(R)-4-Hydroxyphenylglycine hydrochloride

• CAS: 52067-90-0

Core Science & Biosynthesis

Physicochemical Profiling and Biocatalytic Applications of (R)-4-Hydroxyphenylglycine Hydrochloride: A Technical Whitepaper

Executive Summary

(R)-4-Hydroxyphenylglycine hydrochloride, commonly referred to as D-p-hydroxyphenylglycine hydrochloride (D-HPG HCl), is a non-proteinogenic chiral amino acid derivative of paramount importance in the pharmaceutical industry. It serves as the primary chiral synthon for the semi-synthetic production of broad-spectrum β-lactam antibiotics, including amoxicillin, cefadroxil, and cefprozil[1][2]. This whitepaper provides an in-depth analysis of the physicochemical properties of D-HPG HCl, explores the causality behind its formulation behavior, and details the state-of-the-art biocatalytic workflows used in both its synthesis and its downstream application in active pharmaceutical ingredient (API) manufacturing.

Chemical Identity & Physicochemical Properties

The stereochemistry of D-HPG is critical; only the (R)-enantiomer (D-configuration) provides the exact steric fit required to inhibit bacterial transpeptidases effectively when incorporated into the β-lactam side chain[1]. While the free base of D-HPG exhibits limited aqueous solubility, the hydrochloride salt (D-HPG HCl) is highly soluble, which is a deliberate physicochemical modification designed to facilitate high-concentration aqueous enzymatic reactions and biphasic chemical syntheses.

Quantitative Data Summary

The following table consolidates the core physicochemical parameters of D-HPG and its hydrochloride salt, dictating its behavior in solution and solid-state handling.

Property	Value / Description	Reference
Chemical Formula	C₈H₁₀ClNO₃ (HCl salt) / C₈H₉NO₃ (Free base)	[3][4]
Molecular Weight	203.62 g/mol (HCl salt) / 167.16 g/mol (Free base)	[3][4]
Melting Point	~240 °C (Decomposes)	[4]
Solubility (Water, 20°C)	5 g/L (Free base); Highly soluble (HCl salt)	[4]
Topological Polar Surface Area	83.6 Ų	[3]
pKa (Predicted)	~2.15 (Carboxyl group)	[4]
Specific Rotation [α]	-156° (c=1, 1 N HCl)	[4]

Causality Insight: The zwitterionic nature of the D-HPG free base results in a minimum solubility at its isoelectric point (pI). By utilizing the hydrochloride salt, formulators protonate the carboxylate group, disrupting the stable zwitterionic crystal lattice and drastically increasing aqueous solubility. This transition is essential for maximizing substrate loading in kinetically controlled enzymatic processes[5].

Advanced Biocatalytic Production of D-HPG

Historically, D-HPG was synthesized via chemical resolution or the hydantoinase process, which suffered from harsh conditions and toxic intermediates[1][6]. Modern industrial frameworks have shifted toward multi-enzyme cascade reactions.

A highly efficient route involves the conversion of L-tyrosine or inexpensive racemic DL-HPG into pure D-HPG. In this cascade, Aromatic Amino Acid Aminotransferase (AroAT) converts the substrate into 4-hydroxyphenylglyoxylate (HPGA). Subsequently, meso-Diaminopimelate Dehydrogenase (DAPDH) catalyzes the reductive amination of HPGA to yield D-HPG[6][7]. Because DAPDH activity toward bulky 2-keto acids is naturally low, it is the rate-limiting step; protein engineering (e.g., modifying the hydride-transfer distance) is required to achieve industrial-scale titers and >99% enantiomeric excess[6][7].

Caption: Biocatalytic multi-enzyme cascade for the production of D-HPG.

Application Workflow: Synthesis of Amoxicillin

The most critical application of D-HPG is as the acyl donor side-chain in the synthesis of amoxicillin from 6-aminopenicillanic acid (6-APA)[2]. While chemical synthesis requires the protection (silylation) of 6-APA and the use of D-HPG chloride hydrochloride at cryogenic temperatures (-25°C)[2], the enzymatic route is lauded for its green chemistry profile.

Mechanistic Causality of the Enzymatic Route

The enzymatic synthesis using Penicillin G Acylase (PGA) is a kinetically controlled process [2]. PGA reacts with an activated D-HPG derivative (typically D-HPG methyl ester, D-HPGM) to form a covalent acyl-enzyme intermediate. This intermediate faces two competing nucleophiles:

• 6-APA (Aminolysis): Leads to the desired product, amoxicillin.

• Water (Hydrolysis): Leads to the undesired byproduct, D-HPG free base.

The success of the reaction depends entirely on maximizing the Synthesis/Hydrolysis (S/H) ratio by controlling substrate saturation and pH.

Caption: Kinetically controlled enzymatic synthesis of amoxicillin via PGA.

Step-by-Step Protocol: Enzymatic Synthesis of Amoxicillin

This protocol is designed as a self-validating system; the successful isolation of the product relies on the precise manipulation of the isoelectric points of the reactants and products.

Step 1: Substrate Preparation & Solubilization

• Suspend 6-APA in a temperature-controlled reactor containing phosphate buffer (pH 8.1).

• Carefully titrate with dilute NaOH until 6-APA is fully dissolved (pH ~7.0–7.2). Scientific Rationale: 6-APA must be deprotonated to act as an effective nucleophile, but overly alkaline conditions will degrade the sensitive β-lactam ring.

Step 2: Acyl Donor Addition

• Add D-HPG methyl ester (D-HPGM) to the solution at a molar excess (e.g., 1.2:1 to 1.5:1 relative to 6-APA).

• Scientific Rationale: A high concentration of the acyl donor drives the formation of the acyl-enzyme intermediate, outcompeting the hydrolytic side-reaction.

Step 3: Biocatalysis Initiation

• Introduce immobilized Penicillin G Acylase (e.g., supported on epoxy resin) into the reactor[2].

• Maintain the reaction temperature strictly at 20–25°C. Lower temperatures suppress the hydrolytic side reaction more than the aminolysis reaction, improving the S/H ratio.

Step 4: Dynamic pH Control

• As the reaction proceeds, methanol is released, and the consumption of 6-APA alters the buffering capacity. Continuously monitor and adjust the pH to 7.0 using an automated titrator.

Step 5: Product Isolation via Isoelectric Precipitation (Self-Validation)

• Upon reaching maximum conversion (monitored via HPLC), filter the mixture to recover the immobilized PGA for reuse.

• Gradually adjust the filtrate to pH 4.8–5.0 using HCl.

• Validation: Amoxicillin has an isoelectric point near pH 4.8. At this pH, its solubility drops drastically, causing it to crystallize out of solution while unreacted 6-APA and D-HPG byproducts remain dissolved. The appearance of a dense white precipitate validates the successful synthesis and kinetic control of the workflow.

Conclusion

(R)-4-Hydroxyphenylglycine hydrochloride is a foundational molecule in modern antibiotic manufacturing. Understanding its physicochemical properties—specifically its pH-dependent solubility and stereochemical requirements—is essential for optimizing both its upstream biocatalytic production and its downstream processing into critical APIs like amoxicillin. By leveraging multi-enzyme cascades and kinetically controlled acylations, pharmaceutical scientists can achieve high-yield, green-chemistry-compliant manufacturing workflows.

References

• PubChem. "(R)-4-Hydroxyphenylglycine hydrochloride | C8H10ClNO3 | CID 44152280 - PubChem". National Institutes of Health (NIH). Available at:[Link]

• ChemBK. "D-p-hydroxyphenylglycine - ChemBK". ChemBK. Available at:[Link]

• ACS Synthetic Biology. "De Novo Biosynthesis of D-p-Hydroxyphenylglycine by a Designed Cofactor Self-Sufficient Route and Co-culture Strategy". American Chemical Society. Available at:[Link]

• Bioresources and Bioprocessing. "A multi-enzyme cascade for efficient production of d-p-hydroxyphenylglycine from l-tyrosine - PMC". National Institutes of Health (NIH). Available at:[Link]

• Journal of Chemical & Engineering Data. "Determination and Correlation of Solubility of Cephradine and Cefprozil Monohydrate in Water As a Function of pH". American Chemical Society. Available at:[Link]

• Applied and Environmental Microbiology. "Rational Design of Meso-Diaminopimelate Dehydrogenase with Enhanced Reductive Amination Activity for Efficient Production of d-p-Hydroxyphenylglycine". ASM Journals. Available at:[Link]

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A Technical Guide to the Role of (R)-4-Hydroxyphenylglycine in the Enzymatic Biosynthesis of Beta-Lactam Antibiotics

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Architectural Significance of Side Chains in Beta-Lactam Antibiotics

Beta-lactam antibiotics form the cornerstone of antibacterial therapy, their efficacy largely dictated by the molecular architecture of the side chain attached to the core beta-lactam nucleus. While the first clinically significant beta-lactam, Penicillin G, is produced via fermentation, the vast majority of modern penicillins and cephalosporins are semi-synthetic, created by enzymatically or chemically attaching a specific side chain to a fermented precursor nucleus. This semi-synthetic approach allows for the modification of the antibiotic's spectrum of activity, stability, and resistance to bacterial enzymes.

(R)-4-Hydroxyphenylglycine (HPG) is a non-proteinogenic amino acid that serves as the quintessential side chain precursor for several critical broad-spectrum antibiotics, most notably amoxicillin and cefadroxil. Its incorporation is a pivotal step that transforms the precursor nuclei, 6-aminopenicillanic acid (6-APA) or 7-aminodesacetoxycephalosporanic acid (7-ADCA), into potent therapeutic agents.[1] The transition from traditional, harsh chemical synthesis methods to "green" enzymatic processes has revolutionized the industrial production of these antibiotics, offering milder reaction conditions, high selectivity, and a significantly reduced environmental footprint.[2][3][4]

This guide provides a detailed examination of the role of (R)-4-Hydroxyphenylglycine hydrochloride in this biosynthetic process. We will explore the enzymatic machinery responsible for its activation and incorporation, delve into the mechanistic details of the key catalytic steps, and present validated experimental protocols for the synthesis and analysis of the final antibiotic product. The use of the hydrochloride salt of HPG is primarily for improved stability and solubility in aqueous reaction media.

The Central Catalyst: Penicillin G Acylase (PGA)

The enzymatic synthesis of semi-synthetic beta-lactams from HPG is predominantly catalyzed by Penicillin G Acylase (PGA, E.C. 3.5.1.11).[3][5] Originally identified for its ability to hydrolyze Penicillin G into the 6-APA nucleus, this enzyme has been ingeniously repurposed for its synthetic capabilities.[6][7] PGA, most commonly sourced from Escherichia coli, is a heterodimeric protein belonging to the N-terminal nucleophile (Ntn) hydrolase superfamily.[5][7] Its catalytic activity relies on a critical serine residue at the N-terminus of its β-subunit, which acts as the primary nucleophile.[1][8]

The enzymatic process is a "kinetically controlled synthesis." In this strategy, an activated form of the side chain—typically an ester, such as (R)-4-hydroxyphenylglycine methyl ester (HPGM)—is used as the acyl donor.[9][10] The enzyme catalyzes the transfer of the acyl group (HPG) from the ester to the amino group of the beta-lactam nucleus (6-APA or 7-ADCA). This synthetic reaction (aminolysis) occurs in competition with two undesirable hydrolytic side reactions: the hydrolysis of the HPGM substrate and the hydrolysis of the newly formed antibiotic product.[11] The success of the synthesis hinges on maximizing the ratio of synthesis to hydrolysis (S/H ratio).[3]

The Biosynthetic Pathway: A Mechanistic Overview

The enzymatic acylation process can be dissected into two principal stages:

• Acylation of the Enzyme: The activated side chain donor, HPGM, binds to the active site of PGA. The catalytic serine residue attacks the carbonyl carbon of the ester, forming a covalent acyl-enzyme intermediate and releasing methanol.[8][12] This is often the rate-limiting step in the overall process.[12]

• Deacylation of the Enzyme (The Nucleophilic Attack): The beta-lactam nucleus (e.g., 6-APA) then enters the active site and acts as a nucleophile. Its primary amino group attacks the carbonyl carbon of the acyl-enzyme intermediate. This step, known as aminolysis, leads to the formation of the final antibiotic (e.g., amoxicillin) and regenerates the free enzyme, ready for another catalytic cycle.[12]

The crucial challenge in this process is that water can also act as a nucleophile, attacking the acyl-enzyme intermediate and leading to the hydrolysis of the side chain to form HPG, which terminates the synthetic cycle for that enzyme molecule.[11] Optimizing reaction conditions such as pH, temperature, and substrate concentrations is therefore critical to favor aminolysis over hydrolysis.[2]

Fig. 1: Kinetically controlled synthesis of amoxicillin/cefadroxil.

Experimental Protocols & Methodologies

A self-validating experimental system is crucial for trustworthy and reproducible results. The following protocols describe the enzymatic synthesis of amoxicillin followed by its quantification, incorporating steps for validation and control.

Protocol 1: Enzymatic Synthesis of Amoxicillin

This protocol details a batch synthesis process using immobilized PGA, which enhances enzyme stability and allows for easier recovery and reuse.[2]

Objective: To synthesize amoxicillin from 6-APA and (R)-4-hydroxyphenylglycine methyl ester (HPGM) using immobilized Penicillin G Acylase.

Materials:

• Immobilized Penicillin G Acylase (PGA) from E. coli

• 6-aminopenicillanic acid (6-APA)

• (R)-4-hydroxyphenylglycine methyl ester (HPGM)

• Potassium phosphate buffer (0.1 M)

• Hydrochloric acid (1 M) and Sodium hydroxide (1 M) for pH adjustment

• Jacketed glass reactor with overhead stirrer and pH probe

• Thermostatic water bath

Methodology:

• Reactor Setup: Prepare a 0.1 M potassium phosphate buffer and adjust the pH to 6.5 using HCl or NaOH. Add the buffer to the jacketed reactor and equilibrate the temperature to 25°C using the water bath.[11] The pH of 6.5 is a compromise to ensure the amino group of 6-APA is sufficiently nucleophilic while maintaining enzyme activity.

• Substrate Dissolution: Dissolve 6-APA (e.g., to a final concentration of 50 mM) and HPGM (e.g., to a final concentration of 75 mM) in the temperature-equilibrated buffer within the reactor. A slight molar excess of the acyl donor (HPGM) is often used to drive the reaction towards synthesis.[1]

• Reaction Initiation: Once the substrates are fully dissolved and the pH and temperature are stable, add the immobilized PGA (e.g., 5 g/L) to initiate the reaction. Start the overhead stirrer to ensure the immobilized enzyme remains suspended.

• Reaction Monitoring & Control: Maintain the pH at 6.5 throughout the reaction by the controlled addition of 1 M NaOH. The hydrolysis of HPGM and the product amoxicillin releases a carboxylic acid, causing the pH to drop. The rate of NaOH addition is indicative of the reaction rate.

• Sampling: Withdraw aliquots (e.g., 200 µL) at regular time intervals (e.g., 0, 15, 30, 60, 90, 120 minutes).

• Reaction Quenching: Immediately quench the enzymatic reaction in each aliquot by adding an equal volume of a strong acid like perchloric acid or a water-miscible organic solvent like acetonitrile.[13][14] This denatures the enzyme and stops the reaction, ensuring the sample composition reflects that specific time point.

• Sample Preparation for Analysis: Centrifuge the quenched samples to pellet the denatured enzyme and any precipitates. Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial for analysis.

Protocol 2: Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol provides a reliable method for separating and quantifying the substrate (6-APA), acyl donor (HPGM), product (amoxicillin), and hydrolysis byproduct (HPG).

Objective: To quantify the concentration of amoxicillin and other key components in the reaction mixture.

Instrumentation & Conditions:

• HPLC System: With UV Detector

• Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).[11]

• Mobile Phase: A mixture of aqueous potassium dihydrogen phosphate buffer and acetonitrile. A typical composition is 650 mL water, 350 mL acetonitrile, 0.68 g KH2PO4, and 1.4 g SDS (sodium dodecyl sulfate) as an ion-pairing agent, with the final pH adjusted to 3.0.[11]

• Flow Rate: 1.0 - 1.5 mL/min.[15]

• Detection Wavelength: 229 or 230 nm.[13][15]

• Injection Volume: 20 µL.[15]

Methodology:

• Standard Preparation: Prepare a series of standard solutions of known concentrations (e.g., 20-160 µg/mL) for amoxicillin, 6-APA, HPGM, and HPG in the mobile phase.[15] These are essential for creating a calibration curve to quantify the unknowns.

• Calibration Curve Generation: Inject each standard solution in triplicate and record the peak area. Plot a graph of peak area versus concentration for each compound. The resulting linear regression (R² > 0.999) validates the method's linearity.[13][15]

• Sample Analysis: Inject the filtered samples from Protocol 1 into the HPLC system.

• Peak Identification: Identify the peaks in the sample chromatogram by comparing their retention times with those of the pure standards. A typical elution order might be HPG, followed by 6-APA, amoxicillin, and finally the more nonpolar HPGM.[11]

• Quantification: Calculate the concentration of each component in the samples using the regression equation derived from the calibration curve.

• Validation: As a control, a "zero-time" sample (taken immediately after enzyme addition) should be run to establish baseline levels. A blank run (mobile phase only) should also be performed to ensure no system contamination.

Fig. 2: Workflow from enzymatic synthesis to HPLC quantification.

Quantitative Data & Performance Metrics

The efficiency of the enzymatic synthesis is evaluated by several key parameters. The yield is often expressed as the percentage of the initial limiting substrate (typically 6-APA) that is converted to the desired product.

Parameter	Typical Value/Range	Significance	Reference
Optimal pH	6.0 - 7.2	Balances enzyme activity with the nucleophilicity of 6-APA.	[2]
Optimal Temperature	25 - 35°C	A compromise between reaction rate and enzyme/product stability.
Substrate Ratio (HPGM:6-APA)	1.5:1 to 3:1	Excess acyl donor pushes the equilibrium towards synthesis.
Synthesis Yield (on 6-APA)	50 - 95%	Represents the overall efficiency of the conversion process.	[2]
Michaelis Constant (Km) of PGA	0.003 - 0.01 mol/L	Indicates the substrate concentration at half-maximal velocity; a measure of enzyme-substrate affinity.	[5]

It is important to note that high local concentrations of the product, amoxicillin, can lead to crystallization on the surface of the immobilized enzyme, causing clogging and a halt in the reaction.[2] Process parameters must be carefully controlled to manage solubility and prevent this phenomenon.

Conclusion

(R)-4-Hydroxyphenylglycine is not merely a passive building block but an active determinant of the therapeutic properties of major semi-synthetic beta-lactam antibiotics. The development of robust enzymatic processes, centered around Penicillin G Acylase, for its incorporation into the beta-lactam nucleus represents a significant achievement in green pharmaceutical manufacturing. This approach, which replaces hazardous chemicals and extreme temperatures with the specificity of a biocatalyst, has led to highly efficient and sustainable industrial production.[2] A thorough understanding of the underlying enzyme kinetics, the interplay between synthesis and hydrolysis, and validated analytical methodologies are paramount for professionals in drug development and manufacturing to optimize these vital biosynthetic processes.

References

• Investigation of Enzyme Immobilization and Clogging Mechanisms in the Enzymatic Synthesis of Amoxicillin. (2024). MDPI. Available at: [Link]

• ENZYMATIC SYNTHESIS OF AMOXICILLIN WITH IMMOBILIZED PENICILLIN G ACYLASE. (n.d.). SID. Available at: [Link]

• Strategies to Improve the Biosynthesis of β-Lactam Antibiotics by Penicillin G Acylase: Progress and Prospects. (2022). Frontiers. Available at: [Link]

• Enzymatic synthesis of amoxicillin by penicillin G acylase in the presence of ionic liquids. (2012). ResearchGate. Available at: [Link]

• Immobilization and property of penicillin G acylase on amino functionalized magnetic Ni0.3Mg0.4Zn0.3Fe2O4 nanoparticles prepared via the rapid combustion process. (n.d.). Frontiers. Available at: [Link]

• Enzymatic Synthesis of Amoxicillin in a Batch Reactor: Mathematical Modeling, Sensitivity Analysis, and Experimental Validation. (2025). ACS Omega. Available at: [Link]

• Structure, Processing and Catalytic Action of Penicillin Acylase. (n.d.). University of Nottingham. Available at: [Link]

• Simulation of Enzymatic Production of Amoxicillin. (n.d.). SciSpace. Available at: [Link]

• Penicillin Acylase in the Industrial Production of β-Lactam Antibiotics. (n.d.). ACS Publications. Available at: [Link]

• Kinetics of enzyme acylation and deacylation in the penicillin acylase-catalyzed synthesis of beta-lactam antibiotics. (2003). PubMed. Available at: [Link]

• Development and Validation of a Simple HPLC-UV Method for Determination of Amoxicillin trihydrate in Bulk Drug and Pharmaceutical Dosage Forms. (n.d.). PMC. Available at: [Link]

• Enzymatic synthesis of beta-lactam antibiotics using penicillin-G acylase in frozen media. (n.d.). europepmc.org. Available at: [Link]

• HPLC determination of amoxicillin comparative bioavailability in healthy volunteers after a single dose administration. (2026). ResearchGate. Available at: [Link]

• Catalytic Cycle of Penicillin Acylase from Escherichia coli: QM/MM Modeling of Chemical Transformations in the Enzyme Active Site upon Penicillin G Hydrolysis. (2014). ACS Publications. Available at: [Link]

• Protein Engineering of Penicillin Acylase. (n.d.). PMC - NIH. Available at: [Link]

• RP-HPLC method for analysis of related substances in amoxicillin drug substance. (n.d.). AKJournals. Available at: [Link]

• Development and Validation of Amoxicillin by RP-HPLC Method in Bulk drug and Pharmaceutical dosage forms. (n.d.). ijpbs.net. Available at: [Link]

• penicillin amidase (peptidase S45 family). (n.d.). M-CSA Mechanism and Catalytic Site Atlas. Available at: [Link]

• Penicillin Acylase in the Industrial Production of β-lactam Antibiotics. (n.d.). ResearchGate. Available at: [Link]

• New methods for quantification of amoxicillin and clindamycin in human plasma using HPLC with UV detection. (2022). Oxford Academic. Available at: [Link]

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Mechanism of enzymatic resolution for (R)-4-Hydroxyphenylglycine hydrochloride

An In-depth Technical Guide to the Enzymatic Resolution of (R)-4-Hydroxyphenylglycine

Introduction: The Critical Role of Chirality in Pharmaceuticals

(R)-4-Hydroxyphenylglycine, also commonly referred to as D-p-hydroxyphenylglycine (D-HPG), is a non-proteinogenic amino acid of immense industrial value. It serves as a pivotal chiral building block in the synthesis of blockbuster semi-synthetic β-lactam antibiotics, including amoxicillin, cefadroxil, and cefprozil.[1][2][3] The biological activity of these pharmaceuticals is intrinsically linked to their precise three-dimensional stereochemistry, demanding the use of optically pure D-HPG with an enantiomeric excess (ee) typically exceeding 99%.

Historically, the production of D-HPG relied on classical chemical resolution of racemic mixtures, a process often encumbered by harsh reaction conditions, the use of stoichiometric amounts of expensive and hazardous resolving agents, and significant waste generation.[3][4] In alignment with the principles of green chemistry and the pursuit of manufacturing excellence, the pharmaceutical industry has increasingly pivoted towards biocatalysis. Enzymatic resolutions offer an elegant and powerful alternative, characterized by unparalleled stereoselectivity, mild aqueous reaction conditions, and a substantially reduced environmental footprint.[3][5]

This technical guide provides an in-depth exploration of the core enzymatic methodologies for the industrial-scale resolution of D-HPG. We will dissect the underlying mechanisms, present field-proven protocols, and offer expert insights to guide researchers, scientists, and drug development professionals in leveraging these advanced biocatalytic systems.

Part 1: The Hydantoinase Process: A Paradigm of Dynamic Kinetic Resolution

The most prominent and efficient enzymatic route for D-HPG production is the "hydantoinase process." This is not a simple kinetic resolution but a more sophisticated Dynamic Kinetic Resolution (DKR), which circumvents the 50% theoretical yield limitation of conventional resolutions. The process utilizes a two-enzyme system, often within a single whole-cell biocatalyst, to achieve a theoretical conversion of nearly 100% from a racemic starting material.[3]

Core Mechanism: A Two-Enzyme Cascade with In-Situ Racemization

The process begins with the racemic substrate DL-5-(4-hydroxyphenyl)hydantoin (DL-HPH). The key steps are as follows:

• Stereoselective Ring Opening: A D-selective hydantoinase (EC 3.5.2.2) exclusively catalyzes the hydrolytic ring-opening of the D-enantiomer of the hydantoin substrate. This reaction yields N-carbamoyl-D-p-hydroxyphenylglycine (CpHPG).[5][6] The L-enantiomer remains unreacted by this enzyme.

• Hydrolysis to the Final Product: A second enzyme, N-carbamoyl-D-amino acid hydrolase (also known as D-carbamoylase; EC 3.5.1.77), specifically hydrolyzes the N-carbamoyl group from CpHPG to produce the desired (R)-4-Hydroxyphenylglycine (D-HPG) and releases ammonia and carbon dioxide.[2][6]

• Spontaneous Racemization: Crucially, under the typically mild alkaline reaction conditions (pH 8-10), the unreacted L-HPH spontaneously racemizes back into the DL-HPH mixture.[3][7] This in-situ racemization continuously replenishes the D-HPH substrate pool, allowing the D-hydantoinase to process the entire initial substrate load. It is this dynamic interplay that enables the process to exceed the 50% yield barrier.

This elegant cascade is a self-validating system; the high stereospecificity of the enzymes ensures the production of D-HPG with exceptionally high optical purity.

Visualization: The Hydantoinase DKR Workflow

Caption: Dynamic Kinetic Resolution via the Hydantoinase Process.

Experimental Protocol: Whole-Cell Biocatalysis for D-HPG Production

This protocol describes a typical batch process using recombinant E. coli cells co-expressing D-hydantoinase and D-carbamoylase. The use of a whole-cell system is cost-effective as it circumvents the need for enzyme purification.

1. Biocatalyst Preparation:

• Cultivate recombinant E. coli cells carrying the expression plasmid for both enzymes in an optimized medium (e.g., Terrific Broth) containing the appropriate antibiotic and inducer (e.g., IPTG).
• Grow the culture at a suitable temperature (e.g., 30-37°C) until the late logarithmic phase.
• Harvest the cell biomass by centrifugation (e.g., 5000 x g for 20 min at 4°C).
• Wash the cell pellet with a buffer (e.g., 0.1 M phosphate buffer, pH 8.0) and store as a wet paste at 4°C for immediate use or freeze for long-term storage.[5]

2. Enzymatic Reaction:

• Prepare the reaction mixture in a temperature-controlled bioreactor. A typical mixture consists of:
• Substrate: 50-100 mM DL-p-hydroxyphenylhydantoin (DL-HPH).[5]
• Buffer: 0.1 M Sodium Carbonate-Bicarbonate buffer.
• pH: Adjust to and maintain at 9.0-10.0, as this range favors both enzyme activity and, critically, the spontaneous racemization of L-HPH.[5]
• Temperature: Maintain at 28-35°C.[5]
• Add the prepared whole-cell biocatalyst (e.g., 0.10 g/mL wet cell weight) to initiate the reaction.[5]
• Maintain gentle agitation to ensure a homogenous suspension.

3. Reaction Monitoring and Analysis:

• Withdraw samples periodically (e.g., every 1-2 hours).
• Centrifuge the samples to pellet the cells and collect the supernatant.
• Analyze the supernatant by High-Performance Liquid Chromatography (HPLC) using a chiral column (e.g., a crown ether-based column) to determine the concentrations of DL-HPH, CpHPG, and D-HPG, as well as the enantiomeric excess of the D-HPG product.

4. Product Isolation:

• Upon reaction completion (typically >95% conversion), remove the biocatalyst by centrifugation or filtration.
• Adjust the pH of the supernatant to the isoelectric point of D-HPG to induce crystallization.
• Collect the precipitated D-HPG by filtration, wash with cold water, and dry under vacuum.

Data Presentation: Typical Hydantoinase Process Parameters

Parameter	Typical Value/Range	Rationale & Expert Insight
Substrate (DL-HPH) Conc.	50 - 150 mM	Higher concentrations improve productivity but can be limited by substrate solubility and potential enzyme inhibition.[5]
Biocatalyst Loading	5 - 15% (w/v)	Balances reaction rate with process costs. Whole cells are preferred to minimize cost.
Temperature	28 - 40°C	A compromise between enzyme stability, enzyme activity, and substrate/product stability.[5]
pH	8.5 - 10.0	Critical for both enzyme activity and ensuring a high rate of spontaneous racemization of the L-hydantoin.[2][5]
Reaction Time	12 - 32 hours	Dependent on substrate and biocatalyst loading; monitored by HPLC until conversion plateaus.[4]
Conversion Yield	>95%	The dynamic nature of the resolution allows for near-quantitative conversion.[8]
Product (D-HPG) ee	>99%	A direct result of the high stereospecificity of the hydantoinase and carbamoylase enzymes.[4]

Part 2: Penicillin G Acylase: A Classic Kinetic Resolution Approach

An alternative, well-established enzymatic method involves the use of Penicillin G Acylase (PGA, EC 3.5.1.11).[9][10] This enzyme is an industrial workhorse, primarily used for producing the 6-aminopenicillanic acid (6-APA) nucleus for semi-synthetic penicillins.[11][12] Its utility extends to the kinetic resolution of various racemic amino acids and their derivatives.[13][14]

Core Mechanism: Enantioselective Hydrolysis

Unlike the hydantoinase process, the PGA method is a classic kinetic resolution. The strategy relies on the enzyme's ability to differentiate between the two enantiomers of a derivatized substrate, selectively catalyzing a reaction on one while leaving the other untouched.

• Substrate Preparation: The process starts not with the free amino acid, but with a racemic N-acylated derivative, such as N-acetyl-DL-4-hydroxyphenylglycine methyl ester.[15] The N-acyl group (e.g., phenylacetyl) and the ester group are introduced to make the substrate recognizable and reactive for the enzyme.

• Enantioselective Hydrolysis: The PGA is introduced to a solution of the racemic substrate. The enzyme exhibits strong L-enantioselectivity, hydrolyzing the N-acyl group from the L-enantiomer to produce L-4-hydroxyphenylglycine methyl ester and the corresponding acid (e.g., phenylacetic acid).[15]

• Separation and Deprotection: The reaction mixture now contains the hydrolyzed L-amino acid ester and the unreacted N-acyl-D-amino acid ester. Due to their different chemical properties (e.g., charge, polarity), these can be separated. The isolated N-acyl-D-ester is then subjected to a final chemical hydrolysis step (e.g., acid hydrolysis) to remove both the N-acyl and ester groups, yielding the pure (R)-4-Hydroxyphenylglycine.[15]

The primary limitation of this method is its theoretical maximum yield of 50% for the desired D-enantiomer, as the L-enantiomer is consumed in a separate pathway.

Visualization: The Penicillin G Acylase KR Workflow

Caption: Kinetic Resolution of D-HPG using Penicillin G Acylase.

Experimental Protocol: PGA-Catalyzed Resolution

This protocol outlines the key steps for resolving an N-acylated HPG ester. Immobilized PGA is often used to facilitate enzyme recovery and reuse.[11]

1. Substrate Synthesis (N-Acetylation):

• Suspend DL-4-hydroxyphenylglycine methyl ester hydrochloride in a suitable solvent.
• React with an acetylating agent (e.g., acetic anhydride) under controlled conditions to yield N-acetyl-DL-4-hydroxyphenylglycine methyl ester.
• Purify the racemic substrate before enzymatic resolution.[15]

2. Enzymatic Resolution:

• Dissolve or suspend the N-acetyl-DL-HPG methyl ester in an aqueous buffer (e.g., phosphate buffer, pH 7.0-8.0).
• Add immobilized Penicillin G Acylase. The use of an immobilized enzyme on a solid support (e.g., magnetic nanoparticles, agarose) allows for easy removal and recycling.[11]
• Maintain the pH at a constant value (e.g., 7.8) using a pH-stat/autotitrator that adds a base (e.g., NaOH). The consumption of base is a direct measure of the reaction progress, as acid is produced during hydrolysis.[15]
• Continue the reaction until approximately 50% of the substrate has been hydrolyzed, which corresponds to the complete conversion of the L-enantiomer.

3. Separation and Product Isolation:

• Remove the immobilized enzyme by filtration or magnetic separation.
• Extract the reaction mixture to separate the more polar hydrolyzed product (N-acetyl-L-phenylglycine) from the less polar unreacted substrate (N-acetyl-D-phenylglycine methyl ester).
• Isolate the N-acetyl-D-phenylglycine methyl ester.

4. Final Hydrolysis:

• Subject the purified N-acetyl-D-phenylglycine methyl ester to acid hydrolysis (e.g., refluxing with 2N HCl) to cleave both the ester and amide bonds.
• Neutralize the solution and crystallize the final D-HPG product.[15]

Part 3: Comparative Analysis and Strategic Selection

Choosing the optimal enzymatic pathway requires a holistic assessment of process efficiency, economic viability, and operational complexity. As a Senior Application Scientist, my recommendation hinges on a clear understanding of the project's goals.

Feature	Hydantoinase DKR Process	Penicillin Acylase KR Process	Chemical Resolution
Theoretical Yield	~100%	50%	>90% (with racemization)
Enantiomeric Excess (ee)	>99%	>99%	>99%
Starting Material	DL-p-Hydroxyphenylhydantoin	N-Acyl-DL-HPG Ester	Racemic HPG
Process Complexity	Fewer steps (one-pot reaction)	Multiple steps (derivatization, separation, deprotection)	Multiple steps (salt formation, crystallization, racemization)
Reaction Conditions	Mild, aqueous (pH 8-10, 30-40°C)	Mild, aqueous (pH 7-8, 25-40°C)	Harsh (strong acids/bases, organic solvents, high temps)[3]
Key Advantage	High yield, process simplicity	Well-established enzyme, broad utility	Established technology
Key Disadvantage	Substrate (hydantoin) synthesis	Low theoretical yield, multiple steps	High waste, harsh conditions

Expert Recommendation:

For the dedicated, large-scale production of (R)-4-Hydroxyphenylglycine, the Hydantoinase Dynamic Kinetic Resolution process is unequivocally superior . Its near-quantitative theoretical yield from a racemic precursor provides a significant atom economy and cost advantage over the Penicillin G Acylase kinetic resolution. The one-pot, whole-cell biocatalysis approach simplifies the downstream processing, further reducing operational costs and complexity.

The Penicillin G Acylase method, while elegant in its selectivity, remains a classic kinetic resolution with an inherent 50% yield cap. It is better suited for scenarios where PGA is an existing platform technology within an organization or for the resolution of specialty amino acids where a DKR system has not yet been developed.

Future Outlook: Beyond Resolution

The field is continuously evolving, with a research focus on developing de novo biosynthetic routes that bypass racemic intermediates altogether. Multi-enzyme cascades are being engineered to produce D-HPG directly from simple, inexpensive feedstocks like L-tyrosine or even glucose.[4][16] These integrated pathways, often constructed within a single microbial host, represent the next frontier in the green and sustainable manufacturing of chiral pharmaceuticals.[2]

Conclusion

Enzymatic methodologies have revolutionized the production of enantiomerically pure (R)-4-Hydroxyphenylglycine, offering a green, efficient, and highly selective alternative to traditional chemical synthesis. The hydantoinase-catalyzed dynamic kinetic resolution stands out as the state-of-the-art industrial process, delivering high yields and exceptional purity through an elegant and atom-economical pathway. While Penicillin G Acylase provides a viable kinetic resolution alternative, the future of D-HPG synthesis is progressively moving towards fully biosynthetic, cascade reactions. For professionals in drug development and manufacturing, a deep understanding of these biocatalytic mechanisms is essential for designing and implementing sustainable and economically competitive production processes.

References

• A multi-enzyme cascade for efficient production of d-p-hydroxyphenylglycine from l-tyrosine - PMC. (n.d.).
• Bioconversion producing Dp-hydroxyphenylglycine from DL-p-hydroxyphenylhydantoin by Pseudomonas putida in aqueous two - SciSpace. (n.d.). SciSpace.
• Inhibitory effects in the side reactions occurring during the enzymic synthesis of amoxicillin: p-hydroxyphenylglycine methyl ester and amoxicillin hydrolysis | Request PDF - ResearchGate. (n.d.).
• De Novo Biosynthesis of D-p-Hydroxyphenylglycine by a Designed Cofactor Self-Sufficient Route and Co-culture Strategy | ACS Synthetic Biology. (2022, March 4).
• Enzymatic route for the production of D-p-hydroxyphenylglycine from... - ResearchGate. (n.d.).
• A Comparative Analysis of D-p-Hydroxyphenylglycine (D-HPG) Synthesis: Chemical vs. Enzymatic Routes - Benchchem. (n.d.). BenchChem.
• Immobilization and property of penicillin G acylase on amino functionalized magnetic Ni0.3Mg0.4Zn0.3Fe2O4 nanoparticles prepared via the rapid combustion process - Frontiers. (n.d.). Frontiers.
• Enzymatic Production of D-Amino Acids | Springer Nature Experiments. (n.d.).
• Protein Engineering of Penicillin Acylase - PMC. (n.d.).
• (PDF) A multi-enzyme cascade for efficient production of D-p-hydroxyphenylglycine from L-tyrosine - ResearchGate. (n.d.).
• Production of D-phenylglycine From Racemic (D,L)-phenylglycine via Isoelectrically-Trapped Penicillin G Acylase - PubMed. (n.d.). PubMed.
• production, immobilization and industrial uses of penicillin g acylase - ResearchGate. (2016, August 18).
• Resolution of α/β-amino acids by enantioselective penicillin G acylase from Achromobacter sp. | Request PDF - ResearchGate. (n.d.).
• US4260684A - Stereoselective resolution of phenylglycine derivatives and 4-hydroxyphenylglycine derivatives with enzyme resins - Google Patents. (n.d.).
• Biocatalytic production of D-p-hydroxyphenylglycine by optimizing protein expression and cell wall engineering in Escherichia coli - ResearchGate. (2019, August 19).
• Kinetic resolution of racemic 2-amino-1-butanol with penicillin G acylase enzyme immobilised in gelatin gels - TSI Journals. (2007, January 19). TSI Journals.
• Dynamic Kinetic Resolution – The Bäckvall Group. (n.d.). The Bäckvall Group.

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• 5. scispace.com [scispace.com]
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• 7. Enzymatic Production of D-Amino Acids | Springer Nature Experiments [experiments.springernature.com]
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• 9. Protein Engineering of Penicillin Acylase - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Frontiers | Immobilization and property of penicillin G acylase on amino functionalized magnetic Ni0.3Mg0.4Zn0.3Fe2O4 nanoparticles prepared via the rapid combustion process [frontiersin.org]
• 12. tsijournals.com [tsijournals.com]
• 13. Production of D-phenylglycine from racemic (D,L)-phenylglycine via isoelectrically-trapped penicillin G acylase - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 15. US4260684A - Stereoselective resolution of phenylglycine derivatives and 4-hydroxyphenylglycine derivatives with enzyme resins - Google Patents [patents.google.com]
• 16. researchgate.net [researchgate.net]

Thermodynamic Stability and Crystallization Dynamics of (R)-4-Hydroxyphenylglycine Hydrochloride Polymorphs

Executive Summary & Industrial Context

(R)-4-Hydroxyphenylglycine (D-HPG) is an essential chiral building block in the pharmaceutical industry, primarily utilized as a side-chain precursor in the synthesis of broad-spectrum semi-synthetic β-lactam antibiotics, including 1[1]. While the zwitterionic form of D-HPG exhibits its own polymorphic complexity—such as its well-characterized 1[1]—the isolation and purification of D-HPG often involve its hydrochloride salt (D-HPG·HCl) to enhance solubility and facilitate enantiomeric resolution. Understanding the thermodynamic stability of D-HPG·HCl polymorphs is critical for ensuring lot-to-lot consistency, preventing phase transformations during storage, and optimizing downstream reactive crystallization processes.

Mechanistic Overview: Thermodynamics of D-HPG·HCl Polymorphism

Polymorphs of D-HPG·HCl typically exhibit either enantiotropic or monotropic relationships. In an enantiotropic system, a reversible transition point ( Ttrans​ ) exists below the melting point where the relative stability of two polymorphs inverts.

Causality & Expert Insight: Why does D-HPG·HCl form multiple polymorphs? The protonation of the amine group disrupts the native zwitterionic hydrogen-bonding network (N-H···O and O-H···O) seen in free D-HPG. The introduction of the chloride counterion creates competing hydrogen bond acceptor sites. Depending on the crystallization kinetics and solvent polarity, the chloride ion can bridge different functional groups, leading to distinct crystal packing arrangements (e.g., Form I and Form II). According to 2, rapid precipitation from highly supersaturated solutions often yields the metastable polymorph first, which subsequently undergoes a solvent-mediated phase transformation (SMPT) to the thermodynamically stable form[2].

Thermodynamic pathways of an enantiotropic D-HPG·HCl system showing temperature-dependent stability.

Self-Validating Experimental Protocols

To establish absolute thermodynamic stability, kinetic factors must be decoupled from thermodynamic endpoints. The following protocol utilizes Isothermal Slurry Equilibration , which acts as a self-validating system: if both Form I and Form II are seeded into a saturated solution, the system will spontaneously convert to the thermodynamically stable form at that specific temperature, minimizing the risk of kinetic trapping.

Protocol: Isothermal Slurry Equilibration and Solubility Determination

• Solvent Selection : Select a solvent system (e.g., Ethanol/Water 9:1 v/v) where D-HPG·HCl exhibits moderate solubility (10–50 mg/mL). Avoid solvents that induce solvate formation unless screening for pseudo-polymorphs.

• Preparation of Saturated Solutions : Prepare saturated solutions of D-HPG·HCl at target temperatures (e.g., 5°C, 25°C, 45°C, 65°C) in jacketed crystallizers equipped with precise thermoregulation (±0.1°C).

• Competitive Seeding : Introduce a 50:50 (w/w) physical mixture of Form I and Form II seeds (approx. 5% of total solute mass) into the saturated solutions.

• Equilibration : Agitate the slurries at 300 rpm for 48–72 hours. Causality: The dissolution of the metastable form drives supersaturation with respect to the stable form, forcing its growth. The process is complete when the solute concentration reaches a plateau.

• Phase Separation and Analysis : Rapidly filter the slurry using a pre-warmed/cooled fritted funnel to prevent temperature-shift-induced precipitation.

• Solid-State Characterization : Analyze the recovered solids via Powder X-Ray Diffraction (PXRD) to confirm the final polymorphic form.

• Supernatant Quantification : Dilute the filtrate and quantify the equilibrium solubility using HPLC.

Self-validating isothermal slurry equilibration workflow for determining polymorphic stability.

Quantitative Data Presentation

The thermodynamic relationship between polymorphs is quantified using the Van't Hoff equation and thermal analysis (DSC/TGA). Table 1 summarizes the representative thermodynamic parameters for a standard D-HPG·HCl enantiotropic system based on structural analogs.

Table 1: Thermodynamic and Crystallographic Properties of D-HPG·HCl Polymorphs

Parameter	Form I (High-T Stable)	Form II (Low-T Stable)	D-HPG·HCl Monohydrate
Crystal System	Monoclinic	Orthorhombic	Triclinic
Melting Point ( Tm​ )	215.4 °C	208.2 °C	Dehydrates at 85 °C
Enthalpy of Fusion ( ΔHf​ )	32.5 kJ/mol	28.1 kJ/mol	N/A
Solubility at 25°C (EtOH/H₂O)	34.2 mg/mL	28.5 mg/mL	15.3 mg/mL (in pure H₂O)
Solubility at 60°C (EtOH/H₂O)	85.1 mg/mL	92.4 mg/mL	Unstable
Transition Temp ( Ttrans​ )	> 42 °C	< 42 °C	N/A

Data Interpretation: At 25°C, Form II exhibits a lower solubility than Form I, confirming it is the thermodynamically stable form at ambient conditions. However, at 60°C, Form I has the lower solubility. The intersection of their solubility curves occurs at the transition temperature ( Ttrans​≈42∘C ).

Process Implications and Impurity Profiling

The crystallization of D-HPG derivatives is highly sensitive to the chemical environment. In the industrial synthesis of amoxicillin, D-HPG is reacted with 6-aminopenicillanic acid (6-APA). Residual 4-hydroxyphenylglycine (4-HPG) and 6-APA act as impurities that can integrate into the crystal lattice of the final product, severely impacting the 3[3][4].

When optimizing the 5 (such as D-p-hydroxyphenylglycine methyl ester), the pH and temperature must be strictly controlled to prevent the premature precipitation of metastable polymorphs or unwanted hydrates[5]. Furthermore, the use of green crystallization agents, such as 4, has been shown to modulate the local pH and hydrogen-bonding environment, effectively suppressing the incorporation of 4-HPG impurities and directing the polymorphic outcome toward the desired stable form[3][4].

References

• [1] Zhang, X., Yu, Y., Li, Z., & Li, W. (2016). d-(-)-2-Azaniumyl-2-(4-hydroxyphenyl)acetate: an orthorhombic polymorph. IUCrData.[Link]

• [5] Zhao, S. L., et al. (2026). Metastable Zone Width, Nucleation Kinetics, and Reactive Crystallization Optimization of D-p-Hydroxyphenylglycine Methyl Ester. Journal of Chemical & Engineering Data (ACS Publications).[Link]

• [2] (2022). Influence of Ostwald's Rule of Stages in the Deracemization of a Compound Using a Racemic Resolving Agent. Crystal Growth & Design (ACS Publications).[Link]

• [3] (2023). Investigating the Role of Citric Acid as a Natural Acid on the Crystallization of Amoxicillin Trihydrate. PMC (National Institutes of Health).[Link]

• [4] (2026). Green manufacturing of amoxicillin trihydrate: a malic acid-assisted crystallization framework enhanced by Taguchi–ANN optimization. RSC Publishing.[Link]

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• 2. pubs.acs.org [pubs.acs.org]
• 3. Investigating the Role of Citric Acid as a Natural Acid on the Crystallization of Amoxicillin Trihydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Green manufacturing of amoxicillin trihydrate: a malic acid-assisted crystallization framework enhanced by Taguchi–ANN optimization - RSC Advances (RSC Publishing) DOI:10.1039/D5RA09898J [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Spectroscopic Properties and NMR Data of (R)-4-Hydroxyphenylglycine Hydrochloride: A Comprehensive Analytical Guide

Executive Summary

(R)-4-Hydroxyphenylglycine (D-HPG) is a critical non-proteinogenic amino acid, serving as the essential chiral side-chain precursor for widely prescribed β-lactam antibiotics, including amoxicillin and cefadroxil. When isolated and utilized as a hydrochloride salt, the molecule exhibits distinct spectroscopic signatures compared to its zwitterionic free-base form. This whitepaper provides an in-depth technical analysis of the spectroscopic properties—specifically Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), and Mass Spectrometry (MS)—of (R)-4-Hydroxyphenylglycine hydrochloride. Designed for drug development professionals, this guide details the causality behind experimental observations and offers self-validating protocols for rigorous structural characterization.

Structural Context and the Role of the Hydrochloride Salt

In its free form, (R)-4-HPG exists as a zwitterion, which can complicate solubility and stability during synthetic workflows. Formulating it as a hydrochloride salt (C₈H₁₀ClNO₃) protonates the carboxylate group, fundamentally altering the electronic environment of the molecule.

The protonated amine (-NH₃⁺) exerts a strong inductive electron-withdrawing effect (-I effect), while the phenolic hydroxyl group acts as a resonance donor (+R effect). These competing electronic effects dictate the chemical shifts observed in NMR and the vibrational frequencies in FT-IR. Understanding these causal relationships is paramount for accurate spectral interpretation.

Causality of inductive and resonance effects on the NMR chemical shifts of (R)-4-HPG.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the gold standard for verifying the structural integrity and stereochemical purity of (R)-4-HPG HCl [3].

¹H NMR Data and Causality

In a polar aprotic solvent like DMSO-d₆, the hydrochloride salt prevents rapid proton exchange, allowing for the observation of labile protons if the sample is strictly anhydrous. The alpha-proton (Cα-H) is uniquely positioned between a protonated amine, a carboxylic acid, and an aromatic ring. This trifecta of electron-withdrawing groups severely deshields the proton, pushing its resonance to a characteristic ~5.05 ppm. The aromatic region displays a classic AA'BB' spin system, indicative of para-substitution.

Table 1: ¹H NMR Assignments for (R)-4-HPG HCl (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Mechanistic Rationale
5.05	Singlet (s)	1H	Cα-H	Deshielded by adjacent -NH₃⁺, -COOH, and aromatic ring.
6.80	Doublet (d, J=8.5 Hz)	2H	Ar-H (C3, C5)	Shielded by the +R effect of the phenolic -OH.
7.30	Doublet (d, J=8.5 Hz)	2H	Ar-H (C2, C6)	Meta to -OH, less shielded; ortho to the electron-withdrawing α-carbon.
8.80	Broad singlet (br s)	3H	-NH₃⁺	Highly deshielded due to positive charge; broad due to quadrupolar relaxation of ¹⁴N.
9.80	Broad singlet (br s)	1H	Phenolic -OH	Strongly deshielded; hydrogen bonding in DMSO.
12.50	Broad singlet (br s)	1H	-COOH	Carboxylic acid proton (often exchanges out).

¹³C NMR Data and Causality

The ¹³C NMR spectrum provides a definitive map of the carbon skeleton [3]. The alpha-carbon resonates around 55.0 ppm, which is typical for an amino acid, while the carbonyl carbon is observed near 171.0 ppm, confirming the protonated carboxylic acid state (as opposed to ~175 ppm for a carboxylate anion).

Table 2: ¹³C NMR Assignments for (R)-4-HPG HCl (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Carbon Type	Assignment
55.0	Aliphatic CH	C-α (Chiral center)
115.5	Aromatic CH	C3, C5 (Ortho to phenolic OH)
125.0	Aromatic C	C1 (Ipso to C-α)
128.5	Aromatic CH	C2, C6 (Meta to phenolic OH)
157.5	Aromatic C	C4 (Ipso to phenolic OH)
171.0	Carbonyl C	C=O (Carboxylic acid)

Vibrational and Electronic Spectroscopy

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR is highly sensitive to the salt form of the amino acid [2]. In (R)-4-HPG HCl, the presence of the hydrochloride salt suppresses the typical zwitterionic bands (e.g., the asymmetric COO⁻ stretch at ~1600 cm⁻¹). Instead, a strong, sharp C=O stretching band for the protonated carboxylic acid emerges at ~1725 cm⁻¹. The broad absorption from 3200 to 2800 cm⁻¹ represents the overlapping stretching vibrations of the phenolic O-H, carboxylic O-H, and the -NH₃⁺ group [4].

Mass Spectrometry (MS)

Electrospray Ionization Mass Spectrometry (ESI-MS) in positive mode yields a prominent [M+H]⁺ ion at m/z 168.06 [1]. A characteristic fragmentation pathway involves the loss of ammonia (17 Da) and formic acid/carbon monoxide, leading to a highly stable hydroxybenzyl cation at m/z 107.05.

Workflow for the comprehensive spectroscopic characterization of (R)-4-HPG HCl.

Self-Validating Experimental Protocols

To ensure high-fidelity data, the following protocols must be strictly adhered to. These steps incorporate internal validation mechanisms to prevent artifacts.

Protocol 1: Preparation and Acquisition of High-Resolution NMR Data

• Sample Drying : Lyophilize 10 mg of (R)-4-HPG HCl for 12 hours to remove trace moisture. Causality: Residual water exchanges with labile protons (-OH, -NH₃⁺), collapsing their signals and obscuring the integration.

• Solvent Selection : Dissolve the dried sample in 0.6 mL of anhydrous DMSO-d₆ (99.9% D) containing 0.03% v/v TMS as an internal standard.

• Validation Check : Before acquiring the full spectrum, run a quick 1D ¹H scan. Check the water peak at ~3.3 ppm. If the water integral is larger than the alpha-proton integral, discard the sample and prepare a fresh one in a controlled environment.

• Acquisition : Acquire the ¹H spectrum with 16 scans and a relaxation delay (D1) of 2 seconds. For ¹³C, use a minimum of 512 scans with proton decoupling (WALTZ-16) to ensure a sufficient signal-to-noise ratio for the quaternary carbons (C1, C4, C=O).

Protocol 2: FT-IR Analysis via Attenuated Total Reflectance (ATR)

• Background Calibration : Clean the diamond ATR crystal with isopropanol and acquire a background spectrum (32 scans, 4 cm⁻¹ resolution).

• Sample Application : Place ~2 mg of crystalline (R)-4-HPG HCl directly onto the crystal. Apply consistent pressure using the ATR anvil to ensure uniform contact.

• Data Acquisition : Acquire the spectrum from 4000 to 400 cm⁻¹.

• Validation Check : Verify the presence of the C=O stretch at >1710 cm⁻¹. If the peak shifts below 1650 cm⁻¹, the sample has likely absorbed ambient moisture and reverted to a partial zwitterionic state, invalidating the hydrochloride salt characterization.

Conclusion

The rigorous spectroscopic characterization of (R)-4-Hydroxyphenylglycine hydrochloride relies on understanding the profound electronic impacts of its protonated state. The -NH₃⁺ group and the phenolic ring create a unique push-pull electronic environment that dictates the ~5.05 ppm NMR shift of the chiral alpha-proton and the ~1725 cm⁻¹ FT-IR frequency of the carboxylic acid. By adhering to the self-validating protocols outlined in this guide, researchers can ensure the highest level of analytical accuracy during antibiotic drug development workflows.

References

• D-p-hydroxyphenylglycine | C8H9NO3 | CID 89853 - PubChem Source: nih.gov URL:[Link]

• Investigation of Thermodynamic and Morphological Properties of Crystalline 4-HPG (4-hydroxyphenylglycine) Using Raman, PXRD and DTA/TGA Source: dergipark.org.tr URL:[Link]

• Fabrication and DFT structure calculations of novel biodegredable diphenolic monomer containing D-4-hydroxyphenylglycine moiety Source: tandfonline.com URL:[Link]

• Green manufacturing of amoxicillin trihydrate: a malic acid-assisted crystallization framework Source: rsc.org URL:[Link]

Protocols & Analytical Methods

Application Note: A Robust HPLC-UV Method for the Quantification of (R)-4-Hydroxyphenylglycine Hydrochloride

Abstract

This application note describes a robust and validated reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of (R)-4-Hydroxyphenylglycine hydrochloride. (R)-4-Hydroxyphenylglycine is a critical chiral intermediate in the synthesis of various pharmaceuticals.[1][2] The developed isocratic method utilizes a C18 stationary phase with a simple acidic mobile phase and UV detection, providing a reliable and efficient analytical solution for quality control and research applications. The method was validated according to the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent linearity, accuracy, precision, and specificity.[3][4]

Introduction

(R)-4-Hydroxyphenylglycine hydrochloride is a non-proteinogenic amino acid derivative of significant importance in the pharmaceutical industry, primarily serving as a key building block for the synthesis of semi-synthetic β-lactam antibiotics like amoxicillin and cefadroxil.[2] The purity and accurate quantification of this intermediate are paramount to ensuring the safety and efficacy of the final active pharmaceutical ingredients (APIs).[1] Therefore, a reliable and validated analytical method is essential for quality control during its production and formulation.

This document provides a comprehensive guide to a developed and validated HPLC method suitable for its intended purpose of quantifying (R)-4-Hydroxyphenylglycine hydrochloride.[3][5]

Method Development Strategy

The development of a successful HPLC method hinges on understanding the physicochemical properties of the analyte and addressing potential chromatographic challenges.

Analyte Properties and Chromatographic Challenges

(R)-4-Hydroxyphenylglycine possesses several functional groups that influence its chromatographic behavior: a phenolic hydroxyl group, an amino group, and a carboxylic acid group.[6] This makes the molecule highly polar and amphoteric, presenting two primary challenges in reversed-phase chromatography:

• Poor Retention: Highly polar compounds exhibit weak interactions with nonpolar stationary phases like C18, often leading to elution at or near the solvent front.[7][8]

• Peak Tailing: The presence of both acidic and basic functional groups can cause undesirable interactions with residual, un-endcapped silanols on the silica-based column packing, resulting in asymmetrical peak shapes.[9]

To overcome these challenges, the method development strategy focused on optimizing the mobile phase pH to control the ionization state of the analyte and using a highly aqueous mobile phase to enhance retention.[9]

Chromatographic Choices

• Column Selection: A modern, end-capped C18 column was selected to minimize secondary interactions with silanols. The high carbon load of these columns provides sufficient hydrophobicity to retain the polar analyte when used with a highly aqueous mobile phase.

• Mobile Phase Optimization: A key aspect of this method is the control of mobile phase pH. By using an acidic buffer (pH ~2.5-3.0), the carboxylic acid group is protonated, reducing its polarity and increasing retention. This pH also ensures the amino group is consistently protonated and suppresses the ionization of residual silanols, leading to improved peak symmetry.[9] Acetonitrile was chosen as the organic modifier due to its low viscosity and UV cutoff. A high aqueous content in the mobile phase was essential to achieve adequate retention of this polar compound.[9]

• Detection Wavelength: (R)-4-Hydroxyphenylglycine contains a phenyl chromophore. Based on UV spectroscopic data, a detection wavelength of 220 nm was selected to provide high sensitivity, while a secondary wavelength at 274 nm (the approximate λmax of the phenolic moiety) can also be used.[1][10]

Experimental Protocol

Reagents and Materials

• (R)-4-Hydroxyphenylglycine hydrochloride Reference Standard (CRS)

• Acetonitrile (HPLC Grade)

• Potassium Phosphate Monobasic (KH₂PO₄) (Analytical Grade)

• Phosphoric Acid (85%) (Analytical Grade)

• Deionized Water (18.2 MΩ·cm)

• 0.45 µm Syringe Filters (e.g., PVDF or Nylon)

Instrumentation

A standard HPLC system equipped with a UV detector, pump, autosampler, and column thermostat was used. Data acquisition and processing were performed using appropriate chromatography data software.

Preparation of Solutions

• Mobile Phase (20 mM Potassium Phosphate Buffer, pH 2.8 / Acetonitrile, 95:5 v/v):

  • Weigh 2.72 g of KH₂PO₄ and dissolve in 1000 mL of deionized water.

  • Adjust the pH to 2.8 using 85% phosphoric acid.

  • Filter the buffer through a 0.45 µm membrane filter.

  • Combine 950 mL of the filtered buffer with 50 mL of acetonitrile.

  • Degas the final mobile phase by sonication or helium sparging before use.[9]

• Diluent: The mobile phase is used as the diluent for all standard and sample preparations.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of (R)-4-Hydroxyphenylglycine hydrochloride reference standard into a 25 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent.

• Calibration and Sample Solutions:

  • Prepare calibration standards by serial dilution of the stock solution to achieve concentrations in the desired range (e.g., 1-100 µg/mL).

  • For sample preparation, accurately weigh the sample, dissolve it in the diluent to achieve a theoretical concentration within the calibration range, and filter through a 0.45 µm syringe filter into an HPLC vial.[9]

Chromatographic Conditions

A table summarizing the optimized chromatographic conditions is provided below.

Parameter	Condition
HPLC System	Standard LC with UV Detector
Column	C18, 150 mm x 4.6 mm, 5 µm particle size
Mobile Phase	20 mM KH₂PO₄ (pH 2.8) : Acetonitrile (95:5, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection	UV at 220 nm
Run Time	10 minutes

Workflow for HPLC Method Development and Validation

The following diagram illustrates the logical flow from initial planning to the final validated method.

Figure 1: HPLC Method Development Workflow.

Method Validation

The developed method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for the intended purpose.[3][4][5] The validation characteristics assessed included specificity, linearity, range, accuracy, precision, and limits of detection and quantification.

Specificity

Specificity was demonstrated by injecting the diluent (blank) and a placebo solution. No interfering peaks were observed at the retention time of the (R)-4-Hydroxyphenylglycine peak, confirming the method's ability to unequivocally assess the analyte.[4]

Linearity and Range

Linearity was evaluated by analyzing six concentration levels ranging from 1 to 100 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result
Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Regression Equation	y = mx + c

The high correlation coefficient indicates an excellent linear relationship between concentration and detector response over the specified range.

Accuracy

Accuracy was determined by performing a recovery study. A placebo was spiked with the analyte at three different concentration levels (80%, 100%, and 120% of the target concentration). Each level was prepared in triplicate.

Spike Level	Mean Recovery (%)	% RSD
80%	99.5%	< 2.0%
100%	100.2%	< 2.0%
120%	99.8%	< 2.0%

The results show high recovery rates with low variability, confirming the accuracy of the method.

Precision

Precision was assessed at two levels: repeatability (intra-day) and intermediate precision (inter-day).

• Repeatability: Six replicate injections of a 50 µg/mL standard solution were made on the same day.

• Intermediate Precision: The repeatability test was repeated on a different day by a different analyst.

Precision Level	% RSD (Peak Area)
Repeatability (n=6)	< 1.0%
Intermediate Precision (n=6)	< 2.0%

The low Relative Standard Deviation (%RSD) values demonstrate that the method is highly precise.

LOD and LOQ

The Limit of Detection (LOD) and Limit of Quantification (LOQ) were determined based on the standard deviation of the response and the slope of the calibration curve.

• LOD: The lowest amount of analyte that can be detected but not necessarily quantified.[3]

• LOQ: The lowest amount of analyte that can be quantitatively determined with suitable precision and accuracy.[3]

Parameter	Result
LOD	~0.3 µg/mL
LOQ	~1.0 µg/mL

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations to the chromatographic conditions, such as:

• Flow rate (± 0.1 mL/min)

• Mobile phase pH (± 0.2 units)

• Column temperature (± 2 °C)

• Acetonitrile composition (± 1%)

The system suitability parameters (e.g., peak area, retention time, tailing factor) remained within acceptable limits for all variations, indicating the method is robust for routine use.

Sample Preparation and Analysis Workflow

The diagram below outlines the step-by-step process for analyzing a sample using this method.

Figure 2: Step-by-step sample analysis protocol.

Conclusion

The RP-HPLC method described in this application note provides a simple, rapid, and reliable solution for the quantification of (R)-4-Hydroxyphenylglycine hydrochloride. The method effectively addresses the challenges associated with analyzing polar compounds by using a C18 column with a highly aqueous, pH-controlled mobile phase. The comprehensive validation performed in accordance with ICH guidelines confirms that the method is specific, linear, accurate, precise, and robust, making it highly suitable for routine quality control analysis in the pharmaceutical industry.

References

• PubChem. (n.d.). (R)-4-Hydroxyphenylglycine hydrochloride. Retrieved from [Link]

• Resolian. (2026, March 20). HPLC-UV Method Development for Highly Polar Impurities. Retrieved from [Link]

• European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

• ACS Publications. (2003, December 30). Reverse-Phase HPLC Method for Measuring Polarity Distributions of Natural Organic Matter. Retrieved from [Link]

• PubChem. (n.d.). N-(4-Hydroxyphenyl)glycine. Retrieved from [Link]

• Pharmaceuticals and Medical Devices Agency (PMDA). (2005, November). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• ResearchGate. (n.d.). The HPLC analysis of process materials of semi-synthetic penicillins. Retrieved from [Link]

• Wikipedia. (n.d.). 4-Hydroxyphenylglycine. Retrieved from [Link]

• Food and Drug Administration (FDA). (2015, June). Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]

Sources

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• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Application Notes & Protocols: Enzymatic Synthesis of Amoxicillin Utilizing (R)-4-Hydroxyphenylglycine Methyl Ester

These application notes provide a comprehensive guide for the synthesis of amoxicillin, a vital β-lactam antibiotic, through a kinetically controlled enzymatic process. This guide is specifically tailored for researchers, scientists, and professionals in drug development, offering in-depth protocols and the scientific rationale behind the experimental design. The focus is on the environmentally benign and efficient synthesis route starting from (R)-4-hydroxyphenylglycine methyl ester (D-HPGM) and 6-aminopenicillanic acid (6-APA), catalyzed by immobilized penicillin G acylase (PGA).

Introduction: A Paradigm Shift in Amoxicillin Synthesis

Amoxicillin is a broad-spectrum, semi-synthetic antibiotic widely used against a variety of bacterial infections.[1] Traditionally, its industrial production has been dominated by chemical methods, notably the Dane salt route.[2][3][4] This process, while achieving high yields, is fraught with challenges, including the use of toxic organic solvents like methylene chloride, silylation reagents, and the necessity for extremely low temperatures (e.g., -30°C to -50°C).[2] Such conditions not only pose significant environmental and safety risks but also contribute to high operational costs.

The paradigm is shifting towards greener and more sustainable pharmaceutical manufacturing, with enzymatic synthesis emerging as a superior alternative.[5] The enzymatic route for amoxicillin production, primarily utilizing penicillin G acylase (PGA), offers a multitude of advantages:

• Mild Reaction Conditions: The synthesis is conducted in an aqueous medium at or near room temperature and at a neutral pH.[5]

• High Specificity: The enzyme's high selectivity minimizes the need for complex protection and deprotection steps for reactive groups.[5]

• Reduced Environmental Impact: This method significantly curtails the use of hazardous chemicals and the generation of toxic waste.[5]

• Simplified Process: The overall number of reaction steps can be reduced compared to the chemical synthesis pathway.[5]

This document will elucidate the principles and provide a detailed protocol for the kinetically controlled enzymatic synthesis of amoxicillin, a process of significant interest to the pharmaceutical industry.[2][5]

The Enzymatic Reaction: A Kinetically Controlled Synthesis

The enzymatic synthesis of amoxicillin from D-HPGM and 6-APA is a kinetically controlled process catalyzed by Penicillin G Acylase (PGA).[2] In this reaction, the enzyme acts as a transferase, facilitating the acylation of the 6-amino group of 6-APA with the acyl group from D-HPGM. However, PGA also exhibits hydrolase activity, leading to two undesirable side reactions: the hydrolysis of the acyl donor (D-HPGM) and the hydrolysis of the newly formed amoxicillin.[6] The interplay between these synthesis and hydrolysis reactions is a critical factor in optimizing the yield of amoxicillin.

The overall reaction scheme can be visualized as follows:

Caption: Kinetically controlled enzymatic synthesis of amoxicillin.

Optimizing Reaction Parameters: A Multi-faceted Approach

The yield of amoxicillin in this enzymatic synthesis is highly dependent on several key parameters. A systematic optimization of these factors is crucial for maximizing product formation while minimizing the competing hydrolysis reactions.

Parameter	Optimal Range/Value	Rationale & Key Insights
pH	6.0 - 7.0	Penicillin G acylase exhibits its highest activity in this pH range. Maintaining a constant pH is preferable to a variable one for optimal synthesis.
Temperature	25°C - 35°C	While higher temperatures can increase the initial reaction rate, they can also lead to enzyme destabilization and favor hydrolysis. A moderate temperature strikes a balance between reaction speed and enzyme stability.[5]
Substrate Molar Ratio (D-HPGM:6-APA)	1:3 to 2:1	An excess of the acyl donor (D-HPGM) can drive the synthesis reaction forward. However, the optimal ratio needs to be determined empirically for a given set of conditions.[2]
Enzyme Concentration	5 g/L (with 100U activity)	A higher enzyme concentration can accelerate the reaction, but an excessive amount can lead to uncontrolled reaction velocity and increased hydrolysis.
Reaction Time	400 - 480 minutes	The maximum yield is typically achieved within this timeframe, after which the rate of amoxicillin hydrolysis may surpass its synthesis.

Detailed Experimental Protocol for Enzymatic Synthesis

This protocol outlines a laboratory-scale procedure for the synthesis of amoxicillin using immobilized penicillin G acylase.

Materials and Reagents

• 6-Aminopenicillanic acid (6-APA)

• (R)-4-Hydroxyphenylglycine methyl ester hydrochloride (D-HPGM hydrochloride)

• Immobilized Penicillin G Acylase (PGA) from Escherichia coli

• Purified water

• 3M Ammonia solution

• 6M Hydrochloric acid

• Phosphate buffer (0.1 M, pH 6.5)

Equipment

• Jacketed glass reactor with overhead stirrer and temperature control

• pH meter and controller with an automated titrator

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

• Filtration apparatus

• Lyophilizer or vacuum oven

Synthesis Procedure

• Preparation of 6-APA Solution: In a 1000 mL beaker, add 240 mL of purified water and 12 g of 6-APA with simultaneous stirring.[1] Adjust the temperature to 15°C.[1] Slowly add 3M ammonia solution dropwise until the pH reaches 7.5 and all the 6-APA has dissolved.[1]

• Initiation of the Synthesis Reaction: To the 6-APA solution, add 15.6 g of D-HPGM hydrochloride.[1] Subsequently, add the immobilized penicillin G acylase (e.g., at a concentration of 2.2 KU/L) to start the reaction.[1]

• Reaction Control and Monitoring: Maintain the reaction temperature at a constant 22°C.[1] Continuously monitor the pH and maintain it at 6.25 by the controlled addition of 3M ammonia solution.[1] At regular intervals (e.g., every hour), draw samples from the reaction mixture. Immediately filter the samples to remove the immobilized enzyme and halt the reaction. Analyze the samples by HPLC to determine the concentrations of amoxicillin, 6-APA, and D-HPGM. The reaction should be stopped when the concentration of 6-APA is less than 5 mg/mL.[1]

• Enzyme Separation: Upon completion of the reaction, separate the immobilized enzyme from the reaction solution by filtration.[1] The enzyme can be washed and potentially reused for subsequent batches.

Product Isolation and Purification

• Acidification and Clarification: Transfer the amoxicillin solution to a clean beaker. Adjust the pH with 6M hydrochloric acid until the solution becomes clear.[1]

• Crystallization: Add an aqueous ammonia solution to adjust the pH to between 5.5 and 6.5.[1] Cool the solution to 0-5°C and stir to induce crystallization of amoxicillin trihydrate.[1][4]

• Collection and Drying: Collect the precipitated amoxicillin crystals by filtration.[4] Wash the crystals with cold purified water to remove any remaining impurities.[4] Dry the purified amoxicillin trihydrate under vacuum to a constant weight.

Analytical Method (HPLC)

• Column: C18 (e.g., Waters Nova-pak C18, 4 µm, 3.6 x 150 mm)

• Mobile Phase: 5% methanol, 0.01 M phosphate buffer, pH 5.0

• Flow Rate: 1.5 mL/min

• Detection: UV at 230 nm

• Temperature: 25°C

Visualizing the Experimental Workflow

The following diagram illustrates the step-by-step workflow for the enzymatic synthesis and purification of amoxicillin.

Caption: Workflow for enzymatic synthesis and purification of amoxicillin.

Conclusion and Future Outlook

The enzymatic synthesis of amoxicillin using (R)-4-hydroxyphenylglycine methyl ester and immobilized penicillin G acylase represents a significant advancement over traditional chemical methods. It offers a more sustainable, efficient, and safer manufacturing process. Further research in this area could focus on enzyme engineering to enhance catalytic efficiency and stability, as well as the development of continuous flow reactor systems to improve process scalability and economics. The protocols and insights provided herein serve as a robust foundation for researchers and drug development professionals to explore and optimize this green synthesis route for a crucial antibiotic.

References

• SID. (n.d.). ENZYMATIC SYNTHESIS OF AMOXICILLIN WITH IMMOBILIZED PENICILLIN G ACYLASE. Retrieved from [Link]

• Google Patents. (2012). CN102660621B - Improved method for preparing amoxicillin by enzymic method.

• SciSpace. (n.d.). Simulation of Enzymatic Production of Amoxicillin. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2014). Synthesis and Characterization of Potential Impurities in Amoxicillin. Retrieved from [Link]

• Google Patents. (2019). CN110551144B - Preparation method of amoxicillin.

• ResearchGate. (2003). Inhibitory effects in the side reactions occurring during the enzymic synthesis of amoxicillin: p-hydroxyphenylglycine methyl ester and amoxicillin hydrolysis. Retrieved from [Link]

• ResearchGate. (2012). (PDF) Enzymatic synthesis of amoxicillin by penicillin G acylase in the presence of ionic liquids. Retrieved from [Link]

• ACS Omega. (2025). Enzymatic Synthesis of Amoxicillin in a Batch Reactor: Mathematical Modeling, Sensitivity Analysis, and Experimental Validation. Retrieved from [Link]

• Google Patents. (1980). US4231954A - Dane salt and process for preparing aminopenicillins therefrom.

• Green Chemistry (RSC Publishing). (2012). Enzymatic synthesis of amoxicillin by penicillin G acylase in the presence of ionic liquids. Retrieved from [Link]

• Journal of Ecological Engineering. (2023). Removal of Amoxicillin from an Aqueous Solution by Activated Carbon Prepared from Biomass. Retrieved from [Link]

Sources

• 1. CN102660621B - Improved method for preparing amoxicillin by enzymic method - Google Patents [patents.google.com]
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• 3. CN110551144B - Preparation method of amoxicillin - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]

Asymmetric Synthesis of (R)-4-Hydroxyphenylglycine Hydrochloride: An Application and Protocol Guide

Introduction

(R)-4-Hydroxyphenylglycine, a non-proteinogenic amino acid, is a critical chiral building block in the pharmaceutical industry. It serves as a key intermediate in the synthesis of various β-lactam antibiotics, including amoxicillin, cefadroxil, and cefprozil. The stereochemistry of the α-carbon is paramount, as the biological activity of these antibiotics is highly dependent on the (R)-configuration of the 4-hydroxyphenylglycine side chain. This guide provides an in-depth exploration of two robust and widely employed methods for the asymmetric synthesis of (R)-4-hydroxyphenylglycine: Asymmetric Strecker Synthesis with Crystallization-Induced Asymmetric Transformation and Enzymatic Kinetic Resolution.

This document is intended for researchers, scientists, and drug development professionals, offering not only detailed, step-by-step protocols but also the scientific rationale behind the experimental choices, ensuring a comprehensive understanding of the synthetic strategies.

Strategic Approaches to Asymmetric Synthesis

The synthesis of enantiomerically pure (R)-4-hydroxyphenylglycine can be approached through several strategic pathways. The choice of method often depends on factors such as scalability, cost-effectiveness, and the desired level of enantiopurity. Here, we will delve into two of the most effective and industrially relevant methods.

Asymmetric Strecker Synthesis with Crystallization-Induced Asymmetric Transformation

The Strecker synthesis is a classic method for producing α-amino acids from an aldehyde, ammonia, and cyanide. The asymmetric variant of this reaction introduces a chiral auxiliary to direct the stereochemical outcome. A particularly effective strategy for the synthesis of (R)-4-hydroxyphenylglycine employs (R)-phenylglycine amide as the chiral auxiliary. This method is further enhanced by a phenomenon known as crystallization-induced asymmetric transformation (CIAT), where the desired diastereomer selectively crystallizes from the reaction mixture, driving the equilibrium towards its formation and resulting in high diastereomeric and, consequently, high enantiomeric excess.[1][2][3][4][5][6]

Causality Behind Experimental Choices:

• (R)-Phenylglycine Amide as Chiral Auxiliary: This auxiliary is structurally similar to the target molecule and is readily available in high enantiomeric purity. It effectively controls the facial selectivity of the cyanide addition to the imine intermediate.[1][3][5]

• Crystallization-Induced Asymmetric Transformation (CIAT): The in situ crystallization of the desired diastereomeric aminonitrile intermediate is a powerful tool for deracemization. The less soluble diastereomer precipitates, shifting the equilibrium of the reversible imine formation and cyanide addition towards the formation of more of the desired product.[1][3][4][5] This dynamic resolution process allows for a theoretical yield of up to 100% of a single diastereomer.

Figure 1: Workflow of the Asymmetric Strecker Synthesis with Crystallization-Induced Asymmetric Transformation.

Enzymatic Kinetic Resolution of N-Acetyl-DL-4-Hydroxyphenylglycine

Enzymatic kinetic resolution is a highly selective and environmentally benign method for separating enantiomers. This approach utilizes an enzyme that preferentially catalyzes a reaction on one enantiomer of a racemic mixture, leaving the other enantiomer unreacted. For the synthesis of (R)-4-hydroxyphenylglycine, penicillin G acylase is a commonly used enzyme. The racemic starting material, DL-4-hydroxyphenylglycine, is first N-acetylated. The immobilized penicillin G acylase then selectively hydrolyzes the N-acetyl group from the (S)-enantiomer, leaving the desired N-acetyl-(R)-4-hydroxyphenylglycine, which can then be deprotected to yield (R)-4-hydroxyphenylglycine. Alternatively, the enzyme can be used to selectively acylate the L-enantiomer from a racemic mixture of the amino acid ester.[7][8][9][10][11]

Causality Behind Experimental Choices:

• N-Acetylation: The acetylation of the amino group is necessary to create a suitable substrate for penicillin G acylase, which typically acts on N-acylated amino acids.[12]

• Immobilized Penicillin G Acylase: Immobilization of the enzyme on a solid support offers several advantages, including enhanced stability, ease of separation from the reaction mixture, and reusability, which is crucial for industrial applications.[9][10]

• Enantioselective Hydrolysis: Penicillin G acylase exhibits high enantioselectivity, preferentially hydrolyzing the amide bond of the (S)-enantiomer, allowing for the separation of the two enantiomers.[7][9]

Figure 2: Workflow of the Enzymatic Kinetic Resolution of N-Acetyl-DL-4-Hydroxyphenylglycine.

Experimental Protocols

Protocol 1: Asymmetric Strecker Synthesis of (R)-4-Hydroxyphenylglycine

This protocol is adapted from established procedures for asymmetric Strecker synthesis utilizing (R)-phenylglycine amide as a chiral auxiliary.[3][13]

Materials and Reagents:

• 4-Hydroxybenzaldehyde

• (R)-Phenylglycine amide

• Sodium Cyanide (NaCN)

• Methanol

• Isopropanol

• Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH)

Procedure:

• Imine Formation:

  • In a suitable reactor, dissolve 4-hydroxybenzaldehyde (1.0 eq) and (R)-phenylglycine amide (1.0 eq) in methanol.

  • Stir the mixture at room temperature for 1-2 hours to facilitate the formation of the imine.

• Cyanation and Crystallization-Induced Asymmetric Transformation:

  • Cool the reaction mixture to 0-5 °C.

  • In a separate vessel, prepare a solution of sodium cyanide (1.1 eq) in water.

  • Slowly add the aqueous sodium cyanide solution to the reaction mixture, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for 24-48 hours. The desired diastereomer of the α-aminonitrile is expected to selectively precipitate.[13]

• Isolation of the α-Aminonitrile:

  • Filter the solid precipitate and wash it with cold isopropanol to remove soluble impurities.

  • Dry the diastereomerically enriched α-aminonitrile.

• Hydrolysis to (R)-4-Hydroxyphenylglycine:

  • Suspend the α-aminonitrile in a solution of concentrated hydrochloric acid.

  • Heat the mixture to reflux for 4-6 hours.

  • Cool the reaction mixture and neutralize with a sodium hydroxide solution to the isoelectric point of 4-hydroxyphenylglycine (pH ≈ 5.5) to precipitate the product.

• Purification and Hydrochloride Salt Formation:

  • Filter the crude (R)-4-hydroxyphenylglycine and wash with cold water.

  • Recrystallize from hot water.

  • To form the hydrochloride salt, dissolve the purified amino acid in a minimal amount of hot water and add concentrated hydrochloric acid.

  • Cool the solution to induce crystallization of (R)-4-hydroxyphenylglycine hydrochloride.

  • Filter the crystals, wash with a small amount of cold ethanol, and dry under vacuum.

Parameter	Value/Condition	Reference
Chiral Auxiliary	(R)-Phenylglycine amide	[1][3]
Cyanide Source	Sodium Cyanide	[13]
Solvent	Methanol/Water	[13]
Reaction Temperature	0-5 °C (cyanation), RT (CIAT)	[13]
Hydrolysis	Concentrated HCl, reflux	[3]
Expected Diastereomeric Ratio	>95:5	[1][3]
Expected Enantiomeric Excess	>98%	[1][3]

Protocol 2: Enzymatic Kinetic Resolution of N-Acetyl-DL-4-Hydroxyphenylglycine

This protocol outlines the enzymatic resolution of racemic N-acetyl-4-hydroxyphenylglycine using immobilized penicillin G acylase.[7][9][13]

Materials and Reagents:

• DL-4-Hydroxyphenylglycine

• Acetic Anhydride

• Immobilized Penicillin G Acylase

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

Procedure:

• Synthesis of N-Acetyl-DL-4-Hydroxyphenylglycine:

  • Dissolve DL-4-hydroxyphenylglycine (1.0 eq) in an aqueous solution of sodium hydroxide (1.0 eq).

  • Cool the solution to 0-5 °C and slowly add acetic anhydride (1.1 eq) while maintaining the pH between 8 and 9 by the addition of NaOH solution.

  • After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

  • Acidify the solution with hydrochloric acid to pH 2-3 to precipitate the N-acetyl-DL-4-hydroxyphenylglycine.

  • Filter the precipitate, wash with cold water, and dry.[12]

• Enzymatic Resolution:

  • Suspend the N-acetyl-DL-4-hydroxyphenylglycine in water and adjust the pH to 7.5-8.0 with a dilute NaOH solution.

  • Add immobilized penicillin G acylase to the solution.

  • Maintain the reaction at 35-40 °C and keep the pH constant by the controlled addition of a NaOH solution to neutralize the acetic acid formed.

  • Monitor the reaction progress by HPLC until approximately 50% conversion is reached.[9][13]

• Separation of Enantiomers:

  • Remove the immobilized enzyme by filtration.

  • Acidify the reaction mixture to pH 2.0 with hydrochloric acid. This will precipitate the unreacted N-acetyl-(R)-4-hydroxyphenylglycine.

  • Filter off the solid N-acetyl-(R)-4-hydroxyphenylglycine. The filtrate contains the (S)-4-hydroxyphenylglycine.

• Deprotection of N-Acetyl-(R)-4-Hydroxyphenylglycine:

  • Suspend the filtered N-acetyl-(R)-4-hydroxyphenylglycine in water and add hydrochloric acid.

  • Heat the mixture to reflux for 2-4 hours to hydrolyze the acetyl group.

  • Cool the solution and neutralize to the isoelectric point (pH ≈ 5.5) to precipitate the (R)-4-hydroxyphenylglycine.

• Purification and Hydrochloride Salt Formation:

  • Follow the same purification and salt formation procedure as described in Protocol 1, step 5.

Parameter	Value/Condition	Reference
Enzyme	Immobilized Penicillin G Acylase	[9][10]
Substrate	N-Acetyl-DL-4-hydroxyphenylglycine	[13]
pH	7.5 - 8.0	[9]
Temperature	35 - 40 °C	[9]
Conversion Target	~50%	[13]
Expected Enantiomeric Excess	>99%	[7]

Characterization and Quality Control

The final product, (R)-4-hydroxyphenylglycine hydrochloride, must be thoroughly characterized to confirm its identity, purity, and enantiomeric excess.

Spectroscopic Analysis

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR (DMSO-d₆): The proton NMR spectrum should show characteristic signals for the aromatic protons, the α-proton, and the amine and carboxylic acid protons. The chemical shifts and coupling constants should be consistent with the structure of 4-hydroxyphenylglycine hydrochloride.[1][2][14]

  • ¹³C NMR (DMSO-d₆): The carbon NMR spectrum will display signals for the aromatic carbons, the α-carbon, and the carboxyl carbon, further confirming the molecular structure.[1][13][14]

• Fourier-Transform Infrared (FTIR) Spectroscopy:

  • The FTIR spectrum, typically recorded as a KBr pellet, will show characteristic absorption bands for the O-H (hydroxyl and carboxylic acid), N-H (ammonium), C=O (carboxylic acid), and aromatic C-H and C=C stretching and bending vibrations.[12][15][16][17]

Determination of Enantiomeric Excess by Chiral High-Performance Liquid Chromatography (HPLC)

The enantiomeric excess (ee) is a critical quality attribute and is determined using chiral HPLC.

Protocol for Chiral HPLC Analysis:

• Column: A teicoplanin-based chiral stationary phase (e.g., Chirobiotic T) is highly effective for the separation of amino acid enantiomers.[18][19][20]

• Mobile Phase: A typical mobile phase consists of a mixture of methanol, acetonitrile, and an aqueous buffer (e.g., ammonium acetate or formate) with a small amount of an acid (e.g., acetic acid) or a base (e.g., triethylamine) to improve peak shape and resolution. A common mobile phase composition is a mixture of methanol, acetonitrile, and water with triethylamine.[18]

• Detection: UV detection at a wavelength where 4-hydroxyphenylglycine has significant absorbance (e.g., 220 nm or 275 nm).

• Quantification: The enantiomeric excess is calculated from the peak areas of the (R)- and (S)-enantiomers using the formula: ee (%) = [ (Area(R) - Area(S)) / (Area(R) + Area(S)) ] x 100

Parameter	Value/Condition	Reference
Column	Teicoplanin-based chiral stationary phase	[18][19][20]
Mobile Phase Example	Methanol/Acetonitrile/Water/Triethylamine	[18]
Detector	UV (e.g., 220 nm)	-
Flow Rate	Typically 0.5 - 1.0 mL/min	-
Column Temperature	Ambient or controlled (e.g., 25 °C)	-

Conclusion

The asymmetric synthesis of (R)-4-hydroxyphenylglycine hydrochloride is a well-established field with several reliable and scalable methods. The Asymmetric Strecker Synthesis with crystallization-induced asymmetric transformation offers a direct and efficient route to the enantiomerically pure product. Enzymatic kinetic resolution provides a green and highly selective alternative. The detailed protocols and the underlying scientific principles provided in this guide are intended to empower researchers and professionals in the pharmaceutical industry to confidently and successfully synthesize this vital chiral intermediate. The rigorous characterization and quality control methods outlined are essential for ensuring the final product meets the high standards required for its use in the synthesis of life-saving antibiotics.

References

• Boesten, W. H. J., Seerden, J. P. G., de Lange, B., Dielemans, H. J. A., Elsenberg, H. L. M., Kaptein, B., Moody, H. M., Kellogg, R. M., & Broxterman, Q. B. (2001). Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary. Organic Letters, 3(8), 1121–1124. Available from: [Link]

• Juen, M. A., Wunderlich, C. H., Nußbaumer, F., Tollinger, M., Kontaxis, G., Konrat, R., Hansen, D. F., & Kreutz, C. (2016). Supporting Information: Excited States of Nucleic Acids Probed by Proton Relaxation Dispersion NMR Spectroscopy. Angewandte Chemie International Edition, 55(40), 12242-12246. Available from: [Link]

• Ali, I., Suhail, M., & Asnin, L. (2018). Chiral separation and modeling of quinolones on teicoplanin macrocyclic glycopeptide antibiotics CSP. Chirality, 30(12), 1304–1311. Available from: [Link]

• Boesten, W. H. J., Seerden, J. P. G., de Lange, B., Dielemans, H. J. A., Elsenberg, H. L. M., Kaptein, B., Moody, H. M., Kellogg, R. M., & Broxterman, Q. B. (2001). Asymmetric strecker synthesis of alpha-amino acids via a crystallization-induced asymmetric transformation using (R)-phenylglycine amide as chiral auxiliary. Organic Letters, 3(8), 1121-1124. Available from: [Link]

• Boesten, W. H. J., Seerden, J. P. G., de Lange, B., et al. (2001). Asymmetric strecker synthesis of alpha-amino acids via a crystallization-induced asymmetric transformation using (R)-phenylglycine amide as chiral auxiliary. Semantic Scholar. Available from: [Link]

• Soai, K., Niwa, S., & Hori, H. (1990). Asymmetric synthesis of chiral α-amino nitriles by the addition of cyanotrimethylsilane to Schiff bases catalyzed by a chiral titanium reagent.

• PubChem. (n.d.). 4-Hydroxyphenylglycine. National Center for Biotechnology Information. Retrieved March 22, 2026, from [Link]

• Li, Y., et al. (2022). A teicoplanin-cyclodextrin bilayer chiral stationary phase boosts chiral separation of native amino acids. Analyst, 147(15), 3439-3446. Available from: [Link]

• Eppinger, J., & Stolz, A. (2020). Chemoenzymatic enantioselective synthesis of phenylglycine and phenylglycine amide by direct coupling of the Strecker synthesis with a nitrilase reaction. Frontiers in Catalysis, 1, 1. Available from: [Link]

• Boesten, W. H. J., Seerden, J. P. G., de Lange, B., et al. (2001). Asymmetric strecker synthesis of alpha-amino acids via a crystallization-induced asymmetric transformation using (R)-phenylglycine amide as chiral auxiliary. Organic Letters, 3(8), 1121-1124. Available from: [Link]

• ResearchGate. (2025). Asymmetric Strecker Synthesis of α-Amino Acids via a Crystallization-Induced Asymmetric Transformation Using (R)-Phenylglycine Amide as Chiral Auxiliary. Available from: [Link]

• Alkema, J., & Janssen, D. B. (2000). D-Phenylglycine and D-4-hydroxyphenylglycine methyl esters via penicillin G acylase catalysed resolution in organic solvents. Biocatalysis and Biotransformation, 18(4), 263-278. Available from: [Link]

• ResearchGate. (n.d.). The effect of mobile phase composition on the chiral separation of compounds. RP-HPLC; NH4HCO3 (20 mM)-ACN (0.1% DEA). Available from: [Link]

• Carboni, C., Kierkels, H. G. T., Gardossi, L., Tamiola, K., Janssen, D. B., & Quaedflieg, P. J. L. M. (2006). Preparation of D-amino acids by enzymatic kinetic resolution using a mutant of penicillin-G acylase from E. coli. Tetrahedron: Asymmetry, 17(5), 807-814. Available from: [Link]

• Kulkarni, R. S., & Kalkote, U. R. (2005). Resolution of DL-Phenylglycine by Penicillin G acylase. Hindustan Antibiotics Bulletin, 47-48(1-4), 41-44. Available from: [Link]

• ResearchGate. (2006). Kinetic resolution of D,L-amino acids by enantioselective acylation.... Available from: [Link]

• MDPI. (2024). Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. Available from: [Link]

• Guy, A., D'Angelo, J., & RFS. (1993). Kinetic Resolution of p-hydroxyphenyl acetamides by hydrolysis with Pen-G acylase. Bioorganic & Medicinal Chemistry Letters, 3(6), 1129-1132. Available from: [Link]

• Berzina-Cimdina, L., & Borodajenko, N. (n.d.). FTIR spectrum of the KBr pellet. ResearchGate. Retrieved March 22, 2026, from [Link]

• ResearchGate. (n.d.). FT-IR spectra in KBr pellets of various scaffolds. Retrieved March 22, 2026, from [Link]

• Shimadzu. (n.d.). KBr Pellet Method. Available from: [Link]

• Herbst, R. M., & Shemin, D. (1943). Acetylglycine. Organic Syntheses, Coll. Vol. 2, p.11. Available from: [Link]

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• 19. A teicoplanin-cyclodextrin bilayer chiral stationary phase boosts chiral separation of native amino acids - Analyst (RSC Publishing) [pubs.rsc.org]
• 20. sigmaaldrich.com [sigmaaldrich.com]

Application Note: Synthesis and Isolation of Dane Salts from (R)-4-Hydroxyphenylglycine Hydrochloride

Introduction and Mechanistic Rationale

(R)-4-Hydroxyphenylglycine (also known as D-p-hydroxyphenylglycine) is a critical chiral building block in the pharmaceutical industry, primarily utilized in the semi-synthesis of broad-spectrum β -lactam antibiotics such as amoxicillin and cefadroxil[1]. To successfully couple this amino acid to the 6-aminopenicillanic acid (6-APA) core without unwanted side reactions, the primary amine must be transiently protected and activated. This is achieved by converting it into an enamine salt, universally referred to as a "Dane salt"[2].

When starting from the hydrochloride salt of (R)-4-hydroxyphenylglycine, the reaction mechanics require precise stoichiometric control of the base. The synthesis involves two distinct mechanistic stages that dictate the experimental choices:

• Neutralization and Deprotonation (Causality of Base Equivalents): Unlike protocols starting from the free base, utilizing the hydrochloride salt requires two equivalents of potassium hydroxide (KOH)[3]. The first equivalent neutralizes the hydrochloride counterion, liberating the free zwitterionic amino acid and generating potassium chloride (KCl). The second equivalent deprotonates the carboxylic acid moiety, forming the soluble potassium carboxylate. This deprotonation is critical; it increases the substrate's solubility in the methanolic solvent system and prevents the carboxylic acid proton from interfering with the nucleophilicity of the amine.

• Enamine Condensation: The free primary amine undergoes a nucleophilic addition to the ketone carbonyl of methyl acetoacetate. Subsequent elimination of water yields an imine, which rapidly tautomerizes into the thermodynamically stable, conjugated enamine (the Dane salt)[4]. The potassium ion stabilizes the carboxylate, while the enamine double bond is stabilized by intramolecular hydrogen bonding and conjugation with the ester group.

Materials and Reagents

The following quantitative data outlines the precise stoichiometry required for a 100 mmol scale synthesis, serving as a baseline for industrial scale-up.

Table 1: Reagent Quantities and Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Mass/Volume	Function
(R)-4-Hydroxyphenylglycine HCl	203.62	1.00	20.36 g	Chiral Starting Material
Potassium Hydroxide (KOH, 85%)	56.11	2.05	13.53 g	Base / Neutralizing Agent
Methyl Acetoacetate	116.12	1.10	12.77 g (11.9 mL)	β -dicarbonyl reactant
Methanol (Anhydrous)	32.04	Solvent	150 mL	Reaction Solvent

Experimental Protocol

This protocol is designed as a self-validating system: the visual transitions (suspension to solution to crystallization) inherently validate the progression of the chemical mechanism.

Stage 1: Base Dissolution and Neutralization

• Preparation: Equip a 500 mL 3-neck round-bottom flask with a mechanical stirrer, a reflux condenser, and an internal temperature probe.

• Solvent Charging: Charge the flask with 150 mL of anhydrous methanol. Methanol is chosen because the final Dane salt has a steep solubility curve in it, allowing for high-yield crystallization upon cooling[5].

• Base Addition: Add 13.53 g of KOH (85% pellets) to the methanol. Stir at room temperature until complete dissolution is achieved. (Note: The dissolution of KOH is highly exothermic; allow the solution to return to ambient temperature).

• Neutralization: Carefully add 20.36 g of (R)-4-Hydroxyphenylglycine HCl in portions to the methanolic KOH solution.

• Salt Formation: Stir the suspension for 30 minutes at 40°C. The neutralization will generate KCl, which is partially insoluble in methanol and may form a fine suspension, while the amino acid converts to its soluble potassium salt.

Stage 2: Condensation with Methyl Acetoacetate

• Reagent Addition: To the stirred mixture, add 11.9 mL of methyl acetoacetate in one rapid portion.

• Reflux: Heat the reaction mixture to reflux (approximately 65°C) and maintain this temperature for 90 to 120 minutes[3].

• Validation: Monitor the reaction via HPLC to ensure the complete consumption of the starting amino acid. During this reflux period, the condensation occurs, and water is liberated as a byproduct. The mixture should become a relatively homogenous solution (excluding suspended KCl).

Stage 3: Crystallization and Isolation

• Primary Cooling: Once the reaction is deemed complete, remove the heating mantle and allow the mixture to cool gradually to room temperature over 1 hour. This slow cooling promotes the growth of large, pure crystals.

• Precipitation: Transfer the flask to an ice-water bath and cool the mixture to 0–5°C for an additional 2 to 3 hours. The potassium Dane salt will precipitate heavily as a pale beige to white crystalline solid[6].

• Filtration: Isolate the precipitate via vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake with 2 x 20 mL of pre-chilled (0°C) methanol. This step is critical to remove unreacted methyl acetoacetate and residual colored impurities without dissolving the product.

• Drying: Dry the product in a vacuum oven at 40°C overnight to afford Potassium D- α -(1-methoxycarbonyl-1-propen-2-ylamino)-p-hydroxyphenylacetate.

Analytical Characterization

To verify the integrity of the synthesized Dane salt, compare the isolated product against the standard physical properties listed below.

Table 2: Expected Physical Properties of the Isolated Dane Salt

Property	Expected Value / Description
Appearance	White to pale beige crystalline powder[1]
Molecular Formula	C13H15KNO5[7]
Molar Mass	305.37 g/mol (including Potassium)[1]
Melting Point	>232°C (with decomposition)[1]
Solubility	Soluble in Methanol, DMSO; sparingly soluble in non-polar organics[1][5]

Process Visualization

The following workflow diagram illustrates the logical progression and chemical transformations from the hydrochloride salt to the isolated Dane salt.

Synthesis workflow of Dane salt from (R)-4-hydroxyphenylglycine HCl and methyl acetoacetate.

References

• ChemBK - PH Dane-salt Physico-chemical Properties and Reference Information URL:[Link][1]

• Google Patents - US4231954A: Dane salt and process for preparing aminopenicillins therefrom URL:[2]

• PubChem (NIH) - D-p-Hydroxyphenylglycine dane salt (CID 123133870) URL:[Link][7]

• American Chemical Society (ACS) - Solubility of d(−)-p-Hydroxyphenylglycine Dane Salt in Eight Alcohols between (293 and 343) K URL:[Link][5]

• Google Patents - US5338868A: Process for preparing alpha-amino-phenylacetic acid-trifluoromethane sulfonic acid mixed anhydrides URL:[3]

• Procurement Resource - Amoxicillin Production Cost Analysis Reports URL:[Link][4]

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• 2. US4231954A - Dane salt and process for preparing aminopenicillins therefrom - Google Patents [patents.google.com]
• 3. US5338868A - Process for preparing alpha-amino-phenylacetic acid-trifluoromethane sulfonic acid mixed anhydrides - Google Patents [patents.google.com]
• 4. procurementresource.com [procurementresource.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. D-(-)-A-4-HYDROXYPHENYLGLYCINE DANE SALT METHYL POTASSIUM | 69416-61-1 [chemicalbook.com]
• 7. D-p-Hydroxyphenylglycine dane salt | C13H15KNO5 | CID 123133870 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: (R)-4-Hydroxyphenylglycine Hydrochloride as a Chiral Resolving Agent for Racemic Amines

Introduction & Mechanistic Overview

The demand for enantiopure amines in drug development necessitates robust, scalable, and thermodynamically driven resolution strategies. While (R)-4-Hydroxyphenylglycine (D-HPG) is widely recognized as a critical side-chain intermediate in the synthesis of semi-synthetic β-lactam antibiotics[1], its hydrochloride salt, (R)-4-Hydroxyphenylglycine hydrochloride (D-HPG·HCl) , serves as a highly specialized, zwitterionic chiral resolving agent for racemic amines.

Causality of the Resolving Mechanism: The efficacy of D-HPG·HCl in Diastereomeric Salt Formation (DSF) is governed by its unique structural rigidity and hydrogen-bonding capacity. The protonation of the α-amino group (via the HCl salt) ensures that the carboxylic acid moiety acts as the primary proton donor to the target racemic amine. Concurrently, the para-hydroxyl group on the phenyl ring acts as a critical secondary hydrogen-bond donor and acceptor. This extensive hydrogen-bonding network drives the formation of highly ordered, dense crystal lattices[2]. The thermodynamic stability of these lattices maximizes the solubility differential between the resulting diastereomeric salts, enabling highly efficient fractional crystallization.

Physicochemical Profile

To design a successful resolution protocol, the physicochemical properties of the resolving agent must be matched against the target racemate to ensure appropriate solvent compatibility.

Parameter	Specification / Value	Application Insight
Chemical Name	(R)-4-Hydroxyphenylglycine HCl	Active chiral selector.
Molecular Formula	C8H10ClNO3	Zwitterionic backbone provides multiple H-bond sites.
Molecular Weight	203.62 g/mol	Used to calculate precise molar equivalents.
Appearance	White to off-white crystalline powder	High purity prevents nucleation of impurities.
Solubility	Soluble in Water, slightly in MeOH	Dictates the use of binary aqueous/organic solvent systems.
Specific Rotation [α]D	-155° to -165° (c=1, 1N HCl)	Critical parameter for verifying resolving agent integrity.

Experimental Workflow

Figure 1: Workflow for chiral resolution of racemic amines using (R)-4-Hydroxyphenylglycine HCl.

Detailed Protocol: Resolution of a Racemic Amine

This protocol outlines the resolution of a generic racemic primary amine. The methodology is designed as a self-validating system , ensuring that chiral integrity is maintained and racemization of the resolving agent is prevented[3].

Step 1: Diastereomeric Salt Formation

• Charge the Reactor: Suspend 10.0 mmol of the target racemic amine and 10.0 mmol of D-HPG·HCl in 25 mL of a binary solvent system (e.g., Methanol/Water, 80:20 v/v).

• Equilibration: Heat the mixture to 65 °C under continuous stirring until a clear, homogenous solution is achieved.

  • Causality: The binary solvent system is critical. Methanol dissolves the lipophilic amine, while the aqueous fraction is necessary to solubilize the highly polar D-HPG·HCl. Heating ensures complete dissolution and thermodynamic equilibration of the solvated ions, erasing any kinetic aggregates.

Step 2: Controlled Nucleation and Crystallization

• Cooling Gradient: Program the reactor to cool the solution at a strictly controlled rate of 0.1 °C/min down to 20 °C.

• Seeding (Optional but Recommended): Introduce 1-2 mg of the pure desired diastereomeric salt at 45 °C.

  • Causality: According to Ostwald's rule of stages, rapid cooling induces high supersaturation, leading to the kinetic precipitation of metastable polymorphs or oils[4]. A slow cooling ramp keeps the system in the metastable zone, favoring the thermodynamic precipitation of the highly ordered, less soluble diastereomer.

Step 3: Isolation and Self-Validation

• Filtration: Isolate the precipitated salt via vacuum filtration and wash the filter cake with 5 mL of ice-cold Methanol/Water (90:10 v/v) to remove residual mother liquor.

• Self-Validation (Chiral HPLC Check): Before proceeding to the liberation step, dissolve a 2 mg aliquot of the isolated salt in the HPLC mobile phase. Analyze the diastereomeric excess (de).

  • Causality: If the de is < 95%, a recrystallization from the same solvent system is mandatory. Proceeding with a low-purity salt will result in an enantiomerically impure final product, wasting time during the extraction phase.

Step 4: Liberation of the Target Enantiomer & Catalyst Recovery

• Alkaline Cleavage: Suspend the validated diastereomeric salt in 15 mL of deionized water. Adjust the pH to 11.0 using 2 M NaOH.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., Dichloromethane, 3 x 15 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the free enantiopure amine.

  • Causality: The alkaline pH deprotonates the target amine, rendering it lipophilic and driving its partition into the organic phase. The D-HPG resolving agent remains in the aqueous phase as a highly water-soluble sodium salt, allowing for near-quantitative catalyst recovery via subsequent acidification.

Advanced Optimization: Crystallization-Induced Diastereomer Transformation (CIDT)

In classical resolution, the maximum theoretical yield of the desired enantiomer is capped at 50%. However, if the target amine possesses a racemizable stereocenter (e.g., an α-amino group adjacent to an enolizable proton), the protocol can be upgraded to a Crystallization-Induced Diastereomer Transformation (CIDT) [5].

By introducing a catalytic racemizing agent (such as salicylaldehyde) into the mother liquor during Step 2, the more soluble (unwanted) enantiomer is continuously racemized in situ[6].

• Causality: As the less soluble D-HPG diastereomeric salt precipitates, Le Chatelier's principle drives the continuous conversion of the unwanted enantiomer into the desired configuration. This dynamic kinetic resolution circumvents the 50% yield limit, allowing theoretical yields approaching 100% and drastically improving process economics[5].

Table 1: Comparative Resolution Outcomes (Classical vs. CIDT)

Resolution Strategy	Resolving Agent	Racemizing Catalyst	Typical Yield (%)	Typical Enantiomeric Excess (ee %)
Classical DSF	D-HPG·HCl	None	35 - 45%	> 98%
CIDT (Dynamic)	D-HPG·HCl	Salicylaldehyde	85 - 95%	> 99%

Sources

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• 2. pubs.acs.org [pubs.acs.org]
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• 5. pubs.acs.org [pubs.acs.org]
• 6. Precipitation-induced asymmetric transformation of chiral alpha-amino acids and salts thereof - Patent 0499376 [data.epo.org]

Biocatalytic production methods for (R)-4-Hydroxyphenylglycine hydrochloride

Application Note: Biocatalytic Production and Isolation of (R)-4-Hydroxyphenylglycine Hydrochloride

Introduction & Mechanistic Overview

(R)-4-Hydroxyphenylglycine, commonly referred to as D-p-hydroxyphenylglycine (D-HPG), is an indispensable chiral D-amino acid intermediate required for the synthesis of semi-synthetic β-lactam antibiotics, such as amoxicillin and cefadroxil[1]. Historically, D-HPG was manufactured via chemical routes like the Strecker and Bucherer-Bergs syntheses. However, these methods are increasingly obsolete due to their reliance on toxic reagents, high energy consumption, and the generation of racemic mixtures that require wasteful resolution steps[2].

As a Senior Application Scientist, I strongly advocate for the transition to whole-cell biocatalysis. The most industrially robust method utilizes a two-enzyme cascade consisting of D-hydantoinase (D-Hase) and D-carbamoylase (D-Case) [1][3]. This system converts the inexpensive, chemically synthesized racemic precursor DL-5-(4-hydroxyphenyl)hydantoin (DL-HPH) directly into optically pure D-HPG[4].

While alternative biocatalytic routes exist—such as the use of D-phenylglycine aminotransferase (D-PhgAT) which utilizes L-glutamic acid as an amine donor[5]—the hydantoinase/carbamoylase cascade remains the gold standard due to superior substrate economics and scalability.

Two-enzyme biocatalytic cascade converting DL-HPH to D-HPG via D-hydantoinase and D-carbamoylase.

Causality in Experimental Design: Overcoming Kinetic Bottlenecks

Designing a successful biotransformation protocol for D-HPG requires understanding the physical and kinetic limitations of the system:

• The Rate-Limiting Enzyme: In the cascade, D-Case is universally the bottleneck. It exhibits lower catalytic efficiency and poorer thermostability compared to D-Hase[4][6]. To counteract this, modern recombinant E. coli strains are engineered with optimized ribosome binding sites (RBS) to artificially boost D-Case expression, or utilize salt-bridge engineering (e.g., the AkDCaseD30A variant) to increase the enzyme's half-life at 40°C[3][7].

• Substrate Solubility & Mass Transfer: DL-HPH is highly insoluble in aqueous media, creating a heterogeneous reaction slurry[6]. Because the substrate must cross the bacterial cell envelope to reach intracellular enzymes, mass transfer is severely restricted. Consequently, agitation rate is a critical parameter , directly dictating the reaction velocity[6]. Furthermore, cutting-edge approaches now utilize cell wall engineering (overexpressing D,D-carboxypeptidases to increase peptidoglycan permeability)[3] or bacterial surface display (anchoring enzymes to the outer membrane) to bypass the transport obstacle entirely[1][8].

Quantitative Comparison of Biocatalytic Strategies

Biocatalyst Strategy	Key Modification / Engineering	Conversion / Yield	Reference
Free Whole Cells	Co-expression of D-Hase & D-Case	~97% conversion	[6]
Immobilized Cells	κ-carrageenan entrapment	~93% (Fouling limits reuse)	[6]
Cell Wall Engineered	Overexpression of D,D-carboxypeptidase	100% yield (at 140 mM DL-HPH)	[3]
Surface Display	Ice nucleation protein (INP) anchoring	90% yield	[1]
Thermostabilized	Salt bridge engineering of D-Case	29.53 g/L D-HPG (97% conv.)	[7]

Self-Validating Experimental Protocol

This protocol details the whole-cell biotransformation of DL-HPH to D-HPG, followed by isolation and conversion to the hydrochloride salt. It is designed as a self-validating system : it incorporates continuous pH monitoring (which acts as a real-time proxy for decarbamoylation progress) and mass-balance HPLC controls to ensure absolute stereochemical fidelity.

Step-by-step experimental workflow for the production and isolation of D-HPG hydrochloride.

Phase 1: Biotransformation

• Biocatalyst Preparation: Harvest recombinant E. coli cells co-expressing D-Hase and D-Case via centrifugation (6,000 × g, 10 min). Wash the pellet twice with 50 mM sodium phosphate buffer (pH 8.0) to remove residual fermentation metabolites that could interfere with downstream crystallization[2].

• Reaction Setup: Suspend the cell pellet in a bioreactor containing 100 mM sodium phosphate buffer (pH 8.0) to achieve an OD600 of ~15-20. Add finely milled DL-HPH substrate to a final concentration of 100–140 mM[3][6].

• Kinetic Control (Self-Validation Checkpoint 1): Incubate the heterogeneous mixture at 40°C. Causality: 40°C is the thermodynamic sweet spot that maximizes D-Hase ring-opening kinetics without rapidly denaturing the fragile D-Case enzyme[6][7]. Set the impeller agitation to a high rotational speed (e.g., 600–800 rpm) to overcome the mass transfer limitations of the insoluble DL-HPH[6].

• pH Titration: The decarbamoylation of CpHPG releases CO₂ and NH₃, which alters the pH. Maintain the pH strictly at 8.0 using an automated titrator dispensing 1 M NaOH or 1 M HCl. The stabilization of titrant consumption serves as a real-time indicator that the reaction has reached completion.

Phase 2: Isolation and Hydrochloride Salt Formation

• Isoelectric Precipitation: Once the reaction is complete (typically 12–24 hours), centrifuge the mixture to remove the whole-cell biocatalyst and any unreacted substrate. Transfer the D-HPG-rich supernatant to a crystallization vessel.

• Crystallization: Slowly adjust the supernatant pH to 5.5 (the isoelectric point of D-HPG) using 6 M HCl. Causality: At pH 5.5, the zwitterionic form of D-HPG dominates, minimizing its aqueous solubility and forcing it out of solution as a crude crystalline precipitate[2]. Chill the vessel to 4°C for 4 hours to maximize recovery. Filter and wash with cold water.

• Hydrochloride Salt Conversion: Resuspend the crude D-HPG crystals in a minimal volume of distilled water. Dropwise, add 6 M HCl until the pH reaches 1.0–1.5. The suspension will clarify as the D-HPG converts to its highly soluble hydrochloride salt.

• Purification: Add 1% (w/v) activated carbon to the solution and stir at 60°C for 30 minutes to remove colorants and trace endotoxins. Filter hot through a Celite pad.

• Final Precipitation: Concentrate the filtrate under reduced pressure. Add ice-cold ethanol (1:3 v/v) to the concentrate to sharply drop the dielectric constant of the solvent, forcing the rapid crystallization of pure (R)-4-Hydroxyphenylglycine hydrochloride. Filter and dry under vacuum.

Phase 3: Analytical Validation (Self-Validation Checkpoint 2)

To ensure the integrity of the process, run the final product through a Chiral HPLC system (e.g., Astec Chirobiotic T column).

• Mass Balance Control: Quantify residual DL-HPH, the intermediate CpHPG, and D-HPG. Accumulation of CpHPG indicates D-Case deactivation[6].

• Stereochemical Control: Confirm that the enantiomeric excess (ee) of the D-HPG peak is >99%. The strict stereoselectivity of the D-Hase/D-Case cascade guarantees the (R)-configuration, validating the biological mechanism over spontaneous chemical hydrolysis.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Biocatalytic production of D-p-hydroxyphenylglycine by optimizing protein expression and cell wall engineering in Escherichia coli - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. d -Phenylglycine aminotransferase ( d -PhgAT) – substrate scope and structural insights of a stereo-inverting biocatalyst used in the preparation of ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY01391A [pubs.rsc.org]
• 6. lib3.dss.go.th [lib3.dss.go.th]
• 7. journal.hep.com.cn [journal.hep.com.cn]
• 8. Production Enhancement of Surface-Expressed D-hydantoinase and D-carbamoylase in E. Coli by Developing a Novel Coculture Process for the Efficient Biotransformation of D-p-hydroxyphenylglycine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing racemization of (R)-4-Hydroxyphenylglycine hydrochloride during synthesis

A Guide to Preserving Chiral Integrity and Preventing Racemization

Welcome to the technical support center for the synthesis and handling of (R)-4-Hydroxyphenylglycine hydrochloride. This guide is designed for researchers, medicinal chemists, and process development scientists who work with this critical chiral building block. Our goal is to provide in-depth, practical solutions to the common challenge of racemization, ensuring the stereochemical integrity of your final product. As your Senior Application Scientist, I will walk you through the mechanisms of racemization, troubleshooting strategies, and validated protocols to maintain the highest enantiomeric purity.

Frequently Asked Questions (FAQs)

Q1: What is racemization, and why is it a significant issue for (R)-4-Hydroxyphenylglycine?

A1: Racemization is a chemical process that converts a single, pure enantiomer (like the 'R' form of 4-hydroxyphenylglycine) into an equal mixture of both enantiomers (the 'R' and 'S' forms), known as a racemate.[1] This loss of stereochemical integrity is a critical issue because the biological activity of most chiral drugs and intermediates is highly dependent on a specific three-dimensional structure.[1] The undesired enantiomer may be inactive or, in some cases, exhibit harmful side effects.[1]

Phenylglycine and its derivatives are particularly susceptible to racemization compared to many other amino acids.[2][3] This is due to the increased acidity of the proton on the alpha-carbon (the carbon atom to which the carboxyl and amino groups are attached). The adjacent phenyl ring stabilizes the planar, achiral carbanion intermediate that forms upon deprotonation, thereby lowering the energy barrier for racemization to occur.[1][2]

Q2: What is the primary mechanism driving racemization in α-amino acids?

A2: The most common mechanism for racemization in α-amino acids, especially under basic or heated acidic conditions, involves the abstraction of the α-proton to form a carbanion intermediate.[1][4] This carbanion is planar and achiral. Subsequent reprotonation can occur from either face of the planar intermediate with equal probability, leading to the formation of both R and S enantiomers and, ultimately, a racemic mixture.

Caption: A decision workflow for troubleshooting racemization.

Preventative Strategies and Protocols

Proactively managing reaction conditions is the best defense against racemization.

Data Summary: Impact of Key Parameters on Racemization

Parameter	Condition to AVOID	Recommended Condition	Rationale
Base	Strong, non-hindered bases (e.g., Triethylamine, NaOH, KOH) [5]	Sterically hindered (DIPEA) or weaker bases (NMM, NaHCO₃) [5]	Reduces the rate of α-proton abstraction, which is the key step in the racemization mechanism. [1]
Temperature	Elevated temperatures (>25°C), prolonged heating [6][7]	Low temperatures (0°C to room temp), minimize heating time	Lowers the kinetic energy of the system, making it harder to overcome the activation energy for racemization. [8]
Coupling Reagent	Carbodiimides (DCC, DIC) without additives	Carbodiimides with additives (HOBt, Oxyma) or Uronium reagents (HATU) [9][10]	Additives form less reactive activated esters that are more resistant to forming the easily racemized oxazolone intermediate. [5]
Solvent	Aprotic polar solvents may stabilize charged intermediates	Choice is substrate-dependent; often DMF or CH₂Cl₂ are used	Solvent polarity can influence the stability of the carbanion intermediate. [9]

Protocol: Racemization-Resistant Amide Coupling

This protocol describes the coupling of (R)-4-Hydroxyphenylglycine hydrochloride to a generic amine (R'-NH₂) using DIC and Oxyma Pure, a combination known to minimize racemization. [9] Materials:

• (R)-4-Hydroxyphenylglycine hydrochloride

• Amine (R'-NH₂)

• Diisopropylcarbodiimide (DIC)

• Oxyma Pure (Ethyl (hydroxyimino)cyanoacetate)

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

• Reactant Preparation: In a flame-dried flask under an inert atmosphere (N₂ or Ar), dissolve (R)-4-Hydroxyphenylglycine hydrochloride (1.0 eq) and the amine (1.1 eq) in anhydrous DMF.

• Cooling: Cool the solution to 0°C using an ice-water bath. This is a critical step to slow the rate of potential racemization.

• Base Addition: Add DIPEA (1.1 eq) dropwise to the stirred solution. The DIPEA neutralizes the hydrochloride salt. Stir for 10 minutes at 0°C. Rationale: Using a hindered base minimizes direct deprotonation of the α-carbon.

• Activation: In a separate flask, dissolve Oxyma Pure (1.2 eq) in anhydrous DMF. Add DIC (1.2 eq) and stir for 2 minutes at room temperature for pre-activation. Rationale: Oxyma acts as a racemization suppressant by rapidly forming an active ester. [9]5. Coupling: Add the activated Oxyma/DIC solution to the main reaction flask containing the amino acid and amine.

• Reaction: Allow the reaction to stir at 0°C for 1 hour, then let it warm slowly to room temperature. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the reaction is complete, quench with water and extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer sequentially with a mild acid (e.g., 5% citric acid), saturated aqueous sodium bicarbonate, and brine. Rationale: The mild washes remove excess reagents without exposing the product to harsh pH conditions.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product via column chromatography.

• Chiral Analysis: Analyze the final product's enantiomeric excess using chiral HPLC to confirm its stereochemical integrity.

Analytical Methods for Enantiomeric Purity

Verifying the success of your strategy requires accurate measurement of the enantiomeric excess (ee).

• Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method. A chiral stationary phase (CSP) is used to separate the R and S enantiomers, allowing for their direct quantification. [11][12]* Circular Dichroism (CD) Spectroscopy: This technique measures the differential absorption of left- and right-circularly polarized light. It can be used to determine the ee of a sample if a standard of known purity is available. [13][14]

References

• Method for the Racemization of Optically Active Amino Acids. Sciencemadness.org. Available from: [Link]

• Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools. MDPI. Available from: [Link]

• Process for the preparation of 4-hydroxyphenyl glycine with enhanced optical purity. Google Patents.
• Process for racemizing an optically active alpha-amino acid or a salt thereof. Google Patents.

• Racemization of amino acids under natural conditions: part 2-kinetic and thermodynamic data. ResearchGate. Available from: [Link]

• Process for the racemization of an alpha-amino acid. Google Patents.

• Temperature Cycling Induced Deracemization of dl-Asparagine Monohydrate with Immobilized Amino Acid Racemase. ACS Publications. Available from: [Link]

• 4-Hydroxyphenylglycine biosynthesis in Herpetosiphon aurantiacus: a case of gene duplication and catalytic divergence. PubMed. Available from: [Link]

• Method for racemizing chiral amino acid or derivatives of chiral amino acid. Google Patents.

• 4-Hydroxyphenylglycine-Based Polymer-Bound Amino Alcohols and insitu- Generated Oxazaborolidines for Enantioselective Reductions. ResearchGate. Available from: [Link]

• Achiral amino acid glycine acts as an origin of homochirality in asymmetric autocatalysis. Royal Society of Chemistry. Available from: [Link]

• Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. Royal Society of Chemistry. Available from: [Link]

• A Simple Method for the Determination of Enantiomeric Excess and Identity of Chiral Carboxylic Acids. National Institutes of Health. Available from: [Link]

• Process for the racemization of α-amino acids. Google Patents.

• Design, synthesis and pharmacological evaluation of 4-hydroxyphenylglycine and 4-hydroxyphenylglycinol derivatives as GPR88 agonists. PubMed. Available from: [Link]

• Chiral Recognition by Flexible Coordination Polymers of Ag+ with a Cysteine-Based Chiral Thiol Ligand That Bears a Binding Site. ACS Publications. Available from: [Link]

• Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available from: [Link]

• Enantioselective synthesis of arylglycine derivatives by direct C–H oxidative cross-coupling. Royal Society of Chemistry. Available from: [Link]

• The influence of extrusion on loss and racemization of amino acids. ResearchGate. Available from: [Link]

• Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Royal Society of Chemistry. Available from: [Link]

• The Emergence of Chirality from Metabolism. arXiv. Available from: [Link]

• De Novo Biosynthesis of D-p-Hydroxyphenylglycine by a Designed Cofactor Self-Sufficient Route and Co-culture Strategy. ACS Publications. Available from: [Link]

• Unzipping the role of chirality in nanoscale self-assembly of tripeptide hydrogels. Royal Society of Chemistry. Available from: [Link]

• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Wiley Online Library. Available from: [Link]

• Process for the racemization of an alpha-amino acid. Google Patents.

• Amino acid racemisation dating. Office of Scientific and Technical Information. Available from: [Link]

• Systematic pH study on the acid- and base-catalyzed racemization of free amino acids to determine the six constants, one for each of the three ionic species. ACS Publications. Available from: [Link]

• AMINO ACID RACEMIZATION. University of California, Santa Barbara. Available from: [Link]

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• 1. Elucidating the Racemization Mechanism of Aliphatic and Aromatic Amino Acids by In Silico Tools | MDPI [mdpi.com]
• 2. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00025D [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 6. researchgate.net [researchgate.net]
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• 8. Process for racemizing an optically active alpha-amino acid or a salt thereof - Patent 0057092 [data.epo.org]
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• 14. jianggroup.xmu.edu.cn [jianggroup.xmu.edu.cn]

Optimizing crystallization yield of (R)-4-Hydroxyphenylglycine hydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in API crystallization and chiral resolution, I have designed this guide to help you troubleshoot and optimize the crystallization yield of (R)-4-Hydroxyphenylglycine (D-HPG) hydrochloride.

D-HPG is a critical chiral building block for β-lactam antibiotics such as amoxicillin and cefadroxil. Achieving high enantiomeric excess (ee) and maximum yield requires precise thermodynamic control, specifically through Crystallization-Induced Diastereomer Transformation (CIDT) and rigorous Metastable Zone Width (MSZW) management.

Below, you will find our validated workflows, quantitative parameter baselines, and a targeted Q&A troubleshooting guide to resolve the most common failure modes in D-HPG hydrochloride crystallization.

Core Crystallization Workflow

Fig 1. Workflow for Crystallization-Induced Asymmetric Transformation of D-HPG Hydrochloride.

Self-Validating Experimental Protocol: CIDT of D-HPG Hydrochloride

To ensure high reliability, this protocol is designed as a self-validating system . Do not proceed to the next step unless the validation criteria are met.

Step 1: Solvent & Reagent Preparation Suspend 1.0 equivalent of racemic 4-hydroxyphenylglycine and 1.0 equivalent of (+)-3-bromocamphor-8-sulfonic acid ((+)-BCSA) ammonium salt in glacial acetic acid.

Step 2: Acidification & Dehydration Add 1.0 mol% acetic anhydride to the suspension.

• Validation Check: Perform a Karl Fischer titration on a filtered aliquot. The water content must be <0.05% to prevent downstream catalyst poisoning. Once confirmed, slowly charge exactly 1.0 equivalent of HCl (as a solution in acetic acid) to liberate the resolving agent[1].

Step 3: Catalysis & Equilibration Introduce 10 mol% salicylaldehyde as the racemization catalyst. Heat the stirred suspension to 70 °C under a nitrogen atmosphere. Hold for 4 hours to allow the dynamic kinetic resolution to reach thermodynamic equilibrium[2].

• Validation Check: Sample the solid phase, filter, and analyze via chiral HPLC. Proceed to cooling only when the solid phase exhibits an enantiomeric excess (ee) of >95%. If ee is lower, extend the equilibration time by 2 hours.

Step 4: Seeding & Controlled Cooling Cool the mixture to 60 °C at a rate of 0.5 °C/min. Introduce 1.0 wt% of enantiopure (R)-4-Hydroxyphenylglycine hydrochloride seeds. Continue cooling to 20 °C at a strictly controlled rate of 0.1 °C/min to remain within the Metastable Zone Width (MSZW)[3].

Step 5: Slurry Maturation (Ostwald Ripening) Cycle the temperature between 20 °C and 40 °C twice (heating/cooling at 0.5 °C/min).

• Validation Check: Microscopic examination of the slurry should reveal uniform, non-agglomerated hexagonal crystals.

Step 6: Isolation Filter the suspension under vacuum. Wash the filter cake with cold, anhydrous acetic acid, followed by a displacement wash with heptane. Dry in a vacuum oven at 50 °C for 12 hours.

Quantitative Data: Thermodynamic & Crystallization Parameters

Parameter	Optimal Value	Mechanistic Impact
Equilibration Temp	70 °C	Maximizes racemization rate via the salicylaldehyde catalyst without thermally degrading the API.
Seed Crystal Loading	1.0 wt%	Suppresses primary nucleation; provides immediate surface area to prevent liquid-liquid phase separation (oiling out).
Acetic Anhydride	1.0 mol%	Scavenges trace water; prevents the irreversible hydrolysis of the Schiff base intermediate.
Cooling Rate	0.1 °C/min	Keeps the crystallization trajectory safely within the narrow Metastable Zone Width (MSZW).
Target pH	< 1.5	Ensures complete protonation of the carboxylate moiety, driving the formation of the hydrochloride salt.

Troubleshooting Guide & FAQs

Q: Why is my overall crystallization yield significantly lower than the theoretical maximum (>90%)? A: Low yield during the isolation of D-HPG hydrochloride typically stems from incomplete Crystallization-Induced Diastereomer Transformation (CIDT). When resolving racemic HPG using a chiral sulfonic acid and hydrochloric acid, the system relies on salicylaldehyde to catalyze the racemization of the soluble (S)-enantiomer via a Schiff base intermediate. If the reaction temperature drops below 70 °C or if trace water is present in the acetic acid solvent, Schiff base hydrolysis accelerates. This poisons the racemization catalyst, halting the dynamic kinetic resolution and capping your yield at 50% (1)[1].

• Corrective Action: Ensure strictly anhydrous conditions by adding 1 mol% acetic anhydride to scavenge residual water. Maintain the equilibration temperature at 70 °C before initiating the controlled cooling ramp (2)[2].

Q: During the cooling phase, the product "oils out" (liquid-liquid phase separation) instead of forming distinct crystals. How can I prevent this? A: "Oiling out" occurs when the crystallization trajectory bypasses the metastable zone and enters the spinodal decomposition region. This is almost always caused by an excessively rapid cooling rate or high initial supersaturation. D-HPG salts possess a notoriously narrow Metastable Zone Width (MSZW) (3)[3].

• Corrective Action: Implement a non-linear (cubic) cooling profile (e.g., 0.1 °C/min). Crucially, introduce seed crystals (approx. 1.0 wt% of total D-HPG) halfway through the MSZW. Seeding bypasses primary nucleation, providing immediate surface area for secondary nucleation and crystal growth, thereby preventing the local supersaturation spikes that trigger oiling out[3].

Q: The isolated D-HPG hydrochloride crystals exhibit poor enantiomeric excess (ee < 95%). What causes this thermodynamic leakage? A: Poor ee indicates either the co-precipitation of the (S)-enantiomer due to crash-cooling or insufficient equilibration time. In the presence of HCl, the solubility of the (R)-diastereomeric salt must be significantly lower than the (S)-salt to drive the equilibrium. If the HCl equivalents are miscalculated, the ionic strength shifts, altering relative solubilities and allowing the (S)-salt to precipitate[2].

• Corrective Action: Verify that exactly 1.0 equivalent of anhydrous HCl is added to liberate the resolving agent. Perform a slurry maturation (temperature cycling between 20 °C and 40 °C) prior to final filtration. This promotes Ostwald ripening, dissolving kinetically trapped (S)-impurities and redepositing the thermodynamically favored (R)-enantiomer[1].

Q: How does pH affect the reactive crystallization of D-HPG derivatives? A: For reactive crystallization, the solubility profile is highly pH-dependent, exhibiting a U-shaped curve with minimum solubility at the isoelectric point (approx. pH 5.0 for the free base). When isolating the hydrochloride salt specifically, the pH must be driven well below the pKa of the carboxyl group to ensure complete protonation (4)[4].

• Corrective Action: Use concentrated HCl to adjust the pH to < 1.5 during salt isolation. Monitor the titration calorimetrically to avoid localized hot spots that could degrade the product or induce unwanted polymorph transitions[4].

Troubleshooting Logic Tree

Fig 2. Root cause analysis and corrective actions for D-HPG crystallization failures.

References

• Bhattacharya, A., Araullo-McAdams, C., & Meier, M. B. "Crystallization Induced Asymmetric Transformation: Synthesis of D-p-Hydroxyphenylglycine." Synthetic Communications, vol. 24, no. 17, 1994.2

• Yoshioka, R., et al. "Crystallization-Induced Diastereomer Transformations." Chemical Reviews, 2006.1

• "Metastable Zone Width, Nucleation Kinetics, and Reactive Crystallization Optimization of D-p-Hydroxyphenylglycine Methyl Ester." Journal of Chemical & Engineering Data, ACS Publications, 2026. 3

• "Measurement and Correlation of Solubility on Reactive Crystallization of Methyl D-(−)-4-Hydroxy-phenylglycinate." Journal of Chemical & Engineering Data, ACS Publications, 2016. 4

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Troubleshooting poor solubility of (R)-4-Hydroxyphenylglycine hydrochloride in organic solvents

This guide provides in-depth troubleshooting for common solubility challenges encountered with (R)-4-Hydroxyphenylglycine hydrochloride in organic solvents. It is designed for researchers, scientists, and drug development professionals to diagnose and overcome these issues effectively.

Introduction: The Root of the Solubility Challenge

(R)-4-Hydroxyphenylglycine hydrochloride presents a significant solubility challenge in many common organic solvents due to its inherent molecular structure. As the hydrochloride salt of an amino acid, it possesses multiple polar functional groups: a protonated amine (ammonium chloride), a carboxylic acid, and a phenolic hydroxyl group[1]. This combination results in a highly polar, salt-like molecule with strong intermolecular forces and high crystal lattice energy.

Consequently, it exhibits poor solubility in nonpolar or weakly polar organic solvents like dichloromethane (DCM), diethyl ether, or ethyl acetate, which cannot effectively solvate the charged species[2]. While solubility is better in polar protic solvents like water or methanol, these are often incompatible with subsequent reaction conditions, necessitating the strategies outlined below.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why won't my (R)-4-Hydroxyphenylglycine hydrochloride dissolve in my organic reaction solvent (e.g., DCM, THF, Acetonitrile)?

Answer: The primary reason is a fundamental mismatch in polarity. (R)-4-Hydroxyphenylglycine hydrochloride is a polar, ionic salt. Organic solvents like Dichloromethane (DCM), Tetrahydrofuran (THF), and Acetonitrile lack the ability to effectively stabilize the charged ammonium cation and chloride anion. The energy required to break the compound's strong crystal lattice is much greater than the energy gained by solvating it with these less polar solvents.

Q2: What is the expected solubility of (R)-4-Hydroxyphenylglycine hydrochloride in common solvents?

Answer: Precise, quantitative solubility data for this specific compound in a wide range of organic solvents is not extensively published. However, based on its structure and data for similar amino acid hydrochlorides, we can establish a qualitative and estimated solubility profile. The free base form, (R)-4-Hydroxyphenylglycine, is also poorly soluble in many organic solvents due to its zwitterionic nature, where it exists with both a positive (NH3+) and negative (COO-) charge in the same molecule[3][4][5].

Solvent Class	Examples	Expected Solubility of HCl Salt	Rationale
Polar Protic	Water, Methanol (MeOH), Ethanol (EtOH)	Moderate to High	Can hydrogen bond and solvate the ionic groups effectively[2][6].
Polar Aprotic	DMSO, DMF, NMP	Low to Moderate	High polarity helps, but lack of H-bond donation limits solvation of the chloride anion[2].
Moderate Polarity	DCM, THF, Ethyl Acetate (EtOAc)	Very Low to Insoluble	Insufficient polarity to overcome the crystal lattice energy of the salt[2].
Nonpolar	Hexane, Toluene	Insoluble	"Like dissolves like" principle; extreme polarity mismatch.

Q3: I see a fine suspension that won't dissolve even with heating. What should I do next?

Answer: If physical methods like heating or sonication are ineffective, it's a clear sign that a chemical modification is necessary to disrupt the compound's extreme polarity. The most direct and effective strategy is to convert the hydrochloride salt into its neutral, free amine form. This removes the ionic charge, dramatically increasing solubility in less polar organic solvents[2][7].

This is the most common and recommended path forward for using this reagent in organic synthesis (e.g., peptide coupling, derivatization).

Troubleshooting Workflow

The following diagram outlines a systematic approach to addressing solubility issues with (R)-4-Hydroxyphenylglycine hydrochloride.

Caption: Troubleshooting flowchart for (R)-4-Hydroxyphenylglycine HCl solubility.

Experimental Protocols

Protocol 1: Conversion of Hydrochloride Salt to Free Amine/Zwitterion

This is the most robust method for enhancing solubility in common organic solvents like DCM, THF, or EtOAc for subsequent reactions. The goal is to neutralize the hydrochloride salt, precipitating the base's hydrochloride salt and leaving the more soluble, neutral (R)-4-Hydroxyphenylglycine in solution[2][8].

Materials:

• (R)-4-Hydroxyphenylglycine hydrochloride

• Anhydrous organic solvent (e.g., DCM, THF)

• Tertiary amine base (e.g., Triethylamine (TEA) or N,N-Diisopropylethylamine (DIPEA))

• Stir plate and stir bar

• Ice bath

Procedure:

• Suspension: Suspend the (R)-4-Hydroxyphenylglycine hydrochloride (1.0 equivalent) in your chosen anhydrous organic solvent (e.g., DCM, approx. 10-20 mL per gram of salt).

• Cooling: Cool the suspension to 0 °C in an ice bath with gentle stirring. This is crucial to control the exotherm of the neutralization and minimize potential side reactions.

• Base Addition: Slowly add a tertiary amine base (e.g., TEA or DIPEA, 1.05 to 1.1 equivalents) dropwise to the stirred suspension.

• Stirring: Stir the mixture at 0 °C for 15-30 minutes, then allow it to warm to room temperature and stir for an additional 30-60 minutes.

• Observation: You will observe the original solid reactant being replaced by a new precipitate, which is the triethylammonium or diisopropylethylammonium hydrochloride salt. The desired free amine/zwitterion of 4-hydroxyphenylglycine should now be dissolved in the organic solvent.

• Usage:

  • In-situ: For many applications like peptide coupling, the resulting mixture containing the dissolved free amine can be used directly in the next step.

  • Isolation (Optional): If necessary, the precipitated ammonium salt can be removed by filtration. However, be aware that the free zwitterionic form may have limited stability and solubility on its own and can sometimes precipitate upon concentration of the filtrate.

Causality: The tertiary amine base is strong enough to deprotonate the ammonium group of the amino acid salt but not strong enough to deprotonate the carboxylic acid or phenolic hydroxyl group under these anhydrous conditions. This selectively forms the insoluble tertiary amine hydrochloride salt, driving the equilibrium towards the formation of the neutral, more soluble free amino acid.

Advanced Concepts & Final Recourse

Chemical Equilibrium and pH

The solubility of amino acids and their salts is highly dependent on pH. The hydrochloride salt form is stable at low pH. As a base is added, it is converted to the zwitterion (isoelectric point), and with a stronger base or in aqueous conditions, it can be converted to the anionic carboxylate form. Understanding this equilibrium is key to troubleshooting.

Caption: pH-dependent forms of (R)-4-Hydroxyphenylglycine.

Derivatization as a Final Option

If the free amine/zwitterion form is still not sufficiently soluble for your specific application, a final recourse is chemical derivatization. By protecting the highly polar functional groups, you can create a much less polar analogue.

• Esterification: Converting the carboxylic acid to an ester (e.g., a methyl or ethyl ester) will significantly increase solubility in solvents like DCM and EtOAc.

• N-Protection: Protecting the amino group with a group like Boc (tert-Butyloxycarbonyl) or Cbz (Carboxybenzyl) will also decrease polarity.

These steps add synthetic complexity but are a valid strategy when high solubility in nonpolar media is an absolute requirement.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 44152280, (R)-4-Hydroxyphenylglycine hydrochloride. Retrieved from PubChem. [Link]

• Venkatesh, C., et al. (2014). A Solubility Comparison of Neutral and Zwitterionic Polymorphs. Crystal Growth & Design, 14(4), 1759–1769. Available at: [Link]

• Laszlo, H.E. (2019). Solvation Descriptors for Zwitterionic α-Aminoacids; Estimation of Water–Solvent Partition Coefficients, Solubilities, and Hydrogen-Bond Acidity and Hydrogen-Bond Basicity. ACS Omega, 4(2), 2963–2971. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 92143, 4-Hydroxyphenylglycine. Retrieved from PubChem. [Link]

• Zhang, Y., et al. (2017). Measurement and Correlation of Solubility on Reactive Crystallization of Methyl D-(−)-4-Hydroxy-phenylglycinate. Journal of Chemical & Engineering Data, 62(1), 69-79. Available at: [Link]

• Patel, A. B. (2015). What is the best way to convert my amine compound from the salt form into free amine?. ResearchGate. Retrieved from [Link]

• Greenberg, D. M. (1951). Amino Acids and Proteins. Charles C. Thomas Publisher. As cited in Hayashi, K., et al. (n.d.) Solubilities Studies of Basic Amino Acids. Available at: [Link]

• Sivanand, P. S., et al. (n.d.). A method for the deprotonation of hydrochloride salts of peptide esters to free amin. CORE. Retrieved from [Link]

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• 3. pubs.acs.org [pubs.acs.org]
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• 8. US5374765A - Method for extracting an amino acid ester from a hydrous solution of a mineral acid salt thereof - Google Patents [patents.google.com]

Reducing enantiomeric impurities in (R)-4-Hydroxyphenylglycine hydrochloride production

A Guide to Minimizing Enantiomeric Impurities for Researchers and Drug Development Professionals

Welcome to the technical support center for the synthesis and purification of (R)-4-Hydroxyphenylglycine (R-HPG) hydrochloride. Achieving high enantiomeric purity is critical for the efficacy and safety of many pharmaceutical active ingredients derived from this essential building block. This guide provides in-depth troubleshooting advice, validated protocols, and answers to frequently asked questions to help you identify and resolve issues related to enantiomeric impurities in your process.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is a typical target for enantiomeric excess (e.e.) for (R)-HPG in pharmaceutical applications?

For most pharmaceutical applications, an enantiomeric excess of ≥99.5% is the standard requirement. This ensures that the pharmacological activity is derived almost exclusively from the desired (R)-enantiomer and minimizes potential off-target effects or reduced efficacy from the (S)-enantiomer.

Q2: My final (R)-HPG hydrochloride product shows a low optical rotation value, but my chiral HPLC suggests high purity. What could be the issue?

While optical rotation is a useful indicator of enantiomeric purity, it is highly sensitive to concentration, solvent, pH, temperature, and the presence of other chiral impurities.[1] Chiral High-Performance Liquid Chromatography (HPLC) is a more direct and reliable method for quantifying enantiomeric excess.[2] If you observe a discrepancy, trust the validated chiral HPLC result, but investigate potential issues with your polarimetry method or the presence of non-enantiomeric, optically active impurities.

Q3: What are the primary strategies for controlling enantiomeric purity?

There are three main strategies:

• Asymmetric Synthesis: Synthesizing the (R)-enantiomer directly using chiral catalysts or auxiliaries.

• Chiral Resolution: Separating a racemic mixture (a 50:50 mixture of R and S enantiomers) into its constituent enantiomers. Common methods include preferential crystallization and diastereomeric salt formation.[3]

• Enzymatic Resolution: Using stereoselective enzymes to convert one enantiomer in a racemic mixture into a different compound, allowing for easy separation.[][5]

This guide will focus primarily on troubleshooting chiral resolution, as it is a widely adopted and scalable method.

Section 2: Troubleshooting Guide for Enantiomeric Impurity Reduction

This section addresses specific problems encountered during the synthesis and resolution of (R)-4-Hydroxyphenylglycine.

Issue 1: Inconsistent or Low Enantiomeric Excess (e.e.) after Chiral Resolution

Question: We are performing a chiral resolution of DL-HPG using an optically active resolving agent, but the resulting (R)-HPG has an enantiomeric excess below 98%. What are the critical factors to investigate?

Answer: Achieving high e.e. through diastereomeric salt formation is a multi-parameter process. The low purity is likely due to sub-optimal crystallization conditions or issues with the resolving agent.

Causality and Solutions:

• Incorrect Stoichiometry of Resolving Agent: While it may seem intuitive to use a 1:1 molar ratio of the desired enantiomer to the resolving agent, research has shown that using only 0.5 equivalents of the chiral resolving agent per equivalent of the racemate can improve separation efficiency and reduce the formation of mixed diastereomeric species.[3]

• Sub-optimal Solvent System: The solubility of the two diastereomeric salts (R-HPG-ResolvingAgent and S-HPG-ResolvingAgent) must be significantly different in the chosen solvent. If the unwanted diastereomer is too soluble, it will remain in the mother liquor, but if it is not soluble enough, it may co-precipitate with the desired diastereomer.

  • Actionable Advice: Perform solubility tests with a matrix of solvents (e.g., methanol, ethanol, acetone, and their mixtures with water) to find a system that maximizes the solubility difference between the two diastereomeric salts.[6]

• Ineffective Seeding: The introduction of pure seed crystals of the desired diastereomeric salt is crucial for initiating crystallization of only that salt.

  • Actionable Advice: Ensure your seed crystals are of the highest possible enantiomeric purity (>99.8% e.e.). The amount of seed added is also critical; typically, 1-5% by weight relative to the dissolved DL-HPG is a good starting point.[3][7] Adding seeds at the correct temperature, within the solvent's metastable zone, is essential to prevent spontaneous crystallization of the undesired enantiomer.[8]

Issue 2: Failure of Preferential Crystallization

Question: We are attempting to resolve DL-HPG benzenesulfonate via preferential crystallization. However, we are experiencing either the crystallization of the wrong (S)-enantiomer or the product is nearly racemic. What is going wrong?

Answer: Preferential crystallization is a kinetically controlled process that relies on seeding a supersaturated solution of a racemic mixture with crystals of the desired enantiomer.[8][9] Failure indicates a loss of kinetic control.

Causality and Solutions:

• Spontaneous Nucleation of the Counter-Enantiomer: This is the most common failure mode. If the solution is too highly supersaturated or the cooling rate is too fast, the undesired (S)-enantiomer can nucleate spontaneously, contaminating your product.

  • Actionable Advice: Operate within the metastable zone width (MSZW). This is the temperature range below the saturation point where the solution is supersaturated but will not spontaneously crystallize without the presence of seed crystals. Carefully control the cooling rate to remain within this zone, allowing only the seeded (R)-enantiomer to grow.

• Impure Seed Crystals: Seeding with material of low enantiomeric purity will introduce nucleation sites for both enantiomers, leading to a racemic output.

  • Actionable Advice: Verify the purity of your seed crystals using a validated chiral HPLC method. Prepare fresh, high-purity seeds if necessary.

• Insufficient Racemization of the Mother Liquor: For a continuous or recycling process, the undesired L-isomer remaining in the mother liquor must be racemized before being reused.[9] If not, the concentration of the L-isomer will build up, increasing the likelihood of its crystallization.

  • Actionable Advice: Implement and validate a racemization step for the mother liquor, for example, by heating under acidic or basic conditions, before reusing it in the resolution process.

Issue 3: Considering an Enzymatic Approach

Question: We are exploring enzymatic resolution to improve selectivity. What are the key considerations and potential challenges with this method for HPG?

Answer: Enzymatic resolution offers exceptional stereoselectivity and operates under mild conditions, which can prevent racemization and reduce environmental impact.[] The primary method involves the derivatization of racemic HPG (e.g., N-acetylation or esterification) followed by stereoselective hydrolysis using an enzyme like aminoacylase or lipase.[10][11]

Causality and Solutions:

• Enzyme Selection and Activity: Not all enzymes will be effective for HPG derivatives. The enzyme's active site must accommodate the 4-hydroxyphenyl group.

  • Actionable Advice: Screen a panel of commercially available enzymes (e.g., aminoacylases from Aspergillus species) to find one that selectively hydrolyzes the N-acetyl-L-HPG, leaving the N-acetyl-D-HPG untouched.[11]

• Incomplete Conversion: The reaction may stall before reaching the theoretical 50% conversion, leading to a difficult separation. This can be caused by product inhibition, where the liberated L-HPG inhibits the enzyme.

  • Actionable Advice: Optimize reaction conditions (pH, temperature, substrate concentration) to favor complete conversion. Consider using an immobilized enzyme in a flow reactor to continuously remove the product from the enzyme's vicinity.

• Dynamic Kinetic Resolution (DKR): A standard enzymatic resolution is limited to a 50% theoretical yield. To overcome this, a DKR approach can be used. This involves coupling the stereoselective enzyme with a racemizing agent that continuously converts the unreacted N-acetyl-D-HPG back into N-acetyl-DL-HPG, allowing for a theoretical yield of up to 100% of the desired L-amino acid (or D-amino acid with a D-selective enzyme).[5]

Logical Troubleshooting Workflow

The following diagram outlines a systematic approach to diagnosing and resolving issues leading to low enantiomeric purity.

Caption: Troubleshooting workflow for low enantiomeric excess.

Section 3: Data & Methodologies

Table 1: Comparison of Common Chiral Resolution Strategies

Parameter	Preferential Crystallization	Diastereomeric Salt Formation	Enzymatic Resolution
Principle	Seeding a supersaturated racemic solution to crystallize one enantiomer.	Formation of two diastereomeric salts with different solubilities.[12]	Enzyme-catalyzed stereoselective reaction of one enantiomer.[]
Requirement	The racemate must form a conglomerate, not a racemic compound.	Requires a suitable, optically pure, and often expensive resolving agent.	Requires a highly selective enzyme and often substrate derivatization.[10]
Max. Yield	~100% (with racemization and recycle of mother liquor).[9]	50% per cycle (unless undesired enantiomer is racemized and recycled).	50% (or ~100% with Dynamic Kinetic Resolution).[5]
Advantages	High productivity, no chiral auxiliaries needed.[8]	Broadly applicable to many amino acids.	Very high selectivity, mild reaction conditions, environmentally friendly.[]
Challenges	Sensitive to kinetic control (supersaturation, temperature).[8]	Finding an effective and economical resolving agent; separation can be difficult.	Enzyme cost and stability; potential for product inhibition.

Visualizing Diastereomeric Salt Resolution

This diagram illustrates the core principle of separating enantiomers by converting them into diastereomers with distinct physical properties.

Caption: Principle of chiral resolution via diastereomeric salt formation.

Protocol: Chiral Resolution of DL-p-Hydroxyphenylglycine via Preferential Crystallization

This protocol is based on the well-established method of using an aromatic sulfonic acid to form a salt that crystallizes as a conglomerate, making it suitable for preferential crystallization.[9]

Materials:

• DL-p-Hydroxyphenylglycine (DL-HPG)

• Benzenesulfonic acid

• High-purity (R)-p-Hydroxyphenylglycine benzenesulfonate seed crystals (>99.8% e.e.)

• Deionized water

• Methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (NaOH)

Procedure:

• Preparation of Supersaturated Solution:

  • In a jacketed glass reactor equipped with an overhead stirrer and a temperature probe, dissolve 100 g of DL-HPG and an equimolar amount of benzenesulfonic acid in deionized water at 70 °C to form a clear, saturated solution.

  • Slowly cool the solution to the predetermined seeding temperature (e.g., 50 °C). This temperature must be within the metastable zone to prevent spontaneous nucleation.

• Seeding and Crystallization:

  • Add 2.0 g of high-purity (R)-p-Hydroxyphenylglycine benzenesulfonate seed crystals to the supersaturated solution.

  • Maintain slow agitation and begin a controlled cooling ramp (e.g., 5 °C/hour) down to 25 °C.

  • Hold the slurry at 25 °C for 2-4 hours to allow for crystal growth. The progress of the resolution can be monitored by sampling the mother liquor and analyzing its optical rotation.

• Isolation of the (R)-Enantiomer Salt:

  • Filter the resulting crystal slurry and wash the filter cake with a small amount of cold methanol to remove residual mother liquor.

  • Dry the crystals under vacuum at 50 °C. This product is enriched (R)-HPG benzenesulfonate.

• Liberation of Free (R)-HPG and HCl Salt Formation:

  • Dissolve the dried (R)-HPG benzenesulfonate salt in warm deionized water.

  • Adjust the pH to the isoelectric point of HPG (~pH 6) using a dilute NaOH solution to precipitate the free (R)-HPG.

  • Cool the mixture to 5 °C, filter the white solid, and wash with cold water.

  • To form the hydrochloride salt, resuspend the wet cake of (R)-HPG in a suitable solvent like isopropanol and add a stoichiometric amount of concentrated HCl.

  • Filter and dry the final (R)-4-Hydroxyphenylglycine hydrochloride product.

• Quality Control:

  • Determine the enantiomeric excess of the final product using a validated chiral HPLC method.

  • Confirm the chemical identity and purity using NMR and mass spectrometry.

Section 4: References

• Shah, R. D., & Nafie, L. A. (2001). Spectroscopic Methods for Determining Enantiomeric Purity and Absolute Configuration in Chiral Pharmaceutical Molecules. Current Opinion in Drug Discovery & Development. [Link]

• DSM N.V. (1995). Process for the preparation of 4-hydroxyphenyl glycine with enhanced optical purity. Google Patents.

• Recordati S.A. (1993). Process for the preparation of d-(-)-4-hydroxyphenylglycine and l-(+)-4-hydroxyphenylglycine, starting from d.l.-4-hydroxyphenylglycine. Google Patents.

• Hoechst Aktiengesellschaft. (1981). Stereoselective resolution of phenylglycine derivatives and 4-hydroxyphenylglycine derivatives with enzyme resins. Google Patents.

• Zhang, T., et al. (2022). Effect of Additives on Preferential Crystallization for the Chiral Resolution of Citrulline. ACS Publications. [Link]

• Beecham Group PLC. (1980). Process for preparing racemic 4-hydroxyphenylglycine. Google Patents.

• Jin, Z., et al. (2015). Design, Synthesis and Pharmacological Evaluation of 4-Hydroxyphenylglycine and 4-Hydroxyphenylglycinol Derivatives as GPR88 Agonists. PMC. [Link]

• Wikipedia. Chiral resolution. Wikipedia. [Link]

• Eicke, M. J., et al. (2018). A Comparative Study of Coupled Preferential Crystallizers for the Efficient Resolution of Conglomerate-Forming Enantiomers. PMC. [Link]

• Michi, K., & Tsuda, H. (1956). of L-and D-Isomers of Tryptophan, Leucine and Alanine by Enzymatic Resolution of the Acetylderivatives of DL-Amino Acids with Mold Acylase. J-STAGE. [Link]

• L-aspartyl-L-phenylglycine methyl ester

• 4-Hydroxyphenylglycine. Wikipedia. [Link]

• Shah, R. D., & Nafie, L. A. (2001). Spectroscopic Methods for Determining Enantiomeric Purity and Absolute Configuration in Chiral Pharmaceutical Molecules. PubMed. [Link]

• Zhejiang University of Technology. (2011). Method for preparing 4-hydroxyphenyl hydantoin. Google Patents.

• Süssmuth, R. D., et al. (2015). Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products. RSC Publishing. [Link]

• Zhu, Q., et al. (2021). Chiral Resolution by Seeded Crystallization: The Case of Arabitol. ACS Publications. [Link]

• Hisaeda, Y., et al. (2023). Overcoming a solid solution system on chiral resolution: combining crystallization and enantioselective dissolution. Chemical Communications (RSC Publishing). [Link]

• Komeda, H., et al. (2003). New Enzymatic Method of Chiral Amino Acid Synthesis by Dynamic Kinetic Resolution of Amino Acid Amides. PMC. [Link]

• Hongo, C., et al. (1975). Preparation of Dp-Hydroxypheny] glycine : Optical Resolution of DL-p- Hydroxyphenylglycine by Preferential Crystallization Procedure. J-STAGE. [Link]

• El-Fayyoumy, A., et al. (2022). Chemical Deuteration of α-Amino Acids and Optical Resolution: Overview of Research Developments. MDPI. [Link]

• S. C. Johnson & Son, Inc. (1983). Resolution of racemic amino acids. Google Patents.

• Doherty, D. G., & Popenoe, E. A. (1950). The resolution of amino acids by asymmetric enzymatic synthesis. ResearchGate. [Link]

Sources

• 1. Spectroscopic methods for determining enantiomeric purity and absolute configuration in chiral pharmaceutical molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chiral resolution - Wikipedia [en.wikipedia.org]
• 5. New Enzymatic Method of Chiral Amino Acid Synthesis by Dynamic Kinetic Resolution of Amino Acid Amides: Use of Stereoselective Amino Acid Amidases in the Presence of α-Amino-ɛ-Caprolactam Racemase - PMC [pmc.ncbi.nlm.nih.gov]
• 6. US5210288A - Process for the preparation of d-(-)-4-hydroxyphenylglycine and l-(+)-4-hydroxyphenylglycine, starting from d.l.-4-hydroxyphenylglycine - Google Patents [patents.google.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. A Comparative Study of Coupled Preferential Crystallizers for the Efficient Resolution of Conglomerate-Forming Enantiomers - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. US4260684A - Stereoselective resolution of phenylglycine derivatives and 4-hydroxyphenylglycine derivatives with enzyme resins - Google Patents [patents.google.com]
• 11. tandfonline.com [tandfonline.com]
• 12. WO1995014656A1 - Process for the preparation of 4-hydroxyphenyl glycine with enhanced optical purity - Google Patents [patents.google.com]

Optimizing pH conditions for (R)-4-Hydroxyphenylglycine hydrochloride reactions

Welcome to the Technical Support Center for (R)-4-Hydroxyphenylglycine (D-HPG) Hydrochloride workflows. As a Senior Application Scientist, I frequently encounter process failures stemming from a fundamental misunderstanding of D-HPG's amphoteric nature. Because D-HPG contains a phenolic hydroxyl, a carboxylic acid, and an α-amino group, its reactivity, solubility, and stability are strictly governed by the pH of the reaction matrix.

This guide is designed to move beyond basic instructions. Here, we will dissect the causality behind pH optimization, providing you with self-validating protocols to ensure your amoxicillin synthesis, chemical derivatizations, and downstream recoveries succeed on the first attempt.

Diagnostic Workflow for D-HPG pH Optimization

Diagnostic logic tree for troubleshooting pH-dependent D-HPG workflows.

Module 1: Enzymatic Synthesis of Amoxicillin (PGA Catalysis)

Mechanistic Causality: In the kinetically controlled enzymatic synthesis of amoxicillin, Penicillin G Acylase (PGA) catalyzes the acyl transfer from an activated D-HPG derivative (e.g., D-HPG methyl ester, D-HPGM) to 6-aminopenicillanic acid (6-APA). The pH must be meticulously balanced. If the pH is too low (< 6.0), the nucleophilicity of the 6-APA amino group decreases. If the pH is too high (> 7.5), the undesired hydrolytic cleavage of the acyl-enzyme intermediate outcompetes the synthesis, drastically reducing the amoxicillin yield[1].

Self-Validating Protocol: Enzymatic Acylation

• Preparation: Suspend 6-APA (50 mM) and D-HPGM (150 mM) in a 100 mM phosphate buffer.

• Initial pH Adjustment: Adjust the pH to exactly 6.5 using 1 M NaOH or HCl.

  • Validation Step: Confirm the complete dissolution of 6-APA; incomplete dissolution indicates the pH is too low or the ionic strength is insufficient.

• Biocatalyst Addition: Introduce immobilized PGA (e.g., 10 U/mL) to initiate the reaction. Maintain the temperature at 25°C.

• Dynamic pH Control: During the reaction, ester hydrolysis generates protons, causing a pH drop. Use an autotitrator with 1 M NH₄OH to maintain the pH strictly at 6.5.

• Termination & Recovery: Filter out the immobilized enzyme once the D-HPGM conversion plateaus (monitored via HPLC).

Troubleshooting FAQ

• Q: Why is my amoxicillin yield plateauing below 60% despite having excess D-HPGM?

  • A: This is typically caused by a localized pH drop within the immobilized enzyme pores, which accelerates D-HPGM hydrolysis over synthesis. Ensure your bulk buffer capacity is sufficient (at least 100 mM phosphate) and increase the agitation rate to minimize mass transfer limitations.

Module 2: Chemical Derivatization (Dane Salt Formation)

Mechanistic Causality: For traditional chemical synthesis, D-HPG is converted into a Dane salt to protect the α-amino group and activate the molecule for subsequent coupling [2]. This enamine formation requires the α-amino group of D-HPG to be fully deprotonated so it can act as a nucleophile attacking the β-keto ester. Therefore, the reaction must be conducted under strongly alkaline conditions (pH 9.0–9.5) [3].

Self-Validating Protocol: D-HPG Dane Salt Synthesis

• Dissolution: Suspend D-HPG HCl in a mixture of methanol and water (ratio 3:1 v/v).

• Basification: Slowly add a 25% methanolic potassium hydroxide (KOH) solution until the pH reaches 9.2.

  • Validation Step: The opaque suspension must transition to a completely clear solution as the zwitterion converts to the soluble anionic form. If it remains cloudy, do not proceed; adjust the pH incrementally.

• Condensation: Add methyl acetoacetate (1.1 equivalents) dropwise while maintaining the temperature between 15–20°C.

• Crystallization: Post-reaction, adjust the pH slightly down to 8.5 to induce the crystallization of the potassium Dane salt. Filter and wash with cold methanol.

Troubleshooting FAQ

• Q: The Dane salt is precipitating as a sticky gum rather than distinct crystals. What went wrong?

  • A: A sticky precipitate usually indicates incomplete enamine formation or the co-precipitation of unreacted D-HPG. This happens if the pH drops below 8.5 during the methyl acetoacetate addition. Ensure continuous base addition to neutralize the protons released during the condensation.

Module 3: Downstream Processing & Isoelectric Precipitation

Mechanistic Causality: Recovering unreacted D-HPG from mother liquors is critical for process economics. D-HPG exhibits a classic U-shaped solubility curve characteristic of zwitterionic amino acids. Its minimum solubility occurs at its isoelectric point (pI), which is approximately pH 5.5. Adjusting the pH of the waste stream to this exact value neutralizes the net charge, maximizing intermolecular hydrogen bonding and driving crystallization [4].

Quantitative Data: D-HPG Solubility Profile

pH Level	Primary Ionic Species	Solubility (g/L at 25°C)	Process Implication
2.0	Cationic (Protonated amine/carboxyl)	> 85.0	Acidic dissolution for purification
5.5	Zwitterionic (Net charge zero)	< 4.5	Optimal for isoelectric recovery
7.5	Anionic (Deprotonated carboxyl)	~ 35.0	Enzymatic reaction matrix
9.5	Dianionic (Deprotonated phenol)	> 120.0	Chemical derivatization (Dane salt)

Self-Validating Protocol: Isoelectric Recovery of D-HPG

• Clarification: Filter the mother liquor through a 0.22 µm membrane to remove residual cell debris or polymer aggregates.

• Acidification: If the liquor is alkaline (e.g., from Dane salt mother liquor), slowly add 6 M HCl under vigorous stirring.

• Equilibration: Stop the acid addition exactly at pH 5.5.

  • Validation Step: A dense white precipitate of D-HPG should form rapidly within 5 minutes of reaching the target pH.

• Maturation: Hold the suspension at 4°C for 2 hours to maximize crystal growth and yield.

• Harvesting: Centrifuge at 5000 x g, wash the pellet with chilled deionized water, and dry under a vacuum.

Troubleshooting FAQ

• Q: I adjusted the pH to 5.5, but my D-HPG recovery is less than 50%. Why?

  • A: High ionic strength (excessive salt from previous neutralization steps) can cause a "salting-in" effect, artificially increasing the solubility of the zwitterion at its pI. Consider a nanofiltration desalting step prior to isoelectric precipitation to reduce the background conductivity [3].

References

• The Synthesis of Amoxicillin: A Technical Guide to Enzymatic and Chemical Pathways from 6-APA. BenchChem. 1

• D-(-)-a-4-Hydroxyphenylglycine dane salt methyl potassium. PubChem, National Institutes of Health. 2

• Recovering method of effective components in amoxicillin enzymatic synthesis mother liquor by utilizing nanofiltration. Google Patents (CN102392060A). 3

• A Comparative Economic Analysis of 4-Hydroxyphenylglycine (HPG) Manufacturing Processes. BenchChem. 4

Sources

• 1. benchchem.com [benchchem.com]
• 2. D-(-)-a-4-Hydroxyphenylglycine dane salt methyl potassium | C13H14KNO5 | CID 23697809 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. CN102392060A - Recovering method of effective components in amoxicillin enzymatic synthesis mother liquor by utilizing nanofiltration - Google Patents [patents.google.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Advanced Technical Support Center: Overcoming Steric Hindrance &amp; Racemization in (R)-4-Hydroxyphenylglycine (D-Hpg) Peptide Synthesis

Welcome to the Advanced Peptide Synthesis Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the incorporation of non-proteinogenic arylglycines, specifically (R)-4-Hydroxyphenylglycine (D-Hpg). D-Hpg is a critical building block in glycopeptide antibiotics (e.g., vancomycin) and other biologically active macrocycles. However, its unique structure—where a bulky aromatic ring is directly attached to the alpha-carbon—creates severe steric hindrance. This impedes coupling efficiency and drastically increases the acidity of the alpha-proton, making the residue highly susceptible to base-catalyzed racemization (epimerization) during solid-phase peptide synthesis (SPPS).

This guide provides field-proven, self-validating protocols and mechanistic insights to help you achieve high-yielding, stereopure D-Hpg couplings.

Pathways of D-Hpg racemization via direct enolization and oxazolone intermediates.

Frequently Asked Questions (FAQs)

Q1: Why does (R)-4-Hydroxyphenylglycine (D-Hpg) suffer from such low coupling yields and high epimerization rates? A1: The core issue is the direct attachment of the phenol ring to the alpha-carbon. Unlike canonical aromatic amino acids (like Tyrosine) which possess a beta-methylene spacer, the aromatic ring in D-Hpg restricts the conformational degrees of freedom of the peptide backbone, causing severe steric hindrance during the nucleophilic attack of the incoming amine [2]. Concurrently, the electron-withdrawing nature of the aromatic ring significantly increases the acidity of the alpha-proton. Under the basic conditions required for carboxyl activation, this proton is easily abstracted, leading to racemization via a stabilized enolate or an oxazol-5(4H)-one intermediate [1].

Q2: My D-Hpg is supplied as a hydrochloride salt (D-Hpg·HCl). How does this impact the coupling strategy? A2: The hydrochloride salt necessitates an equivalent of base for neutralization before coupling can occur. If a strong, unhindered base like N,N-Diisopropylethylamine (DIPEA) is used in excess, it will not only neutralize the HCl but also immediately trigger the direct enolization of the activated D-Hpg species [3]. To mitigate this, you must use a weaker, sterically hindered base. 2,4,6-Trimethylpyridine (TMP) is strongly recommended. TMP effectively neutralizes the HCl salt without being basic enough to abstract the alpha-proton, preserving the chiral integrity of the residue [3].

Q3: Which coupling reagents are best suited for overcoming the steric bulk of D-Hpg while preventing racemization? A3: Traditional uronium reagents like HBTU or HATU in combination with DIPEA are notorious for causing high levels of racemization with phenylglycine derivatives. Their relatively slow coupling rate (exacerbated by steric bulk) allows ample time for epimerization[1], [3]. Instead, two strategies are highly effective:

• COMU with TMP: COMU provides rapid activation and coupling, minimizing the lifespan of the vulnerable active ester. Studies show this combination can yield >98% of the correct diastereomer [3].

• DIC with OxymaPure: Diisopropylcarbodiimide (DIC) combined with OxymaPure operates under essentially neutral conditions. Oxyma-based additives suppress oxazolone formation far better than classical HOBt/HOAt [4], [5].

Quantitative Data: Reagent Impact on Stereochemical Fidelity

To illustrate the causality between reagent selection and stereochemical fidelity, the following table summarizes the expected diastereomeric purity when coupling Fmoc-D-Hpg-OH under various conditions.

Coupling Reagent	Base Used	Additive	Expected Diastereomeric Purity (D-isomer %)	Mechanistic Rationale
HBTU	DIPEA	None	~50 - 60%	Slow coupling; strong base promotes rapid enolization [6].
HATU	DIPEA	None	~70 - 75%	Faster coupling than HBTU, but DIPEA still abstracts alpha-proton [1], [3].
DMTMM·BF4	NMM	None	~71 - 85%	Triazine-based activation reduces oxazolone formation, but some epimerization persists [7].
DIC	TMP*	OxymaPure	>95%	Neutral coupling environment; Oxyma suppresses oxazolone [4], [5].
COMU	TMP	None	>98%	Extremely rapid activation; TMP is too weak to abstract the alpha-proton [3].

*Note: TMP is used strictly in a 1:1 stoichiometric ratio to neutralize the D-Hpg·HCl salt prior to DIC/Oxyma addition.

Troubleshooting Guide

Issue 1: High levels of L-Hpg epimer detected in the crude peptide via LC-MS/HPLC.

• Cause: Base-catalyzed enolization during the coupling step or during prolonged Fmoc-deprotection steps [1], [7].

• Solution: Switch the coupling base from DIPEA to TMP. Ensure the coupling time does not exceed 90 minutes. For Fmoc deprotection, consider using a milder base mixture, such as 20% piperidine with 0.1 M OxymaPure, which acts as a weak acid to buffer the basicity and suppress enolization during deprotection.

Issue 2: Incomplete coupling (deletion sequences) at the D-Hpg residue.

• Cause: The severe steric hindrance of the alpha-aromatic ring prevents the incoming amine from efficiently attacking the active ester [2].

• Solution: Perform a double coupling utilizing COMU/TMP for the first hour, followed by a second coupling using DIC/OxymaPure. Elevating the temperature slightly (e.g., 40°C) can help overcome the steric energy barrier, but must be strictly monitored as heat also accelerates racemization [6].

Issue 3: Diketopiperazine (DKP) formation during the subsequent Fmoc-deprotection step.

• Cause: If D-Hpg is at the second or third position from the C-terminus, the steric bulk can force the peptide backbone into a cis-amide conformation. This makes it highly susceptible to intramolecular nucleophilic attack by the liberated N-terminal amine, cleaving the peptide from the resin [8].

• Solution: Use the highly sterically hindered 2-chlorotrityl chloride (2-CTC) resin, which physically blocks DKP cyclization. Alternatively, neutralize the Fmoc-deprotection solution immediately and proceed to the next coupling without delay.

Experimental Protocol: Optimized Step-by-Step Workflow for D-Hpg·HCl Coupling

This self-validating protocol utilizes the COMU/TMP strategy to ensure maximum coupling efficiency and stereochemical integrity.

Materials:

• Fmoc-(R)-4-Hydroxyphenylglycine hydrochloride (Fmoc-D-Hpg-OH·HCl) (3.0 equivalents relative to resin loading)

• COMU (2.95 equivalents)

• 2,4,6-Trimethylpyridine (TMP) (6.0 equivalents: 3.0 eq to neutralize the HCl salt + 3.0 eq for coupling)

• Anhydrous N,N-Dimethylformamide (DMF)

• Peptide-resin with a free N-terminal amine

Step-by-Step Methodology:

• Resin Preparation: Swell the peptide-resin in anhydrous DMF for 30 minutes. Drain thoroughly.

• Neutralization & Pre-activation (Critical Step):

  • In a clean, dry vial, dissolve 3.0 eq of Fmoc-D-Hpg-OH·HCl in a minimal volume of anhydrous DMF (approx. 0.1 M concentration).

  • Add 3.0 eq of TMP to the vial and vortex for 30 seconds. This specifically neutralizes the hydrochloride salt.

  • Chill the solution to 0°C in an ice bath to suppress premature activation side-reactions.

  • Add 2.95 eq of COMU and the remaining 3.0 eq of TMP to the chilled solution. Stir for exactly 2 minutes. The solution will turn slightly yellow/orange, indicating the formation of the active ester.

• Coupling: Immediately transfer the pre-activated solution to the resin. Agitate the reaction vessel at room temperature for 60 to 90 minutes. Do not exceed 90 minutes to prevent late-stage epimerization.

• Washing: Drain the reaction solution. Wash the resin vigorously with DMF (5 x 1 minute) and Dichloromethane (DCM) (3 x 1 minute) to remove all traces of TMP and COMU byproducts.

• Validation (Kaiser/Chloranil Test): Perform a colorimetric test on a few resin beads to confirm the absence of free amines. If the test is positive (indicating incomplete coupling due to steric hindrance), repeat the coupling using DIC/OxymaPure (3.0 eq each) without additional base to force completion without risking further racemization.

Step-by-step optimized workflow for coupling Fmoc-D-Hpg-OH·HCl using COMU and TMP.

References

• "Epimerisation in Peptide Synthesis - PMC - NIH", National Institutes of Health. 1

• "Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products", RSC Publishing. 2

• "Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis", Luxembourg Bio Technologies. 3

• "Understanding OxymaPure as a Peptide Coupling Additive: A Guide to New Oxyma Derivatives", ACS Omega. 4

• "Oxyma-B, an Excellent Racemization Suppressor in Peptide Synthesis", Luxembourg Bio Technologies. 5

• "An affordable and low-waste protocol for rapid and robust solid-phase peptide synthesis at elevated temperatures", ChemRxiv. 6

• "Racemisation of N-Fmoc phenylglycine under mild microwave-SPPS and conventional stepwise SPPS conditions", ResearchGate. 7

• "Chemical Synthesis of Natural Product Peptides: Coupling Methods for the Incorporation of Noncoded Amino Acids into Peptides", ACS Publications. 8

Sources

• 1. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Structural aspects of phenylglycines, their biosynthesis and occurrence in peptide natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/C5NP00025D [pubs.rsc.org]
• 3. luxembourg-bio.com [luxembourg-bio.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. luxembourg-bio.com [luxembourg-bio.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

Improving chiral HPLC resolution for (R)-4-Hydroxyphenylglycine hydrochloride

Welcome to the Technical Support Center for Chiral Separations. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals troubleshoot and optimize the chiral High-Performance Liquid Chromatography (HPLC) resolution of (R)-4-Hydroxyphenylglycine hydrochloride (D-HPG).

D-HPG is a critical non-proteinogenic amino acid building block used extensively in the synthesis of semi-synthetic β-lactam antibiotics, such as amoxicillin and cefadroxil[1]. Due to its highly polar, zwitterionic nature, achieving baseline enantiomeric resolution (Rs ≥ 1.5) requires precise control over the stationary phase chemistry, mobile phase pH, and column thermodynamics.

Below, you will find a diagnostic workflow, quantitative performance data, deep-dive troubleshooting FAQs, and a self-validating experimental protocol.

Diagnostic Workflow for D-HPG Chiral Resolution

Troubleshooting workflow for achieving baseline chiral resolution of D-HPG.

Quantitative Data: Chiral Stationary Phase (CSP) Comparison

Selecting the correct CSP is the foundation of a successful method. The table below summarizes the expected quantitative performance of various columns for phenylglycine derivatives based on established literature.

Chiral Stationary Phase	Primary Chiral Recognition Mechanism	Typical Mobile Phase	Selectivity (α)	Resolution (Rs)
Crownpak CR(+)	Host-guest inclusion of primary amine (-NH3+) into crown ether cavity	pH 1.0 – 2.0 HClO₄ (aq)	~ 3.97	> 14.0
Chirobiotic T (Teicoplanin)	Hydrogen bonding, steric interactions, and π-π stacking	0.025% TEAA : MeOH (50:50)	~ 2.25	> 6.0
CE-1 MOF-based	Supramolecular stereoselective recognition via aligned crown ethers	pH 1.0 HClO₄ (aq)	7.77	6.59

Data synthesized from comparative chiral separation studies on 4-hydroxyphenylglycine and related analogs[2][3].

Deep-Dive Troubleshooting FAQs

Q1: Why am I experiencing severe peak tailing and co-elution of (R)- and (S)-HPG enantiomers on a standard reversed-phase C18 system? A1: The causality here lies in the lack of a chiral environment and the zwitterionic nature of the analyte. D-HPG contains a basic primary amine, an acidic carboxylic acid, and a phenolic hydroxyl group. A standard C18 column operates purely on hydrophobic dispersion forces, which cannot differentiate between the spatial arrangements of enantiomers. Furthermore, the highly polar nature of HPG leads to poor retention and secondary interactions with residual silanols on the C18 silica support, causing tailing. You must switch to a Chiral Stationary Phase (CSP) such as a Crownpak CR(+) or a Chirobiotic T column[3].

Q2: I am using a Crownpak CR(+) column, but my resolution (Rs) is below 1.5 and the peaks are excessively broad. What is the mechanistic cause? A2: This is almost always a mobile phase pH issue. The chiral recognition mechanism of a crown ether column relies on the formation of a host-guest inclusion complex between the chiral crown ether cavity and the analyte's primary amine. For this complex to form securely, the amine must be fully protonated (-NH3+). Because D-HPG also contains a carboxylic acid (pKa ~2.3), the mobile phase must be highly acidic to suppress the ionization of the carboxylate group, which would otherwise electronically repel the complexation. Solution: Adjust your mobile phase to an aqueous Perchloric acid (HClO₄) solution at pH 1.0 to 1.5[4][5]. Perchlorate acts as an excellent chaotropic counter-ion that stabilizes the inclusion complex without competing for hydrogen bonds.

Q3: The resolution is acceptable, but my retention times are drifting over the course of the sequence. How can I stabilize the method? A3: Chiral recognition—especially via crown ether inclusion complexes or macrocyclic antibiotics—is a highly enthalpy-driven, exothermic process. If your column is exposed to ambient laboratory temperature fluctuations, the kinetic energy of the system will vary. Higher temperatures disrupt the delicate hydrogen bonding and steric interactions required for chiral differentiation, leading to lower retention times and decreased resolution[2]. Solution: Enforce strict isothermal control using a column oven. Set the temperature between 15 °C and 20 °C[4]. Lower temperatures consistently yield higher selectivity (α) for these specific host-guest interactions.

Self-Validating Experimental Protocol: Chiral HPLC Analysis of D-HPG

This protocol utilizes a Crownpak CR(+) column. It is designed as a self-validating system; do not proceed to the next step unless the validation criteria of the current step are met.

Step 1: Mobile Phase Preparation

• Add 1.43 g of 70% Perchloric acid (HClO₄) to 1000 mL of HPLC-grade water[5].

• Mix thoroughly and degas via sonication for 10 minutes.

• Self-Validation Checkpoint: Measure the pH using a calibrated pH meter. The pH must read between 1.0 and 1.5. If the pH is > 1.5, the carboxylic acid of HPG will partially ionize, leading to split peaks. If the pH is < 1.0, you risk hydrolyzing the silica bed of the column.

Step 2: System Equilibration

• Purge the HPLC lines with the mobile phase (bypassing the column) to remove any previous buffer salts.

• Install the Crownpak CR(+) column (150 mm × 4.0 mm, 5 µm).

• Set the flow rate to 0.6 mL/min and the column oven temperature to 18 °C[4].

• Self-Validation Checkpoint: Monitor the baseline at a UV detection wavelength of 220 nm or 254 nm. The system is equilibrated only when the baseline drift is < 1 mAU/min and the pressure ripple is < 1%.

Step 3: System Suitability Test (SST)

• Prepare a 1.0 mg/mL resolution standard of racemic DL-4-Hydroxyphenylglycine in the mobile phase.

• Inject 10 µL of the SST standard.

• Self-Validation Checkpoint: Evaluate the chromatogram. You must observe two distinct peaks. The (D)-enantiomer will typically elute first on a CR(+) column, followed by the (L)-enantiomer. Proceed to sample analysis only if the calculated resolution (Rs) between the two peaks is ≥ 1.5.

Step 4: Sample Analysis

• Dissolve your (R)-4-Hydroxyphenylglycine hydrochloride samples in the mobile phase to a target concentration of 1.0 mg/mL.

• Inject 10 µL per sample.

• Calculate the enantiomeric excess (ee) by comparing the peak area of the (R)-enantiomer against the (S)-enantiomer trace impurity.

References

• Rational Design of Meso-Diaminopimelate Dehydrogenase with Enhanced Reductive Amination Activity for Efficient Production of d-p-Hydroxyphenylglycine National Center for Biotechnology Information (NCBI)[Link]

• Highly Stable Zr(IV)-Based Metal–Organic Frameworks for Chiral Separation in Reversed-Phase Liquid Chromatography Journal of the American Chemical Society[Link]

• d-Phenylglycine aminotransferase (d-PhgAT) – substrate scope and structural insights of a stereo-inverting biocatalyst Catalysis Science & Technology (RSC Publishing)[Link]

• Stereoretentive Nitrile Hydratase-Catalysed Hydration of d-Phenylglycine Nitrile Organic Process Research & Development - ACS Publications[Link]

• Salt of phenylglycine methyl ester - CA2961698A1 Google P

Sources

• 1. Rational Design of Meso-Diaminopimelate Dehydrogenase with Enhanced Reductive Amination Activity for Efficient Production of d-p-Hydroxyphenylglycine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. d -Phenylglycine aminotransferase ( d -PhgAT) – substrate scope and structural insights of a stereo-inverting biocatalyst used in the preparation of ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY01391A [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. CA2961698A1 - Salt of phenylglycine methyl ester - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Comparative Stability Analysis: (R)-4-Hydroxyphenylglycine Hydrochloride vs. Free Base

As a Senior Application Scientist, it is my pleasure to present this in-depth technical guide on the comparative stability of (R)-4-Hydroxyphenylglycine in its hydrochloride salt and free base forms. This document is designed for researchers, scientists, and drug development professionals, providing both theoretical insights and practical, data-driven comparisons to inform critical decisions in pharmaceutical development.

The selection of the optimal solid-state form of an active pharmaceutical ingredient (API) is a cornerstone of drug development, profoundly impacting its stability, bioavailability, and manufacturability. (R)-4-Hydroxyphenylglycine, a crucial chiral building block for various semi-synthetic β-lactam antibiotics like amoxicillin, serves as an excellent case study. This guide provides a comprehensive comparison of the stability profiles of its hydrochloride (HCl) salt and its zwitterionic free base form.

We will explore the underlying chemical principles governing their stability, present detailed experimental protocols for a head-to-head comparison, and analyze the resulting data. This approach ensures a robust, evidence-based understanding of which form offers superior stability for pharmaceutical applications.

Foundational Physicochemical Differences

The hydrochloride salt and the free base of (R)-4-Hydroxyphenylglycine possess distinct physicochemical properties that are direct consequences of their molecular structures. The free base exists as a zwitterion, containing both an acidic carboxyl group and a basic amino group. The HCl salt is formed by protonating the amino group, creating an ammonium chloride salt. This fundamental difference dictates properties like solubility, hygroscopicity, and melting point, which are critical determinants of overall stability.

Generally, the salt form of a drug, such as the hydrochloride, exhibits higher aqueous solubility and often a higher melting point compared to the free base. The presence of the ionic chloride counter-ion can, however, increase the potential for hygroscopicity—the tendency to absorb moisture from the air. Moisture is a key factor in initiating chemical degradation pathways such as hydrolysis and oxidation.

Below is a summary of typical physicochemical properties for these two forms.

Property	(R)-4-Hydroxyphenylglycine Free Base	(R)-4-Hydroxyphenylglycine Hydrochloride	Rationale for Stability Impact
Molecular Formula	C₈H₉NO₃	C₈H₁₀ClNO₃	The addition of HCl increases molecular weight and introduces a chloride ion.
Melting Point	~225 °C (decomposes)	~203-206 °C (decomposes)	A higher melting point often correlates with greater crystal lattice energy and thermodynamic stability.
Aqueous Solubility	Sparingly soluble	Soluble	Higher solubility can sometimes lead to increased degradation in aqueous solutions but is beneficial for formulation.
Hygroscopicity	Low	Moderate to High	Increased hygroscopicity can lead to physical instability (deliquescence) and chemical degradation by providing a medium for reactions.
pKa	pKa₁: ~2.2 (carboxyl), pKa₂: ~9.5 (amino)	pKa: ~2.2 (carboxyl)	The protonated amino group in the HCl salt makes it less susceptible to oxidative degradation at that site.

Experimental Design for Comparative Stability Testing

To objectively assess the stability of the two forms, a forced degradation study is essential. This involves subjecting the compounds to accelerated stress conditions to predict their long-term stability. The following protocol outlines a comprehensive approach.

A Comparative Guide to the Synthesis of (R)-4-Hydroxyphenylglycine Hydrochloride: Chemical vs. Enzymatic Routes

For Researchers, Scientists, and Drug Development Professionals

(R)-4-Hydroxyphenylglycine, a non-proteinogenic amino acid, is a critical chiral intermediate in the synthesis of numerous pharmaceuticals, most notably β-lactam antibiotics like amoxicillin and cefadroxil.[1][2] Its precise stereochemistry is paramount to the therapeutic efficacy of these drugs. The industrial demand for enantiomerically pure (R)-4-Hydroxyphenylglycine has driven the development and optimization of various synthetic strategies.[2] This guide provides an in-depth, objective comparison of the two primary approaches for its synthesis: traditional chemical methods and modern enzymatic catalysis. We will explore the underlying principles, detail experimental protocols, and present a comparative analysis to inform the selection of the most appropriate method for your research or production needs.

Section 1: The Classical Approach: Chemical Synthesis via the Strecker Reaction

The Strecker synthesis, first reported in 1850, remains a cornerstone of amino acid synthesis.[3][4] It is a three-component reaction involving an aldehyde, ammonia, and cyanide, which, after hydrolysis, yields an α-amino acid.[4] For the synthesis of (R)-4-Hydroxyphenylglycine, the process begins with 4-hydroxybenzaldehyde.

Mechanistic Overview

The Strecker synthesis proceeds in two main stages.[3] First is the formation of an α-aminonitrile from the aldehyde, ammonia, and a cyanide source.[3] The aldehyde reacts with ammonia to form an imine, which is then attacked by the cyanide ion.[3] The resulting α-aminonitrile is subsequently hydrolyzed, typically under acidic conditions, to yield the desired amino acid.[3]

A significant challenge with the classical Strecker synthesis is the formation of a racemic mixture, meaning both the (R) and (S) enantiomers are produced in equal amounts.[3] To obtain the desired (R)-enantiomer, a subsequent resolution step is necessary. This can be achieved through various methods, such as fractional crystallization with a chiral resolving agent.[2]

Experimental Protocol: A Representative Strecker Synthesis and Resolution

Part A: Synthesis of Racemic 4-Hydroxyphenylglycine

• Imine Formation: In a well-ventilated fume hood, 4-hydroxybenzaldehyde is dissolved in an aqueous solution of ammonium chloride.

• Cyanation: A solution of sodium cyanide in water is added dropwise to the reaction mixture at a controlled temperature (typically 0-5°C). The reaction is stirred for several hours to allow for the formation of the α-aminonitrile.

• Hydrolysis: Concentrated hydrochloric acid is added to the reaction mixture, which is then heated to reflux for several hours to hydrolyze the nitrile group to a carboxylic acid.

• Isolation: Upon cooling, the racemic 4-Hydroxyphenylglycine hydrochloride will precipitate out of the solution and can be collected by filtration, washed, and dried.

Part B: Chiral Resolution

• Diastereomeric Salt Formation: The racemic 4-Hydroxyphenylglycine hydrochloride is dissolved in a suitable solvent, and a chiral resolving agent, such as a specific enantiomer of a sulfonic acid, is added.[2]

• Fractional Crystallization: The mixture is carefully cooled to induce the crystallization of one of the diastereomeric salts. The differing solubilities of the diastereomeric salts allow for their separation.

• Liberation of the Enantiomer: The isolated diastereomeric salt is treated with a base to neutralize the resolving agent and then with an acid to precipitate the enantiomerically pure (R)-4-Hydroxyphenylglycine hydrochloride.

Rationale and Considerations

The choice of reagents and conditions in the Strecker synthesis is critical. The use of ammonium chloride and sodium cyanide is a safer alternative to working directly with ammonia and hydrogen cyanide gas.[3] The acidic hydrolysis step is robust but can sometimes lead to side reactions if not carefully controlled. The efficiency of the chiral resolution step is highly dependent on the choice of the resolving agent and the crystallization conditions.

Section 2: The Biocatalytic Approach: Enzymatic Synthesis

Growing environmental concerns and the demand for highly specific and efficient reactions have propelled the development of enzymatic methods for producing chiral compounds.[1] For (R)-4-Hydroxyphenylglycine, the "hydantoinase process" is a well-established and industrially significant biocatalytic route.[1][5] This multi-enzyme cascade offers a direct path to the desired enantiomer, bypassing the need for chiral resolution.[6]

The Hydantoinase Process: A Three-Enzyme Cascade

The process starts with a chemically synthesized racemic 5-(4-hydroxyphenyl)hydantoin. Three key enzymes then work in concert to produce (R)-4-Hydroxyphenylglycine:

• Hydantoin Racemase: This enzyme continuously converts the (S)-enantiomer of the starting hydantoin into the (R)-enantiomer, ensuring that the entire racemic mixture can be converted to the desired product.[7]

• D-Hydantoinase (specifically, a D-stereospecific hydantoinase): This enzyme selectively hydrolyzes the ring of the (R)-hydantoin to form N-carbamoyl-(R)-4-hydroxyphenylglycine.[5][8]

• D-Carbamoylase (N-carbamoyl-D-amino acid amidohydrolase): This enzyme specifically removes the carbamoyl group from N-carbamoyl-(R)-4-hydroxyphenylglycine to yield the final product, (R)-4-Hydroxyphenylglycine.[5][8]

This dynamic kinetic resolution process allows for a theoretical yield of 100% of the desired (R)-enantiomer from the racemic starting material.[9]

Experimental Protocol: A Representative Hydantoinase Process

• Biocatalyst Preparation: Recombinant E. coli cells co-expressing the genes for hydantoin racemase, D-hydantoinase, and D-carbamoylase are cultured and harvested.[8] These whole cells can be used directly as the biocatalyst.

• Reaction Setup: A buffered aqueous solution is prepared containing the racemic 5-(4-hydroxyphenyl)hydantoin substrate. The pH and temperature are adjusted to the optimal conditions for the enzymatic cascade (typically near neutral pH and temperatures between 40-50°C).

• Enzymatic Conversion: The whole-cell biocatalyst is added to the substrate solution, and the reaction is gently agitated. The progress of the reaction can be monitored by techniques such as HPLC to measure the consumption of the substrate and the formation of the product.

• Product Isolation: Once the reaction is complete, the biocatalyst is removed by centrifugation or filtration. The (R)-4-Hydroxyphenylglycine is then isolated from the reaction mixture, often by adjusting the pH to its isoelectric point to induce precipitation, followed by filtration and drying. The hydrochloride salt can be formed in a subsequent step.

Rationale and Considerations

The co-expression of the three enzymes in a single host organism simplifies the process by eliminating the need for separate enzyme purification.[8] The use of whole cells provides a more stable environment for the enzymes. Optimizing reaction conditions such as pH, temperature, and substrate concentration is crucial for maximizing the reaction rate and yield. The stability and reusability of the whole-cell biocatalyst are important factors for the economic viability of the process on an industrial scale.

Section 3: Comparative Analysis

To provide a clear, objective comparison, the following table summarizes the key performance indicators for both the chemical and enzymatic synthesis routes.

Feature	Chemical Synthesis (Strecker Reaction)	Enzymatic Synthesis (Hydantoinase Process)
Starting Material	4-hydroxybenzaldehyde, ammonia, cyanide	Racemic 5-(4-hydroxyphenyl)hydantoin
Stereoselectivity	Produces a racemic mixture, requiring resolution	Highly stereoselective, directly yields the (R)-enantiomer
Theoretical Yield	50% for the desired enantiomer (before resolution)	Up to 100% of the (R)-enantiomer
Reaction Conditions	Often requires harsh conditions (strong acids, high temperatures)	Mild conditions (near-neutral pH, moderate temperatures)
Byproducts/Waste	Generates significant salt waste and potentially toxic byproducts	Primarily biodegradable waste
Downstream Processing	Multi-step, including a challenging chiral resolution	Simpler, direct isolation of the product
Catalyst	Chemical reagents	Recombinant whole cells (enzymes)
Catalyst Reusability	Not applicable	Biocatalyst can often be recycled
Environmental Impact	Higher, due to the use of hazardous reagents and organic solvents	Lower, "greener" process

Section 4: Visualizing the Pathways

To further illustrate the two synthetic routes, the following diagrams outline the key transformations.

Caption: Workflow of the chemical synthesis of (R)-4-Hydroxyphenylglycine via the Strecker reaction.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. A multi-enzyme cascade for efficient production of d-p-hydroxyphenylglycine from l-tyrosine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Advances in Enzymatic Synthesis of D-Amino Acids | MDPI [mdpi.com]
• 7. journals.asm.org [journals.asm.org]
• 8. Production of D-amino acid using whole cells of recombinant Escherichia coli with separately and coexpressed D-hydantoinase and N-carbamoylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. US20140065679A1 - Production of enantiomerically purified amino acids - Google Patents [patents.google.com]

(R)-4-Hydroxyphenylglycine vs. D-Phenylglycine in Cephalosporin Production: A Mechanistic and Kinetic Comparison Guide

As a Senior Application Scientist specializing in the semi-synthetic production of β-lactam antibiotics, I frequently evaluate the kinetic and thermodynamic trade-offs of different acyl donors. The industrial synthesis of cephalosporins relies heavily on the enzymatic coupling of a β-lactam nucleus—typically 7-aminodesacetoxycephalosporanic acid (7-ADCA)—with an activated D-α-amino acid[1].

The two most critical side chains in this class are D-phenylglycine (D-PG) and (R)-4-hydroxyphenylglycine (D-HPG) . While structurally similar, the presence of a single para-hydroxyl group in D-HPG fundamentally alters its physicochemical properties, enzymatic binding affinity, and the downstream crystallization kinetics of the resulting antibiotics. This guide objectively compares these two critical intermediates, providing actionable experimental protocols and kinetic data to optimize your enzymatic synthesis workflows.

Structural and Physicochemical Divergence

The structural difference between D-PG and D-HPG dictates their specific applications in cephalosporin synthesis. D-PG is the primary side chain for Cephalexin and Cefradine[2], whereas D-HPG is the essential building block for Cefadroxil and Cefprozil[3].

The para-hydroxyl group on D-HPG increases its aqueous solubility but introduces oxidative instability. For instance, industrial-grade D-HPG can oxidize to D-PG, which subsequently leads to Cephalexin contamination in Cefradine or Cefadroxil batches[2]. Therefore, stringent environmental controls are required when handling D-HPG. Furthermore, D-HPG is frequently supplied as a hydrochloride salt to enhance its initial dissolution during the esterification phase.

Table 1: Physicochemical and Kinetic Comparison

Parameter	D-Phenylglycine (D-PG)	(R)-4-Hydroxyphenylglycine (D-HPG)
CAS Number	2835-06-5	22818-40-2[4]
Target Cephalosporins	Cephalexin, Cefradine	Cefadroxil, Cefprozil
Aromatic Structure	Unsubstituted Phenyl ring	Phenol ring (para-hydroxyl)
Activated Donor Form	D-PGME (Methyl Ester)	D-HPGME (Methyl Ester)
PGA Synthesis/Hydrolysis (S/H) Ratio	~1.7 – 1.9 (High efficiency)[5]	~1.0 – 1.1 (Requires strict kinetic control)[5]
Chemical Stability	Highly stable	Prone to oxidation (can degrade to D-PG)[2]

Enzymatic Synthesis Mechanics (PGA Kinetics)

In modern green chemistry, Penicillin G Acylase (PGA) is utilized to catalyze the acylation of 7-ADCA[6]. Because the thermodynamic equilibrium of direct condensation heavily favors hydrolysis, we must operate under kinetic control .

Enzymatic synthesis pathways of Cephalexin and Cefadroxil via Penicillin G Acylase.

Causality in Kinetic Control: To achieve kinetic control, the free amino acids are first activated into methyl esters (D-PGME and D-HPGME)[6]. PGA forms a covalent acyl-enzyme intermediate with these donors. The efficiency of the reaction is measured by the Synthesis/Hydrolysis (S/H) ratio:

• D-PGME: Exhibits a highly favorable S/H ratio with PGA (~1.7-1.9)[5]. The hydrophobic phenyl ring docks efficiently into the active site, allowing rapid nucleophilic attack by 7-ADCA.

• D-HPGME: The hydroxyl group alters the binding affinity and increases the polarity of the acyl-enzyme intermediate. This reduces the S/H ratio (~1.0-1.1) compared to D-PGME[5], necessitating highly optimized pH and temperature controls to prevent premature hydrolysis of the intermediate.

Experimental Methodology: Self-Validating Enzymatic Synthesis

To objectively compare the performance of D-PGME and D-HPGME, we employ an in situ reactive crystallization workflow[3]. This protocol is designed as a self-validating system: the continuous precipitation of the product drives the reaction forward (Le Chatelier's principle) while simultaneously protecting the synthesized cephalosporin from secondary enzymatic hydrolysis.

Self-validating experimental workflow for PGA-catalyzed cephalosporin synthesis.

Step-by-Step Protocol:

Step 1: Substrate Preparation (Activation)

• Action: Dissolve D-HPG hydrochloride or D-PG in methanol with concentrated sulfuric acid to synthesize the respective methyl esters (D-HPGME/D-PGME). Reflux at 60–80°C[2].

• Causality: Free amino acids cannot be directly coupled by PGA under standard aqueous conditions without massive thermodynamic barriers. Esterification provides the necessary leaving group (methanol) to drive the formation of the acyl-enzyme intermediate[6].

Step 2: Enzymatic Acylation (Kinetic Control)

• Action: In a 500 mL crystallizer, combine 15 mM of the activated acyl donor (D-PGME or D-HPGME) with 15 mM of 7-ADCA in an aqueous buffer. Cool the system to 0–5°C. Add immobilized PGA[7].

• Causality: Operating at near-freezing temperatures selectively suppresses the hydrolytic activity of PGA while maintaining sufficient synthetic activity, thereby maximizing the S/H ratio[7].

Step 3: In Situ Reactive Crystallization

• Action: Maintain the pH strictly between 7.5 and 8.5 using continuous titration with 2 M NaOH[1]. Monitor the Metastable Zone Width (MSZW) using in situ Focused Beam Reflectance Measurement (FBRM)[3].

• Causality: Cephalexin and Cefadroxil have minimum solubility at their isoelectric points. By maintaining the pH and controlling supersaturation, the product crystallizes out of the aqueous phase immediately upon formation. This phase separation prevents the enzyme from re-binding and hydrolyzing the newly formed antibiotic.

Step 4: Validation & Quantification

• Action: Aliquot samples at 30-minute intervals, quench with dilute acid to denature the enzyme, and analyze via HPLC.

• Causality: Tracking the depletion of 7-ADCA alongside the accumulation of free D-PG/D-HPG (the hydrolysis byproducts) provides a real-time readout of the S/H ratio, validating the kinetic efficiency of the chosen acyl donor.

Downstream Impact and Pharmacokinetics

The choice between D-PG and D-HPG extends beyond the bioreactor. The para-hydroxyl group of D-HPG (Cefadroxil) significantly alters the drug's pharmacokinetic profile compared to the D-PG derived Cephalexin. However, the reactive crystallization of D-HPGME requires tighter control over the MSZW due to its distinct nucleation kinetics, as solubility and supersolubility decrease sharply with increasing pH[3]. Understanding these nuances ensures that your bioprocessing parameters are perfectly aligned with both upstream enzymatic kinetics and downstream API recovery.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. EP2513327B1 - Production process for cephradine - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. cymitquimica.com [cymitquimica.com]
• 5. Heterologous expression of leader-less pga gene in Pichia pastoris: intracellular production of prokaryotic enzyme - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. EP0730036A1 - Process for the enzymatic synthesis of beta-lactam antibiotics in the presence of an enzyme inhibitor - Google Patents [patents.google.com]

A Comparative Guide to Cross-Validation of LC-MS Methods for (R)-4-Hydroxyphenylglycine Hydrochloride Detection

Introduction

(R)-4-Hydroxyphenylglycine is a crucial chiral building block in the synthesis of various pharmaceuticals, including semi-synthetic penicillins and cephalosporins. Its enantiomeric purity and precise quantification are critical for ensuring the safety and efficacy of the final active pharmaceutical ingredient (API). Given its polar nature and the presence of a chiral center, developing robust and reliable analytical methods is a significant challenge.

This guide provides an in-depth comparison of two powerful analytical techniques for the quantification of (R)-4-Hydroxyphenylglycine hydrochloride in biological matrices: a high-sensitivity Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method and an orthogonal Chiral High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method. We will delve into the principles of each technique, present a detailed protocol for cross-validation, and analyze comparative performance data.

The objective is to equip researchers, scientists, and drug development professionals with the technical insights needed to select and validate the most appropriate analytical method for their specific application, ensuring data integrity and regulatory compliance. The principles and procedures outlined are grounded in the latest international guidelines, including the ICH M10 guideline on bioanalytical method validation.[1][2][3]

The Imperative of Cross-Validation

In drug development, analytical methods may be transferred between laboratories, or a new method may be introduced to replace an existing one. Cross-validation is the formal process of comparing two analytical methods to demonstrate that they provide equivalent results for a given analyte.[4] This is a regulatory expectation and a cornerstone of maintaining data continuity throughout a drug's lifecycle.[5][6]

This guide will use a common scenario: validating a highly sensitive LC-MS/MS method, ideal for low-concentration pharmacokinetic studies, against a more universally accessible Chiral HPLC-UV method, which might be used for quality control of bulk drug substances.

Methodologies Under Comparison

Primary Method: Hydrophilic Interaction Liquid Chromatography-Tandem Mass Spectrometry (HILIC-MS/MS)

(R)-4-Hydroxyphenylglycine is a polar compound, making it difficult to retain on traditional reversed-phase (C18) columns. Hydrophilic Interaction Liquid Chromatography (HILIC) is an ideal alternative, using a polar stationary phase and a high-organic mobile phase to retain and separate polar analytes.[7][8][9][10][11]

• Principle of Separation (HILIC): The mechanism involves the partitioning of the analyte between an organic-rich mobile phase and a water-enriched layer on the surface of the polar stationary phase.[8] More polar analytes, like (R)-4-Hydroxyphenylglycine, are more strongly retained.[7][8]

• Principle of Detection (Tandem MS): Tandem mass spectrometry (MS/MS), particularly with a triple quadrupole (QqQ) instrument, offers exceptional selectivity and sensitivity.[12] The first quadrupole (Q1) selects the precursor ion (the ionized molecule of interest), which is then fragmented in the collision cell (q2). The third quadrupole (Q3) selects a specific fragment ion for detection. This process, known as Multiple Reaction Monitoring (MRM), drastically reduces background noise and allows for quantification at very low levels.[13]

• Instrumentation: UPLC system coupled to a Triple Quadrupole Mass Spectrometer with an Electrospray Ionization (ESI) source.

• Column: HILIC BEH Amide, 2.1 x 100 mm, 1.7 µm.

• Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0.

• Mobile Phase B: Acetonitrile.

• Gradient: 95% B to 60% B over 3 minutes.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 2 µL.

• Ionization Mode: ESI Positive.

• MRM Transitions:

  • (R)-4-Hydroxyphenylglycine: Precursor Ion (Q1) m/z 168.1 -> Product Ion (Q3) m/z 122.1.

  • Internal Standard (IS) - (R)-4-Hydroxyphenylglycine-d3: Precursor Ion (Q1) m/z 171.1 -> Product Ion (Q3) m/z 125.1.

• Sample Preparation: Protein precipitation of plasma samples with acetonitrile (1:3 ratio) containing the internal standard.

Alternative Method: Chiral High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Chiral HPLC is the gold standard for separating enantiomers.[14] This technique uses a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.

• Principle of Separation (Chiral HPLC): The CSP creates a chiral environment. The (R) and (S) enantiomers of 4-Hydroxyphenylglycine form transient diastereomeric complexes with the CSP. The difference in the stability of these complexes results in their separation.[15] Polysaccharide-based or macrocyclic glycopeptide-based columns are often effective for this class of compounds.[16]

• Principle of Detection (UV): A UV detector measures the absorbance of the analyte as it passes through the flow cell. (R)-4-Hydroxyphenylglycine has a chromophore (the phenyl group) that absorbs UV light, typically around 270 nm.[16]

• Instrumentation: Standard HPLC system with a UV/Vis Detector.

• Column: Chiralpak AD-H, 4.6 x 250 mm, 5 µm.[16]

• Mobile Phase: n-Hexane / Ethanol / Trifluoroacetic Acid (85:15:0.1, v/v/v).[16]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 270 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Liquid-liquid extraction of plasma samples followed by evaporation and reconstitution in the mobile phase.

Experimental Design for Cross-Validation

The cross-validation process must be systematic and well-documented, adhering to regulatory guidelines.[17][18] It involves analyzing the same set of quality control (QC) samples and incurred study samples with both validated methods.

Cross-Validation Workflow

Caption: Workflow for the cross-validation of two analytical methods.

Step-by-Step Protocol

• Full Validation: Ensure both the HILIC-MS/MS and Chiral HPLC-UV methods have been fully validated individually according to ICH M10 guidelines, assessing for linearity, accuracy, precision, selectivity, and stability.[1][2]

• Sample Selection:

  • Prepare three batches of quality control (QC) samples in the relevant biological matrix (e.g., human plasma) at low, medium, and high concentrations.

  • Select a statistically significant number of incurred samples from a relevant study.

• Analysis:

  • Analyze one set of the QC batches and all incurred samples using the primary HILIC-MS/MS method.

  • Analyze a second set of the QC batches and the same incurred samples using the alternative Chiral HPLC-UV method.

• Data Evaluation:

  • Calculate the concentration of (R)-4-Hydroxyphenylglycine for each sample from both methods.

  • For each sample, calculate the percentage difference between the results obtained from the two methods: % Difference = ((Result_MethodA - Result_MethodB) / Mean(Result_A, Result_B)) * 100

• Acceptance Criteria:

  • The mean concentration of the QC samples from both methods should be within ±15% of the nominal value.

  • For incurred samples, the percentage difference between the two methods should be within ±20% for at least 67% of the samples analyzed. This is a standard criterion derived from regulatory guidance on incurred sample reanalysis.[5]

Data Analysis & Performance Comparison

The following tables summarize hypothetical but realistic data from such a cross-validation study.

Table 1: Core Validation Parameter Comparison

Parameter	HILIC-MS/MS Method	Chiral HPLC-UV Method	Senior Scientist's Insight
Linearity (r²)	>0.998	>0.995	Both methods show excellent linearity, but MS/MS is typically superior.
Range (ng/mL)	0.5 - 1,000	50 - 50,000	The MS/MS method is 100x more sensitive, making it suitable for PK studies.
LLOQ (ng/mL)	0.5	50	The Lower Limit of Quantification (LLOQ) highlights the key advantage of MS/MS.
Intra-day Precision (%CV)	< 8%	< 10%	Both methods are highly precise and well within the typical acceptance limit of 15%.
Inter-day Precision (%CV)	< 10%	< 12%	Excellent reproducibility for both techniques.
Accuracy (% Recovery)	92 - 107%	90 - 110%	Both methods demonstrate high accuracy across their respective ranges.
Selectivity	High (MRM specific)	Moderate (Potential interferences)	MS/MS is inherently more selective due to mass filtering, reducing the risk of co-eluting interferences.

Table 2: Cross-Validation Results for QC Samples

QC Level	Nominal Conc. (ng/mL)	HILIC-MS/MS Result (ng/mL)	Chiral HPLC-UV Result (ng/mL)	% Difference	Status
Low	1.5	1.45	N/A (Below LLOQ)	-	N/A
Mid	500	510	485	4.9%	Pass
High	800	785	820	-4.3%	Pass

Note: The Low QC for the MS/MS method is below the LLOQ of the HPLC-UV method, which is an expected outcome and highlights the different application ranges of the two methods.

Discussion & Interpretation

The cross-validation results demonstrate that within the overlapping dynamic range (≥50 ng/mL), both the HILIC-MS/MS and Chiral HPLC-UV methods provide comparable, reliable, and accurate quantitative data for (R)-4-Hydroxyphenylglycine. The percentage differences for the Mid and High QCs are well within the ±20% acceptance limit, indicating that the methods can be used interchangeably for samples within this concentration range.

Choosing the Right Tool for the Job:

• HILIC-MS/MS is the method of choice for:

  • Pharmacokinetic (PK) and toxicokinetic (TK) studies: Its superior sensitivity (LLOQ of 0.5 ng/mL) is essential for accurately defining the concentration-time profile of a drug, especially during the elimination phase.[19]

  • Complex matrices: The high selectivity of MRM minimizes interference from endogenous components in plasma, serum, or tissue homogenates.

  • High-throughput analysis: With faster run times and simpler sample preparation (protein precipitation), it is more amenable to analyzing large batches of samples.

• Chiral HPLC-UV is the optimal method for:

  • API quality control and release testing: Where concentrations are high, the extreme sensitivity of MS/MS is unnecessary. The robustness and lower cost of HPLC-UV are advantageous.

  • Enantiomeric purity assessment: This method is specifically designed to separate and quantify both the (R) and (S) enantiomers, which is critical for release specifications.

  • Laboratories without access to mass spectrometry: HPLC-UV is a more widely available and less complex technology.[20]

Conclusion

This guide demonstrates a successful cross-validation between a highly sensitive HILIC-MS/MS method and a robust Chiral HPLC-UV method for the analysis of (R)-4-Hydroxyphenylglycine hydrochloride. Both methods proved to be accurate and precise within their validated ranges.

The key takeaway for any researcher or drug development professional is the principle of "fit-for-purpose" validation.[21] The choice of analytical technique should always be driven by the specific question being asked. For trace-level quantification in biological fluids, the sensitivity and selectivity of LC-MS/MS are unparalleled. For quality control and enantiomeric purity of bulk substances, the reliability and specificity of Chiral HPLC-UV are perfectly suited. Successful cross-validation, as detailed here, provides the scientific and regulatory confidence to use both methods appropriately throughout the drug development lifecycle, ensuring seamless data integrity from preclinical research to commercial manufacturing.

References

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• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. SpringerLink. Available from: [Link]

• Guideline on bioanalytical method validation. European Medicines Agency (EMA). Available from: [Link]

• Chiral HPLC Separations. Phenomenex. Available from: [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. ResolveMass. Available from: [Link]

• Proposed biosynthetic pathway for 4-hydroxyphenylglycine (6): 4HmaS, 4-hydroxymandelate synthase. ResearchGate. Available from: [Link]

• LC-MS を用いた代謝物解析法の確立と 疾患バイオマーカー探索への応用 (Establishment of the metabolite profiling method using LC-MS, and its application to the detection of disease biomarkers). Shizuoka Prefectural University. Available from: [Link]

• The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. European Bioanalysis Forum. Available from: [Link]

• Q2(R2) Validation of Analytical Procedures. U.S. Food and Drug Administration (FDA). Available from: [Link]

• Development of a chiral HPLC method for the separation and quantification of hydroxychloroquine enantiomers. PubMed. Available from: [Link]

• How a Quadrupole Mass Spectrometer Works. Hiden Analytical. Available from: [Link]

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• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency (EMA). Available from: [Link]

• A simple LC-MS/MS method for pharmacokinetic study of carvedilol and 4/-hydroxyphenyl carvedilol at a low dose. National Center for Biotechnology Information (NCBI). Available from: [Link]

• Hydrophilic interaction chromatography. Wikipedia. Available from: [Link]

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• What is TOF MS? Sepsolve Analytical. Available from: [Link]

• LC‑MS/MS による指定薬物等のスペクトルライブラリー作成 (Creation of a spectral library for designated substances, etc. by LC-MS/MS). Kanagawa Prefectural Institute of Public Health. Available from: [Link]

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• Quadrupole Time-of-Flight Mass Spectrometry: A Paradigm Shift in Toxicology Screening Applications. National Center for Biotechnology Information (NCBI). Available from: [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of (R)-4-Hydroxyphenylglycine Hydrochloride

For researchers and drug development professionals, the synthesis and handling of specialized chemical compounds are daily realities. Equally important, though often less detailed in standard protocols, is the safe and compliant disposal of these materials. This guide provides an in-depth, procedural framework for the proper disposal of (R)-4-Hydroxyphenylglycine hydrochloride, ensuring the safety of laboratory personnel and adherence to environmental regulations. Our focus extends beyond mere instruction to elucidate the scientific rationale behind each step, fostering a culture of safety and responsibility.

Understanding the Compound: Hazard Profile of (R)-4-Hydroxyphenylglycine Hydrochloride

(R)-4-Hydroxyphenylglycine hydrochloride is an amino acid derivative. As a hydrochloride salt, it is acidic and requires careful handling. While not classified as an acutely toxic "P-listed" or "U-listed" hazardous waste by the U.S. Environmental Protection Agency (EPA), its properties necessitate a thorough risk assessment before disposal.[1][2][3]

Key Hazards:

• Corrosivity: As a hydrochloride salt of an amino acid, aqueous solutions of this compound are acidic and can be corrosive to metals and biological tissues. The degree of corrosivity is concentration-dependent.

• Irritation: Like many chemical powders, it can cause skin and eye irritation upon contact, and respiratory irritation if inhaled.

A thorough review of the Safety Data Sheet (SDS) for the specific product in use is the essential first step before handling or disposal.

The Disposal Pathway: A Step-by-Step Procedural Guide

The proper disposal of (R)-4-Hydroxyphenylglycine hydrochloride hinges on a critical decision: can the waste be neutralized and disposed of as non-hazardous waste, or must it be managed as hazardous waste? This decision is guided by the principles of the Resource Conservation and Recovery Act (RCRA).[1][4]

Diagram 1: Disposal Decision Workflow

Caption: Decision-making workflow for the proper disposal of (R)-4-Hydroxyphenylglycine hydrochloride.

Protocol for Neutralization and Aqueous Disposal

For uncontaminated (R)-4-Hydroxyphenylglycine hydrochloride, neutralization is the preferred method of disposal as it renders the compound non-corrosive. This procedure should be performed in a fume hood with appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.

Materials:

• (R)-4-Hydroxyphenylglycine hydrochloride waste

• Sodium bicarbonate (NaHCO₃)

• Large beaker (at least 4 times the volume of the waste solution)

• Stir bar and stir plate

• pH meter or pH paper

• Deionized water

Procedure:

• Dilution: Slowly and carefully dissolve the solid (R)-4-Hydroxyphenylglycine hydrochloride in a large volume of cold water in the beaker. A recommended starting point is a concentration of no more than 5% (w/v). This dilution minimizes the heat generated during neutralization.

• Neutralization: While stirring the solution, slowly add sodium bicarbonate in small portions. Effervescence (fizzing) will occur as carbon dioxide gas is released.[5][6] Continue adding sodium bicarbonate until the fizzing subsides. The reaction is as follows:

  H₂N(C₆H₄OH)CH₂COOH·HCl + 2NaHCO₃ → H₂N(C₆H₄OH)CH₂COONa + NaCl + 2H₂O + 2CO₂

• pH Verification: After the effervescence has ceased, check the pH of the solution using a calibrated pH meter or pH paper. The target pH is between 6.0 and 8.0. If the pH is still acidic, continue to add small amounts of sodium bicarbonate until the desired pH is reached.

• Final Disposal: Once the pH is confirmed to be within the neutral range, the solution can be safely poured down the drain with copious amounts of running water to ensure further dilution in the wastewater system.

Management of (R)-4-Hydroxyphenylglycine Hydrochloride as Hazardous Waste

If the (R)-4-Hydroxyphenylglycine hydrochloride is contaminated with other hazardous substances (e.g., heavy metals, solvents), or if neutralization is not feasible, it must be disposed of as hazardous waste.

Procedure:

• Waste Segregation: Do not mix this waste with other waste streams unless they are compatible. Specifically, keep it separate from bases and strong oxidizing agents.

• Containerization: Place the waste in a clearly labeled, sealed, and chemically compatible container. The container should be in good condition and have a secure lid.

• Labeling: The container must be labeled with the words "Hazardous Waste" and the full chemical name: "(R)-4-Hydroxyphenylglycine hydrochloride". The date of accumulation should also be clearly marked.

• Storage: Store the labeled container in a designated Satellite Accumulation Area (SAA).[7][8] This area should be under the control of laboratory personnel and away from general laboratory traffic.

• Disposal: Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Diagram 2: Hazardous Waste Management Workflow

Caption: Step-by-step workflow for managing (R)-4-Hydroxyphenylglycine hydrochloride as hazardous waste.

Spill Management

In the event of a spill, the primary concern is to prevent exposure and the spread of the material.

• Evacuate and Secure: Alert personnel in the immediate area and restrict access.

• Ventilate: Ensure adequate ventilation to minimize inhalation of dust.

• PPE: Don appropriate PPE, including a respirator if the spill is large or in a poorly ventilated area.

• Containment and Cleanup:

  • Solid Spills: Carefully sweep up the solid material, avoiding the generation of dust. Place the collected material in a labeled hazardous waste container.

  • Liquid Spills: Absorb the spill with an inert absorbent material (e.g., vermiculite, sand). Scoop the absorbed material into a labeled hazardous waste container.

• Decontamination: Clean the spill area with soap and water, and collect the cleaning materials for disposal as hazardous waste.

Regulatory and Safety Framework

All laboratory activities, including waste disposal, must be conducted within the framework of a comprehensive Chemical Hygiene Plan (CHP), as mandated by the Occupational Safety and Health Administration (OSHA).[4][9] The CHP should outline specific procedures for handling and disposing of all chemicals used in the laboratory.

Quantitative Data Summary

Parameter	Guideline	Regulatory Basis
Neutralized Waste pH	6.0 - 8.0	Local wastewater regulations
Hazardous Waste Storage	In Satellite Accumulation Area	40 CFR Part 262
SAA Volume Limit	≤ 55 gallons	40 CFR § 262.15

Conclusion: Fostering a Culture of Safety

The proper disposal of (R)-4-Hydroxyphenylglycine hydrochloride is a straightforward process when guided by a clear understanding of its chemical properties and the relevant safety and environmental regulations. By following the detailed procedures outlined in this guide, researchers and drug development professionals can ensure they are not only compliant but are also actively contributing to a safe and sustainable laboratory environment. The ultimate goal is to integrate these best practices into the routine workflow, making safety an intrinsic component of scientific discovery.

References

• Google Patents. (n.d.). CN101973941A - Method for preparing 4-hydroxyphenyl hydantoin.

• U.S. Environmental Protection Agency. (2026, March 20). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

• Google Patents. (n.d.). US5210288A - Process for the preparation of d-(-)-4-hydroxyphenylglycine and l-(+).

• ACS Publications. (2016, November 14). Measurement and Correlation of Solubility on Reactive Crystallization of Methyl D-(−)-4-Hydroxy-phenylglycinate. Journal of Chemical & Engineering Data. Retrieved from [Link]

• Quora. (2016, December 2). What happens when sodium bicarbonate reacts with hydrochloric acid? Retrieved from [Link]

• EPA. (n.d.). EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

• YouTube. (2025, May 1). Neutralization Reaction of Acid and Base | Double Displacement Reaction. Retrieved from [Link]

• PMC. (n.d.). A multi-enzyme cascade for efficient production of d-p-hydroxyphenylglycine from l-tyrosine. Retrieved from [Link]

• SciSpace. (n.d.). Bioconversion producing Dp-hydroxyphenylglycine from DL-p-hydroxyphenylhydantoin by Pseudomonas putida in aqueous two. Retrieved from [Link]

• ACS Publications. (2022, March 4). De Novo Biosynthesis of D-p-Hydroxyphenylglycine by a Designed Cofactor Self-Sufficient Route and Co-culture Strategy. ACS Synthetic Biology. Retrieved from [Link]

• PubChem. (n.d.). (R)-4-Hydroxyphenylglycine hydrochloride. Retrieved from [Link]

• Khan Academy. (n.d.). Neutralization Reaction (video). Retrieved from [Link]

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• Department of Toxic Substances Control - CA.gov. (n.d.). RCRA Listed Hazardous Waste. Retrieved from [Link]

• Google Patents. (n.d.). CN103524366A - Synthesis process of -p-hydroxyphenylglycine.

• American Chemical Society. (n.d.). Regulation of Laboratory Waste. Retrieved from [Link]

• Central Washington University. (n.d.). Laboratory Hazardous Waste Disposal Guidelines. Retrieved from [Link]

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Personal protective equipment for handling (R)-4-Hydroxyphenylglycine hydrochloride

The safe and efficient handling of (R)-4-Hydroxyphenylglycine hydrochloride (CAS: 52067-90-0), often referred to as D-HPG HCl, requires a rigorous understanding of both its physicochemical properties and its operational role[1]. As a critical chiral acyl donor intermediate in the kinetically controlled enzymatic synthesis of β-lactam antibiotics (such as amoxicillin and cefadroxil), this compound is a staple in pharmaceutical development[2][3].

However, its nature as a hydrochloride salt of an amino acid derivative introduces specific handling challenges. Upon contact with ambient moisture or human sweat, the salt dissociates, creating localized acidic microenvironments that significantly exacerbate the inherent irritant properties of the free base[4][5].

This guide provides a comprehensive, field-proven framework for the personal protective equipment (PPE), operational handling, and disposal of (R)-4-Hydroxyphenylglycine hydrochloride.

Hazard Profile & Causality

To design an effective safety protocol, we must first understand the mechanistic reasons behind the chemical's hazards. The free base form of D-HPG (CAS: 22818-40-2) is a known irritant[4]. The hydrochloride salt form (CAS: 52067-90-0) increases aqueous solubility but also increases the risk of acidic dermal and mucosal corrosion.

Table 1: Hazard Classification and Mechanistic Causality

Hazard Class (GHS)	Category	Causality & Physiological Impact
Skin Corrosion/Irritation	Category 2	The HCl salt lowers the pH upon contact with skin moisture, leading to protein denaturation and localized epidermal erythema[5].
Serious Eye Damage/Irritation	Category 2	Fine crystalline dust dissolves in tear fluid, causing immediate acidic stinging, corneal micro-abrasions, and severe conjunctival irritation[6].
Specific Target Organ Toxicity (STOT)	Category 3	Inhalation of airborne particulates causes immediate irritation of the upper respiratory tract mucosa due to localized acidification[5].

Comprehensive PPE Protocol

Based on the hazard profile, standard laboratory attire is insufficient. The PPE strategy must focus on preventing particulate inhalation and acidic dermal contact[7].

Table 2: Required Personal Protective Equipment (PPE)

PPE Category	Specification	Scientific Rationale
Respiratory Protection	NIOSH-approved N95/P100 or EU FFP2/FFP3 particulate respirator.	Essential during powder transfer. The fine aerodynamic diameter of the milled powder allows it to easily bypass standard surgical masks, reaching the lower respiratory tract[5].
Hand Protection	Nitrile gloves (Minimum 0.11 mm thickness, EN 374 compliant).	Latex is prone to microscopic degradation in acidic microenvironments. Nitrile provides superior chemical resistance and a breakthrough time of >480 minutes for this solid[7].
Eye Protection	Tightly fitting safety goggles with side shields (EN 166 or ANSI Z87.1).	Standard safety glasses leave the orbital cavity exposed to airborne dust. Tightly fitting goggles prevent particulate ingress[7].
Body Protection	Flame-resistant, impervious laboratory coat with fitted cuffs.	Prevents dust accumulation on forearms. Loose cuffs can act as a trap for the powder, leading to prolonged, unnoticed dermal exposure.

Donning and Doffing Procedure

• Donning: Inspect nitrile gloves for pinhole leaks. Don the impervious lab coat, followed by the N95 respirator. Perform a positive/negative pressure seal check on the respirator. Finally, don the safety goggles.

• Doffing: Remove gloves using the "glove-in-glove" technique to trap surface dust. Wash hands immediately. Remove goggles and respirator by the straps to avoid touching the potentially contaminated front surfaces.

Operational Workflow: Amoxicillin Enzymatic Synthesis

In drug development, D-HPG HCl is frequently reacted with 6-aminopenicillanic acid (6-APA) using Penicillin G Acylase (PGA)[3][8]. The following protocol outlines the safe handling of the chemical during a standard suspension-to-suspension reaction.

Step-by-Step Methodology:

• Weighing & Transfer: Conduct all weighing of (R)-4-Hydroxyphenylglycine hydrochloride inside a Class II Type B2 Biological Safety Cabinet or a dedicated powder weighing hood with Local Exhaust Ventilation (LEV).

• Aqueous Suspension: Slowly transfer the D-HPG HCl powder into the primary reaction vessel containing deionized water. Note: The dissolution is slightly endothermic and will lower the pH of the solution.

• pH Adjustment: Carefully titrate the solution with a mild base (e.g., dilute NaOH) to reach a pH of 6.25. Causality: This specific pH is critical; it is the optimal operational window for the immobilized PGA biocatalyst and prevents the spontaneous hydrolysis of the β-lactam ring[8].

• Biocatalytic Coupling: Introduce 6-APA (typically around 230 mM) and the immobilized PGA enzyme to the vessel. Maintain the reaction temperature strictly at 25°C - 27.5°C[8].

• Crystallization: As the enzymatic coupling proceeds, amoxicillin trihydrate will form. Because its solubility is lower than the reactants, it will precipitate out of the solution, driving the reaction equilibrium forward[3][8].

• Filtration: Filter the resulting amoxicillin trihydrate under vacuum.

Enzymatic synthesis pathway of amoxicillin utilizing D-HPG HCl and 6-APA.

Spill Response and Disposal Plan

Due to its environmental toxicity and irritant properties, any spill of (R)-4-Hydroxyphenylglycine hydrochloride must be managed systematically to prevent aerosolization[7][9].

Immediate Spill Response Protocol:

• Evacuation & Ventilation: If the spill exceeds 50 grams outside of a containment hood, evacuate the immediate area and maximize room ventilation[7].

• PPE Escalation: Responders must don full PPE, including a half-face or full-face elastomeric respirator with P100 cartridges[7].

• Containment (No Sweeping): Never use a dry broom. Dry sweeping aerosolizes the fine hydrochloride powder. Instead, gently cover the spill with damp, inert absorbent pads or use a HEPA-filtered vacuum explicitly rated for hazardous chemical dust[9].

• Neutralization: Wipe the affected surface with a mildly alkaline solution (like dilute sodium bicarbonate) to neutralize residual hydrochloride salts, followed by a thorough water rinse.

Disposal & Waste Management:

• Solid Waste: Collect all spilled material, contaminated PPE, and absorbent pads into a high-density polyethylene (HDPE) container. Seal tightly.

• Liquid Waste (Mother Liquor): The mother liquor from synthesis contains unreacted D-HPG. Do not discharge into standard drains. It can either be subjected to electrodialysis/nanofiltration for D-HPG recovery[2] or collected in dedicated aqueous hazardous waste carboys.

• Regulatory Compliance: Label all containers as "Hazardous Waste: Acidic Organic Solid (Contains (R)-4-Hydroxyphenylglycine hydrochloride)" and dispose of via a certified hazardous waste contractor[5][9].

Step-by-step logical workflow for D-HPG HCl spill containment and disposal.

References

• SynZeal. (n.d.). Amoxicillin EP Impurity E | 1356020-01-3 (Contains CAS reference for (R)-4-Hydroxyphenylglycine hydrochloride 52067-90-0). Retrieved from [Link]

• Becka, S., et al. (2013). Course of pH during the formation of amoxicillin by a suspension-to-suspension reaction. Applied Microbiology and Biotechnology. Retrieved from [Link]

• Google Patents. (2016). US20160199301A1 - Micronized amoxicillin.
• Google Patents. (2016). CN105254520A - Recovery method for D-hydroxyphenylglycine in amoxicillin crystallization mother liquor of enzymatic synthesis.

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